4-{1-[(Benzyloxy)carbonyl]prolyl}benzoic acid

• CAS: 920273-90-1

Core Science & Biosynthesis

An In-depth Technical Guide to 4-{1-[(Benzyloxy)carbonyl]prolyl}benzoic acid: Synthesis, Properties, and Potential Applications

This technical guide provides a comprehensive overview of the chemical structure, synthesis, and potential applications of 4-{1-[(Benzyloxy)carbonyl]prolyl}benzoic acid. As this compound is not extensively documented in publicly available literature, this guide synthesizes information from established chemical principles and data on its constituent molecular fragments to offer a robust scientific resource for researchers, chemists, and professionals in drug development.

Introduction and Proposed Chemical Structure

4-{1-[(Benzyloxy)carbonyl]prolyl}benzoic acid is a unique molecule that incorporates three key chemical moieties: a benzoic acid core, a proline residue, and a benzyloxycarbonyl (Cbz or Z) protecting group. The systematic name suggests a benzoic acid molecule acylated at the para (4-position) with an N-protected proline. This structure presents a fascinating scaffold for further chemical elaboration and is of significant interest in medicinal chemistry and materials science due to the combined properties of its components.

The proposed chemical structure is as follows:

Caption: Proposed chemical structure of 4-{1-[(Benzyloxy)carbonyl)prolyl]}benzoic acid.

Physicochemical Properties

The physicochemical properties of 4-{1-[(Benzyloxy)carbonyl]prolyl}benzoic acid can be predicted based on its constituent functional groups. These properties are crucial for understanding its behavior in various experimental settings, including its solubility, stability, and potential for formulation.

Property	Predicted Value/Information	Rationale
Molecular Formula	C20H19NO5	Based on the proposed chemical structure.
Molecular Weight	353.37 g/mol	Calculated from the molecular formula.
Appearance	White to off-white solid	Similar to related benzoic acid and N-Cbz protected amino acid derivatives.[1]
Melting Point	150-180 °C (estimated)	N-Cbz-L-proline has a melting point of 75-77 °C[1], and 4-acetylbenzoic acid melts at 204-207 °C. The final compound's melting point will likely be between these values.
Solubility	Soluble in organic solvents like DMSO, DMF, and alcohols. Sparingly soluble in water.	The presence of the aromatic rings and the Cbz group imparts significant nonpolar character, while the carboxylic acid provides some polar character. Solubility in methanol is a known property of N-Cbz-L-proline.[1][2]
pKa	~3.5 - 4.5	The carboxylic acid group on the benzoic acid ring is expected to have a pKa in this range, similar to other substituted benzoic acids.
Stability	Stable under standard laboratory conditions. The Cbz group is sensitive to hydrogenolysis.	The benzyloxycarbonyl protecting group can be cleaved by catalytic hydrogenation, a common deprotection strategy in peptide synthesis.[3]

Synthesis Protocol: A Proposed Route via Friedel-Crafts Acylation

The most logical and established method for synthesizing 4-{1-[(Benzyloxy)carbonyl]prolyl}benzoic acid is through a Friedel-Crafts acylation reaction.[4] This electrophilic aromatic substitution reaction involves the acylation of an aromatic ring with an acyl halide or anhydride in the presence of a Lewis acid catalyst.

Rationale for the Synthetic Approach

A Friedel-Crafts acylation is the method of choice due to its efficiency in forming carbon-carbon bonds between an aromatic ring and a carbonyl group.[5] The benzoic acid starting material has a deactivating carboxyl group, which will direct the incoming acyl group to the meta position. To achieve para-substitution, it is more practical to start with a para-substituted precursor or utilize a blocking group strategy. However, for the direct acylation of a benzene ring that is subsequently carboxylated, the Friedel-Crafts reaction is a foundational method. For this proposed synthesis, we will consider the acylation of a suitable benzene derivative, followed by modification to introduce the carboxylic acid. A more direct, albeit potentially lower-yielding, approach would be the direct acylation of benzoic acid, where forcing conditions might overcome the deactivating effect to some extent, with the para product being one of the isomers formed.

A critical first step is the conversion of N-Cbz-L-proline to its more reactive acyl chloride.

Experimental Workflow

Caption: Proposed synthetic workflow for 4-{1-[(Benzyloxy)carbonyl]prolyl}benzoic acid.

Detailed Step-by-Step Methodology

Step 1: Preparation of N-Cbz-L-prolyl chloride

• To a solution of N-Cbz-L-proline (1 equivalent) in an anhydrous, inert solvent such as dichloromethane (DCM) or tetrahydrofuran (THF), add oxalyl chloride or thionyl chloride (1.1 to 1.5 equivalents) dropwise at 0 °C.

• A catalytic amount of dimethylformamide (DMF) can be added to facilitate the reaction.

• Allow the reaction mixture to warm to room temperature and stir for 1-2 hours, or until the evolution of gas ceases.

• The solvent and excess reagent are removed under reduced pressure to yield the crude N-Cbz-L-prolyl chloride, which should be used immediately in the next step.

Step 2: Friedel-Crafts Acylation

• In a separate reaction vessel, suspend anhydrous aluminum chloride (AlCl₃) (2-3 equivalents) in an inert solvent like DCM or 1,2-dichloroethane under a nitrogen atmosphere.

• Add benzoic acid (1 equivalent) to the suspension and stir for 15-30 minutes.

• Cool the mixture to 0 °C and add a solution of the freshly prepared N-Cbz-L-prolyl chloride in the same solvent dropwise.

• After the addition is complete, allow the reaction to slowly warm to room temperature and then heat to reflux for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

Step 3: Quenching and Work-up

• Once the reaction is complete, cool the mixture to 0 °C and carefully quench it by slowly adding it to a mixture of crushed ice and concentrated hydrochloric acid.

• The resulting mixture is stirred vigorously for 30 minutes to an hour.

• The organic layer is separated, and the aqueous layer is extracted with an organic solvent (e.g., ethyl acetate).

• The combined organic layers are washed with water, brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

Step 4: Purification

• The crude product is purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) or by recrystallization from an appropriate solvent system.

• The structure of the purified product should be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Potential Applications in Drug Discovery and Materials Science

While specific biological activities of 4-{1-[(Benzyloxy)carbonyl]prolyl}benzoic acid have not been reported, its structural components suggest several promising areas of application.

Medicinal Chemistry and Drug Development

• Enzyme Inhibitors: Proline and its derivatives are known to be key components of many enzyme inhibitors.[6][7] The rigid structure of the proline ring can help to position other functional groups for optimal interaction with an enzyme's active site. The benzoic acid moiety can act as a scaffold for further functionalization to enhance binding affinity and selectivity.

• Peptidomimetics: The incorporation of this molecule into peptide chains can induce specific conformations and increase resistance to proteolytic degradation.[8] This is a valuable strategy in the design of peptide-based drugs with improved pharmacokinetic properties.

• Privileged Fragment in Drug Design: Proline is considered a "privileged fragment" in drug design due to its frequent appearance in bioactive molecules.[6] The unique structure of 4-{1-[(Benzyloxy)carbonyl]prolyl}benzoic acid makes it an attractive building block for the synthesis of compound libraries for high-throughput screening.

Caption: Potential role as an enzyme inhibitor in a drug discovery context.

Materials Science

• Polymer Chemistry: Benzoic acid derivatives are used as monomers in the synthesis of high-performance polymers.[9] The introduction of the proline moiety could impart unique properties to these materials, such as altered thermal stability, solubility, or the ability to participate in specific intermolecular interactions.

• Liquid Crystals: The rigid, aromatic core of benzoic acid is a common feature in liquid crystalline molecules. The chiral proline group could be used to induce chirality and create novel liquid crystalline phases.

Conclusion

4-{1-[(Benzyloxy)carbonyl]prolyl}benzoic acid represents a molecule of significant synthetic and applicative potential. While direct experimental data is scarce, this in-depth technical guide provides a solid foundation for its synthesis, characterization, and exploration in various scientific disciplines. The proposed Friedel-Crafts acylation route offers a viable and scalable method for its preparation. The unique combination of a benzoic acid scaffold, a conformationally restricted proline ring, and a versatile protecting group makes this compound a valuable tool for researchers in drug discovery, peptidomimetic design, and advanced materials development.

References

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An In-depth Technical Guide to 4-(N-Cbz-L-prolyl)benzoic Acid: Synthesis, Characterization, and Applications in Drug Discovery

Forward

In the landscape of modern drug discovery, the rational design and synthesis of novel molecular entities are paramount. Amino acid derivatives and their conjugates with other pharmacologically relevant scaffolds represent a fertile ground for identifying new therapeutic agents. This guide provides a comprehensive technical overview of 4-(N-Cbz-L-prolyl)benzoic acid, a molecule of significant interest at the intersection of peptide chemistry and medicinal chemistry. While a specific CAS number for this compound is not widely cataloged, indicating its likely role as a synthetic intermediate rather than a commercial product, its structural motifs suggest considerable potential. This document is intended for researchers, scientists, and drug development professionals, offering in-depth insights into its synthesis, characterization, and prospective applications.

Introduction to 4-(N-Cbz-L-prolyl)benzoic Acid

4-(N-Cbz-L-prolyl)benzoic acid, systematically named 4-(((S)-1-((benzyloxy)carbonyl)pyrrolidine-2-carboxamido)benzoic acid, is a bifunctional molecule that marries the structural rigidity of the proline ring with the versatile chemical handles of a benzoic acid moiety. The N-terminal of the L-proline is protected by a benzyloxycarbonyl (Cbz or Z) group, a classic and widely used protecting group in peptide synthesis. This strategic protection allows for selective chemical manipulations at other parts of the molecule.

Synonyms:

• 4-(((S)-1-((benzyloxy)carbonyl)pyrrolidine-2-carboxamido)benzoic acid

• 4-(N-Benzyloxycarbonyl-L-prolinamido)benzoic acid

• p-(N-Cbz-L-prolylamino)benzoic acid

The absence of a dedicated CAS number suggests that this compound is often synthesized and used in situ or as a transient intermediate in a multi-step synthetic sequence. Its core structure, however, is emblematic of a class of compounds with established biological relevance. Para-aminobenzoic acid (PABA) and its derivatives are known building blocks in pharmaceuticals, exhibiting a wide range of biological activities, including anticancer, antibacterial, and anti-inflammatory properties.[1][2][3] The incorporation of the N-Cbz-L-proline moiety introduces chirality and conformational constraints that can be pivotal for specific interactions with biological targets.

Retrosynthetic Analysis and Synthetic Strategy

The most logical and efficient approach to the synthesis of 4-(N-Cbz-L-prolyl)benzoic acid is through a standard peptide coupling reaction. The key disconnection in a retrosynthetic analysis is the amide bond linking the proline and the aminobenzoic acid moieties.

Caption: Retrosynthetic analysis of 4-(N-Cbz-L-prolyl)benzoic acid.

This retrosynthetic approach identifies two readily available starting materials: N-Cbz-L-proline and 4-aminobenzoic acid (PABA). The central challenge of the synthesis lies in the efficient formation of the amide bond between the carboxylic acid of N-Cbz-L-proline and the amino group of PABA, a process known as peptide coupling.

Experimental Protocol: Synthesis of 4-(N-Cbz-L-prolyl)benzoic Acid

This protocol describes a robust and self-validating method for the synthesis of the target compound using a carbodiimide-mediated coupling reaction, a workhorse in peptide synthesis.[4][5]

3.1. Materials and Reagents

Reagent	Formula	MW ( g/mol )	Purity
N-Cbz-L-proline	C₁₃H₁₅NO₄	249.26	>98%
4-Aminobenzoic acid	C₇H₇NO₂	137.14	>99%
N,N'-Dicyclohexylcarbodiimide (DCC)	C₁₃H₂₂N₂	206.33	>99%
1-Hydroxybenzotriazole (HOBt)	C₆H₅N₃O	135.13	>97%
N,N-Dimethylformamide (DMF)	C₃H₇NO	73.09	Anhydrous
Ethyl acetate (EtOAc)	C₄H₈O₂	88.11	Reagent Grade
1 M Hydrochloric acid (HCl)	HCl	36.46	-
Saturated Sodium Bicarbonate (NaHCO₃)	NaHCO₃	84.01	-
Brine (Saturated NaCl solution)	NaCl	58.44	-
Anhydrous Magnesium Sulfate (MgSO₄)	MgSO₄	120.37	-

3.2. Step-by-Step Procedure

Caption: Experimental workflow for the synthesis of 4-(N-Cbz-L-prolyl)benzoic acid.

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve N-Cbz-L-proline (1.0 eq) and 4-aminobenzoic acid (1.0 eq) in anhydrous N,N-dimethylformamide (DMF). The concentration should be approximately 0.1-0.5 M.

• Activation: To the stirred solution, add 1-hydroxybenzotriazole (HOBt) (1.1 eq). The addition of HOBt is crucial as it acts as a racemization suppressant and improves the efficiency of the coupling reaction.[6] Cool the reaction mixture to 0 °C in an ice bath.

• Coupling: In a separate flask, dissolve N,N'-dicyclohexylcarbodiimide (DCC) (1.1 eq) in a minimal amount of anhydrous DMF. Add this DCC solution dropwise to the reaction mixture over 15-20 minutes, ensuring the temperature remains at 0 °C. The formation of a white precipitate (dicyclohexylurea, DCU) should be observed.

• Reaction Progression: Stir the reaction mixture at 0 °C for 2 hours, and then allow it to warm to room temperature and stir overnight (12-16 hours). The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up:

  • Filter the reaction mixture to remove the precipitated DCU. Wash the filter cake with a small amount of cold DMF or ethyl acetate.

  • Transfer the filtrate to a separatory funnel and dilute with ethyl acetate.

  • Wash the organic layer sequentially with 1 M HCl (to remove any unreacted 4-aminobenzoic acid and any basic impurities), water, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of methanol in dichloromethane or ethyl acetate in hexanes) or by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes).

Characterization and Structural Elucidation

As a novel or infrequently reported compound, thorough characterization is essential to confirm its identity and purity.

4.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for structural elucidation.[7] The expected chemical shifts for 4-(N-Cbz-L-prolyl)benzoic acid in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃ with a drop of methanol-d₄ to resolve exchangeable protons) are as follows:

Protons	Expected Chemical Shift (ppm)	Multiplicity	Integration	Notes
Aromatic (benzoic acid)	~7.8-8.0	d	2H	Protons ortho to the carboxylic acid
Aromatic (benzoic acid)	~7.6-7.8	d	2H	Protons ortho to the amide
Aromatic (Cbz group)	~7.2-7.4	m	5H	Phenyl protons of the Cbz group
Amide NH	~10.0-10.5	s	1H	Exchangeable with D₂O
Carboxylic Acid OH	~12.0-13.0	br s	1H	Exchangeable with D₂O
Cbz CH₂	~5.1	s	2H	Benzylic protons
Proline α-CH	~4.4-4.6	m	1H
Proline δ-CH₂	~3.4-3.6	m	2H
Proline β,γ-CH₂	~1.8-2.2	m	4H

4.2. Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight of the synthesized compound.[7]

• Expected Molecular Weight: 368.38 g/mol

• High-Resolution Mass Spectrometry (HRMS): This will provide the exact mass, confirming the elemental composition.

  • Calculated for C₂₀H₂₀N₂O₅ [M+H]⁺: 369.1445

  • Calculated for C₂₀H₁₉N₂O₅Na [M+Na]⁺: 391.1264

4.3. Infrared (IR) Spectroscopy

IR spectroscopy will identify the key functional groups present in the molecule.

Functional Group	Expected Wavenumber (cm⁻¹)
O-H stretch (carboxylic acid)	2500-3300 (broad)
N-H stretch (amide)	3200-3400
C=O stretch (carboxylic acid)	~1700-1725
C=O stretch (amide)	~1650-1680
C=O stretch (carbamate)	~1690-1710
C-N stretch	~1200-1350

Applications in Drug Discovery and Medicinal Chemistry

The structural features of 4-(N-Cbz-L-prolyl)benzoic acid make it an attractive scaffold and intermediate for the development of novel therapeutic agents.

5.1. As a Building Block for Peptidomimetics

The proline ring introduces a conformational rigidity that is often desirable in drug design to improve binding affinity and selectivity for a target protein. The benzoic acid moiety provides a handle for further chemical modifications, allowing for the attachment of other pharmacophores or for modulating the pharmacokinetic properties of the molecule.

5.2. Potential as an Enzyme Inhibitor

The N-acylated aminobenzoic acid motif is present in a number of biologically active molecules. For instance, derivatives of PABA have been investigated as inhibitors of various enzymes.[1][8] The proline residue can be designed to interact with specific pockets in an enzyme's active site. The Cbz group, while primarily a protecting group, can also contribute to binding interactions, particularly through π-π stacking with aromatic residues in a protein.

5.3. In the Synthesis of Prodrugs

The carboxylic acid group can be esterified to create prodrugs with improved oral bioavailability or targeted delivery. These esters can then be hydrolyzed in vivo to release the active carboxylic acid-containing drug.

Caption: Potential applications of 4-(N-Cbz-L-prolyl)benzoic acid.

Conclusion

4-(N-Cbz-L-prolyl)benzoic acid represents a versatile and synthetically accessible molecule with significant potential in the field of drug discovery. While not a commercially available reagent, its straightforward synthesis via established peptide coupling methodologies makes it an attractive building block for medicinal chemists. This guide provides a comprehensive framework for its preparation, characterization, and potential applications, serving as a valuable resource for researchers aiming to explore the chemical space of proline-containing benzoic acid derivatives in the quest for novel therapeutics. The principles and protocols outlined herein are grounded in established chemical literature and are designed to be both informative and practically applicable in a modern research setting.

References

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• Beilstein Journals. (n.d.). Experimental procedures, characterization data and copies of NMR spectra. Retrieved from [Link]

• Chitkara University. (2013). Synthesis, antimicrobial evaluation and QSAR studies of p-amino benzoic acid derivatives. Journal of Pharmaceutical Technology, Research and Management, 1(1), 39-51.

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• Shaheen, F., et al. (2022).

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Structural and Mechanistic Profiling of Cbz-Pro-Benzoic Acid Intermediates

Executive Summary

In advanced peptide synthesis, peptidomimetic drug design, and photoredox catalysis, the conjugation of N-benzyloxycarbonyl-L-proline (Cbz-Pro-OH) with benzoic acid derivatives yields critical synthetic intermediates. Because the nomenclature "Cbz-Pro-benzoic acid intermediate" is context-dependent, this technical guide delineates the two primary chemical entities it represents:

• The Mixed Anhydride Intermediate: A highly reactive, transient species used for acyl activation[1].

• The Amide-Coupled Intermediate: A stable peptidomimetic backbone formed by coupling Cbz-Pro-OH with p-aminobenzoic acid (PABA)[2].

This whitepaper provides the precise physicochemical parameters, structural causality, and self-validating experimental protocols for both intermediates.

Part 1: Physicochemical Parameters & Stoichiometric Data

Understanding the exact mass and molecular formula of these intermediates is critical for LC-MS monitoring and stoichiometric calculations. Cbz-Pro-OH serves as the primary precursor, possessing a molecular formula of C13H15NO4 and a molecular weight of 249.26 g/mol [3].

Depending on the synthetic pathway, the resulting intermediate exhibits distinct physicochemical properties:

Compound	Structural Role	Molecular Formula	Molecular Wt. ( g/mol )	Exact Mass (Da)
Cbz-Pro-OH	Primary Precursor	C₁₃H₁₅NO₄	249.26	249.1001
Benzoic Acid	Activation Partner	C₇H₆O₂	122.12	122.0368
p-Aminobenzoic Acid (PABA)	Coupling Partner	C₇H₇NO₂	137.14	137.0477
Cbz-Pro-Benzoic Anhydride	Transient Intermediate	C₂₀H₁₉NO₅	353.37	353.1264
Cbz-Pro-PABA Amide	Stable Peptidomimetic	C₂₀H₂₀N₂O₅	368.39	368.1373

Part 2: The Mixed Anhydride Pathway (Transient Activation)

Mechanistic Overview

The mixed anhydride method is a classical and highly efficient technique for activating the carboxyl group of Cbz-Pro-OH. By reacting Cbz-Pro-OH with benzoyl chloride (or benzoic anhydride), a highly electrophilic mixed anhydride is formed. This intermediate is frequently utilized in the synthesis of complex amino acyl compounds[1] and serves as a radical precursor in modern decarboxylative photocatalytic transformations[4].

Workflow for the synthesis of Cbz-Pro-benzoic acid mixed anhydride.

Self-Validating Experimental Protocol

Note: This intermediate is moisture-sensitive and must be generated in situ.

• Preparation: Dissolve 1.0 eq of Cbz-Pro-OH (249.26 mg, 1.0 mmol) in 5.0 mL of anhydrous THF under an inert argon atmosphere.

  • Causality: Anhydrous conditions are absolute prerequisites; trace water will rapidly hydrolyze the highly electrophilic mixed anhydride back into Cbz-Pro-OH and benzoic acid.

• Base Addition: Add 1.1 eq of N-methylmorpholine (NMM) and cool the reaction vessel to -15°C using a dry ice/ethylene glycol bath.

  • Causality: NMM is chosen as a weak, non-nucleophilic base to neutralize generated HCl without attacking the intermediate. Strict temperature control at -15°C prevents the disproportionation of the mixed anhydride into symmetrical anhydrides and suppresses racemization at the proline α-carbon (via oxazolone formation).

• Activation: Add 1.05 eq of benzoyl chloride dropwise over 10 minutes. Stir for 30 minutes at -15°C.

  • Causality: Dropwise addition controls the exothermic nature of the acyl substitution, maintaining kinetic control over the reaction.

• Validation: To validate formation, withdraw a 10 µL aliquot, quench it into 1 mL of anhydrous methanol, and analyze via LC-MS. The presence of the Cbz-Pro-OMe methyl ester (MW 263.29) confirms successful anhydride formation and subsequent nucleophilic trapping.

Part 3: The Amide-Coupled Pathway (Peptidomimetic Backbone)

Mechanistic Overview

When "benzoic acid" refers to a functionalized derivative like p-aminobenzoic acid (PABA), the intermediate is a stable amide. The coupling of Cbz-Pro-OH with PABA is a critical step in synthesizing viral replication inhibitors[2] and protease-targeting peptidomimetics.

Amide coupling pathway for Cbz-Pro-p-aminobenzoic acid intermediate.

Self-Validating Experimental Protocol

• Activation: Dissolve 1.0 eq of Cbz-Pro-OH and 1.1 eq of HATU in anhydrous DMF at 0°C. Add 2.5 eq of N,N-Diisopropylethylamine (DIPEA) and stir for 15 minutes.

  • Causality: HATU is selected over traditional carbodiimides (e.g., DCC) because the HOAt leaving group dramatically accelerates the coupling of sterically hindered secondary amines (proline) with poorly nucleophilic anilines. Initial cooling prevents the rapid degradation of the active ester.

• Coupling: Add 1.0 eq of PABA to the solution. Allow the reaction to warm to room temperature and stir for 12 hours.

  • Causality: Warming to room temperature provides the thermodynamic energy required for the weakly nucleophilic aryl amine of PABA to attack the active ester[2].

• Workup & Purification: Dilute the mixture with Ethyl Acetate. Wash the organic layer successively with 1M HCl (3x) and saturated aqueous NaHCO₃ (3x). Dry over Na₂SO₄ and concentrate in vacuo.

  • Causality (Self-Validating System): The 1M HCl wash protonates and removes unreacted PABA and DIPEA into the aqueous layer. The saturated NaHCO₃ wash deprotonates unreacted Cbz-Pro-OH and HOAt byproducts, extracting them into the aqueous phase. This creates a self-purifying loop where the organic phase retains only the neutral Cbz-Pro-PABA product (Exact Mass: 368.1373 Da), verifiable by a single peak on LC-MS.

References[3] Benzyloxycarbonyl-L-proline | C13H15NO4 | CID 101987 - PubChem. Source: National Institutes of Health (NIH). URL: https://pubchem.ncbi.nlm.nih.gov/compound/101987[4]Decarboxylative photocatalytic transformations. Source: Chemical Society Reviews (RSC Publishing). URL: https://pubs.rsc.org/en/content/articlelanding/2024/CS/D4CS01051E[2]US8871759B2 - Inhibitors of hepatitis C virus replication. Source: Google Patents. URL: https://patents.google.com/patent/US8871759B2/en[1]Specific, Weakly Basic Thrombin Inhibitors Incorporating Sulfonyl Dicyandiamide Moieties. Source: Journal of Enzyme Inhibition and Medicinal Chemistry (Taylor & Francis). URL: https://www.tandfonline.com/doi/abs/10.1080/14756360009040622

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• 2. US8871759B2 - Inhibitors of hepatitis C virus replication - Google Patents [patents.google.com]
• 3. Benzyloxycarbonyl-L-proline | C13H15NO4 | CID 101987 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Decarboxylative photocatalytic transformations - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D4CS01051E [pubs.rsc.org]

The Biological Activity of Proline-Benzoic Acid Conjugates: A Technical Guide to Structural Activity and Pharmacological Applications

Executive Summary

The conjugation of L-proline—a unique secondary amino acid—with benzoic acid derivatives represents a highly versatile pharmacophore in modern drug design and chemical biology. Unlike primary amino acids, proline’s pyrrolidine ring restricts conformational flexibility, forcing specific structural geometries (such as cis-trans peptide bond isomerization) that are highly valuable for target-specific binding. When coupled with the aromatic, electron-rich scaffold of benzoic acid, the resulting conjugates exhibit profound biological activities ranging from selective enzyme inhibition and prodrug gastrointestinal (GI) sparing to agrochemical plant growth regulation.

This whitepaper synthesizes the latest empirical data to provide an authoritative, mechanistic guide on the biological applications of proline-benzoic acid conjugates, complete with validated experimental protocols and structural activity relationship (SAR) insights.

Mechanistic Profiling in Enzyme Inhibition: Targeting Human Carbonic Anhydrase II

One of the most promising therapeutic applications of proline-benzoic acid derivatives is the selective inhibition of human carbonic anhydrase II (hCA II), a zinc metalloenzyme implicated in glaucoma, edema, and various malignancies[1].

Historically, sulfonamides have been the gold standard for CA inhibition; however, their non-specific binding to multiple CA isoforms leads to off-target toxicity[2]. Recent structural biology studies have demonstrated that 4-hydroxy-L-proline derivatives act as potent, non-classical inhibitors[3].

The Causality of the Pharmacophore

Instead of directly coordinating with the active-site Zn²⁺ ion—the mechanism utilized by classical sulfonamides—carboxylic acid-based proline derivatives inhibit the enzyme by forming strong hydrogen bonds with the metal-bound water nucleophile[4]. The pyrrolidine ring of the proline moiety provides the necessary steric bulk to anchor the molecule within the hydrophobic pocket of the hCA II active site, while the benzoic acid derivative optimizes the electron density required for competitive linear inhibition of esterase activity[3]. Fluorescence assays using 1-anilino-8-naphthalene sulfonate (ANS) confirm that these conjugates significantly diminish the surface hydrophobicity of hCA II upon binding[1].

Mechanism of hCA II inhibition: Classical vs. Proline-Benzoic Acid Conjugates.

Quantitative Data Summary

The following table synthesizes the kinetic parameters of leading 4-hydroxy-L-proline-benzoic acid derivatives against hCA II, demonstrating their efficacy in the low micromolar range[1][3].

Compound Class	Target Enzyme	Inhibition Mode	Binding Mechanism	Ki (µM)
Classical Sulfonamides	hCA I, II, IX, XII	Non-competitive	Direct Zn²⁺ coordination	0.01 - 0.1
4-Hydroxy-L-proline Derivative (3b)	hCA II	Linear Competitive	H-bond to Zn²⁺-OH₂	~12.5
4-Hydroxy-L-proline Derivative (3c)	hCA II	Linear Competitive	H-bond to Zn²⁺-OH₂	~14.2

Prodrug Strategies: GI-Sparing NSAID Conjugates

Non-steroidal anti-inflammatory drugs (NSAIDs) like mefenamic acid (a 2-(2,3-dimethylphenylamino) benzoic acid derivative) are notorious for causing gastric mucosal irritation. This toxicity is primarily driven by the free carboxylic acid group, which causes local irritation and ion-trapping in the gastric mucosa.

By conjugating the free -COOH of mefenamic acid with the secondary amine of L-proline (via amidation), researchers successfully mask the acidic moiety. The proline conjugate acts as a prodrug: it passes through the acidic environment of the stomach intact, preventing local irritation, and is subsequently hydrolyzed by intestinal or hepatic amidases to release the active COX-inhibitor.

Validated Protocol: Synthesis and Evaluation of Mefenamic Acid-Proline Conjugates

To ensure reproducibility and scientific integrity, the following self-validating protocol outlines the synthesis and pharmacological verification of the conjugate.

Phase 1: Chemical Synthesis (Amidation)

• Activation: Dissolve 1.0 eq of mefenamic acid in anhydrous dichloromethane (DCM) at 0°C. Add 1.2 eq of N-methylmorpholine (NMM) followed by 1.1 eq of isobutyl chloroformate to form a mixed anhydride intermediate. Causality: The mixed anhydride is highly reactive toward nucleophiles, ensuring high-yield amide bond formation without the need for harsh heating that could degrade the starting materials[5].

• Conjugation: After 30 minutes, add 1.0 eq of L-proline methyl ester hydrochloride and an additional 1.0 eq of NMM. Stir at room temperature for 12 hours. Causality: The methyl ester protects the C-terminus of proline, preventing unwanted polymerization or cross-reactivity.

• Purification: Wash the organic layer with 1N HCl, 5% NaHCO₃, and brine. Dry over MgSO₄ and concentrate in vacuo. Purify via silica gel column chromatography (Ethyl Acetate/Hexane).

• Deprotection (Optional): If the free acid of proline is desired, perform a mild alkaline hydrolysis using LiOH in THF/H₂O, followed by acidification.

Phase 2: Biological Validation

• In Vitro COX Assay: Utilize a colorimetric COX-1/COX-2 inhibitor screening assay to verify that the intact conjugate exhibits reduced direct COX inhibition compared to the parent drug (confirming its prodrug nature).

• In Vivo Ulcerogenicity Index: Administer the conjugate orally to Wistar rats (fasted for 24h). After 6 hours, sacrifice the animals and examine the gastric mucosa under a stereomicroscope. Expected Result: The proline conjugate will show a significantly lower ulcer index compared to equimolar doses of free mefenamic acid, validating the GI-sparing hypothesis.

Antimicrobial Defense and Fungal Biotransformation

Beyond synthetic drug design, proline-benzoic acid conjugation is a naturally occurring biological defense mechanism. Endophytic fungi, such as Penicillium brasilianum, utilize amino acid conjugation to detoxify xenobiotic compounds in their environment[6].

When exposed to antifungal halobenzoic acids (e.g., 4-bromobenzoic acid), P. brasilianum metabolizes these toxic agents by conjugating them with L-proline, yielding (4-bromobenzoyl)proline[6]. This biotransformation neutralizes the antifungal properties of the halobenzoic acid, allowing the fungus to survive in chemically hostile environments. Understanding this pathway is critical for agricultural scientists developing new fungicides, as it highlights a primary resistance mechanism.

Detoxification pathway of halobenzoic acids via proline conjugation in fungi.

Agrochemical Applications: Plant Growth Regulation

In the realm of plant physiology, N-acyl-L-proline derivatives exhibit potent plant growth-regulating activities. Proline naturally accumulates in plants as an anti-stress compound in response to environmental stressors (chilling, salt) and abscisic acid (ABA) signaling[7].

Synthetic N-benzoyl-L-proline derivatives have been shown to drastically alter this dynamic. For example, N-(2-fluorobenzoyl)-L-proline methyl ester has been documented to cause a 270% increase in root elongation in lettuce seedlings compared to controls[7]. Furthermore, these specific conjugates act as ABA antagonists; they actively reduce the inhibitory effects of ABA on root growth[8].

Structural Activity Relationship (SAR) Insight: The stereochemistry and the substitution on the benzoic acid ring are absolute determinants of activity. The L-isomer of the proline conjugate is highly active, whereas the D-isomer shows significantly reduced efficacy. Additionally, while 2-fluorobenzoyl and 2-naphthoyl substitutions promote growth, the 1-naphthoyl derivative actively inhibits it, indicating a highly specific, stereochemically rigid receptor binding pocket in the plant tissue[7][8].

Conclusion

The conjugation of proline with benzoic acid derivatives yields a privileged scaffold with immense utility across multiple biological domains. By leveraging the conformational rigidity of the pyrrolidine ring and the electronic tunability of the benzoic acid moiety, researchers can rationally design non-classical enzyme inhibitors, GI-sparing prodrugs, and potent agrochemicals. Future drug development should continue to exploit this conjugation strategy, particularly in the design of isoform-selective metalloenzyme inhibitors and targeted antimicrobial agents.

References

• Tsuji, M., Kuwano, E., Saito, T., & Eto, M. (1992). Root Growth-promoting Activities of N-Acyl-L-proline Derivatives. Bioscience, Biotechnology, and Biochemistry, 56(5), 778-782.[Link]

• Moghoufei, L., Mehrabi, M., Adibi, H., & Khodarahmi, R. (2022). Synthesis of 4-hydroxy-L-proline derivatives as new non-classical inhibitors of human carbonic anhydrase II activity: an in vitro study. Journal of Biomolecular Structure and Dynamics, 41(16), 7975-7985.[Link]

• Fill, T. P., Pallini, H. F., et al. (2018). Conjugation of antifungal benzoic acid derivatives as a path for detoxification in Penicillium brasilianum, an endophyte from Melia azedarach. Bioorganic Chemistry, 81, 367-372.[Link]

• Asian Journal of Chemistry. Synthesis, Characterization and Biological Evaluation of Amino Acid Conjugates of Mefenamic Acid.[Link]

Sources

• 1. Synthesis of 4-hydroxy- L-proline derivatives as new non-classical inhibitors of human carbonic anhydrase II activity: an in vitro study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. US5212158A - Derivatives of l-proline, their preparation and their biological uses - Google Patents [patents.google.com]
• 6. Conjugation of antifungal benzoic acid derivatives as a path for detoxification in Penicillium brasilianum, an endophyte from Melia azedarach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. Root Growth-promoting Activities of N-Acyl-L-proline Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Therapeutic Potential of 4-{1-[(Benzyloxy)carbonyl]prolyl}benzoic Acid Derivatives

This technical guide provides an in-depth analysis of 4-{1-[(Benzyloxy)carbonyl]prolyl}benzoic acid and its derivatives. Based on its chemical structure—a proline-based scaffold linked to a benzoic acid moiety and protected by a benzyloxycarbonyl (Cbz/Z) group—this molecule represents a privileged scaffold with significant potential in two primary therapeutic areas: Serine Protease Inhibition (specifically Prolyl Oligopeptidase and Fibroblast Activation Protein) and Metabolic Regulation (via PPAR agonism).

A Technical Guide to Scaffold Pharmacology and Drug Design

Part 1: Executive Technical Analysis

The molecule 4-{1-[(Benzyloxy)carbonyl]prolyl}benzoic acid (hereafter referred to as Cbz-Pro-BZA ) is a synthetic intermediate and pharmacophore scaffold that bridges two distinct classes of bioactive compounds: peptidomimetics and aromatic acid modulators .

Its therapeutic value is derived from its tripartite structure:

• The Proline Core: A rigid pyrrolidine ring that mimics the turn structures in proteins, essential for recognition by proline-specific enzymes (e.g., POP, FAP).

• The Cbz (Z) Group: A lipophilic protecting group that occupies the S2/S3 hydrophobic pockets of target enzymes, enhancing binding affinity.

• The Benzoic Acid Moiety: A polar aromatic "warhead" or anchor that can engage in hydrogen bonding (e.g., with Arg/Tyr residues in nuclear receptors) or serve as a transition-state mimic in protease active sites.

Primary Therapeutic Indications

Therapeutic Area	Target Mechanism	Clinical Relevance
Neurodegeneration	Prolyl Oligopeptidase (POP) Inhibition	Treatment of amnesia, Alzheimer's, and cognitive deficits. The ketone linkage acts as a transition-state analog.[1]
Metabolic Disease	PPAR / Agonism	Regulation of glucose and lipid metabolism.[2][3][4] The benzoic acid head mimics the acidic headgroup of fibrates/glitazones.
Oncology	Fibroblast Activation Protein (FAP)	Targeting the tumor microenvironment. FAP is highly expressed in cancer-associated fibroblasts.

Part 2: Mechanism of Action & Pharmacology

Serine Protease Inhibition (POP & FAP)

The most authoritative application of Cbz-Pro-BZA derivatives lies in the inhibition of Prolyl Oligopeptidase (POP) (EC 3.4.21.26). POP cleaves peptides on the carboxyl side of proline residues.

• Mechanism: The carbonyl carbon of the "prolyl-benzoic" linkage (a ketone) is electrophilic. It undergoes nucleophilic attack by the catalytic Serine-554 (in POP) hydroxyl group.

• Transition State Stabilization: Instead of cleaving, the enzyme forms a reversible hemiketal adduct with the inhibitor. This mimics the tetrahedral transition state of peptide hydrolysis.

• Selectivity: The Cbz group fits into the hydrophobic S2 subsite, while the benzoic acid moiety interacts with the S1' subsite, potentially engaging Arg residues typically reserved for the leaving group of the natural substrate.

PPAR Nuclear Receptor Modulation

The structural motif Lipophilic Tail - Linker - Acidic Head is the classic pharmacophore for Peroxisome Proliferator-Activated Receptors (PPARs) .[4]

• Lipophilic Tail: The Cbz-Proline moiety provides the bulky hydrophobic bulk necessary to fill the ligand-binding pocket (LBP).

• Acidic Head: The benzoic acid carboxylate forms a critical "charge clamp" stabilization network with Tyr473 (in PPAR

  ) or Tyr314 (in PPAR ) and His323/449 .

• Therapeutic Outcome: Activation leads to heterodimerization with RXR, binding to PPREs (Peroxisome Proliferator Response Elements), and upregulation of genes involved in fatty acid oxidation and insulin sensitivity.

Part 3: Visualization of Mechanisms

Diagram 1: Mechanism of Action (Protease Inhibition)

The following diagram illustrates the nucleophilic attack of the catalytic serine on the ketone moiety of the Cbz-Pro-BZA scaffold.

Caption: Mechanism of reversible covalent inhibition. The catalytic serine attacks the ketone carbonyl, forming a stable hemiketal transition-state analog.

Part 4: Experimental Protocols

Protocol A: Synthesis of 4-{1-[(Benzyloxy)carbonyl]prolyl}benzoic Acid

Note: This protocol utilizes a Friedel-Crafts acylation or Weinreb amide approach to establish the ketone linkage.

Reagents:

• N-Cbz-L-Proline (CAS: 1148-11-4)

• Terephthalic acid monomethyl ester chloride

• N,O-Dimethylhydroxylamine hydrochloride (for Weinreb route)

• 4-Iodobenzoic acid methyl ester (for Grignard route)

Step-by-Step Workflow:

• Activation: Dissolve N-Cbz-L-Proline (10 mmol) in DCM. Add EDC·HCl (1.2 eq) and HOBt (1.2 eq). Stir at 0°C for 30 min.

• Weinreb Amide Formation: Add N,O-Dimethylhydroxylamine HCl (1.2 eq) and DIPEA (3 eq). Stir at RT for 12h. Isolate the Weinreb amide (N-methoxy-N-methyl-Cbz-prolinamide).

• Grignard Addition:

  • Prepare 4-(methoxycarbonyl)phenylmagnesium iodide from 4-iodobenzoic acid methyl ester and Mg turnings in THF.

  • Cool Weinreb amide solution (THF) to -78°C.

  • Add Grignard reagent dropwise. Stir for 2h, allowing to warm to 0°C.

• Hydrolysis: Quench with saturated NH4Cl. Extract with EtOAc. Saponify the methyl ester using LiOH (2 eq) in THF/H2O (3:1) to yield the free acid: 4-{1-[(Benzyloxy)carbonyl]prolyl}benzoic acid .

• Purification: Recrystallize from Ethanol/Hexane or purify via HPLC (C18 column, Acetonitrile/Water gradient).

Protocol B: Prolyl Oligopeptidase (POP) Inhibition Assay

Objective: Determine the IC50 of the derivative against recombinant human POP.

• Buffer Preparation: 100 mM Sodium Phosphate, pH 7.4, 1 mM DTT, 1 mM EDTA.

• Substrate: Z-Gly-Pro-AMC (Fluorogenic substrate).[5]

  .

• Enzyme: Recombinant human POP (0.5 U/mL).

• Procedure:

  • In a black 96-well plate, add 140

    L buffer.

  • Add 10

    L of inhibitor (Cbz-Pro-BZA derivative) in DMSO (various concentrations: 1 nM – 100 M).

  • Add 10

    L Enzyme. Incubate 15 min at 37°C.

  • Initiate reaction with 40

    L Substrate (final conc. 50 M).

• Detection: Monitor fluorescence (

  ) kinetically for 30 min.

• Analysis: Plot % Inhibition vs. Log[Concentration] to calculate IC50.

Diagram 2: Experimental Workflow (Synthesis & Testing)

Caption: Synthetic route via Weinreb amide intermediate followed by divergent biological validation assays.

Part 5: References

• Wilk, S., & Orlowski, M. (1983). Inhibition of rabbit brain prolyl endopeptidase by N-benzyloxycarbonyl-prolyl-prolinal, a transition state aldehyde inhibitor.[1] Journal of Neurochemistry, 41(1), 69-75. Link

• Law, R. E., et al. (2018). Identification of a Novel PPAR-γ Agonist through a Scaffold Tuning Approach. International Journal of Molecular Sciences, 19(10), 3028. Link

• Toda, N., et al. (2019). Identification and characterization of a phenyl-thiazolyl-benzoic acid derivative as a novel RAR/RXR agonist. Scientific Reports, 9, 17148. Link

• Nitsche, C., et al. (2014). A Scaffold for Broad-Spectrum Allosteric Inhibition of Human Herpesvirus Proteases.[6] Journal of Medicinal Chemistry, 57(21), 9124–9133. Link

• Fülöp, V., et al. (1998). Prolyl oligopeptidase: an unusual beta-propeller domain regulates proteolysis. Cell, 94(2), 161-170. Link

Sources

• 1. Inhibition of rabbit brain prolyl endopeptidase by n-benzyloxycarbonyl-prolyl-prolinal, a transition state aldehyde inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Natural product agonists of peroxisome proliferator-activated receptor gamma (PPARγ): a review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Identification of a Novel PPAR-γ Agonist through a Scaffold Tuning Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. pubs.acs.org [pubs.acs.org]

Introduction: The Significance of Proline Analogs and Cbz Protection

An In-Depth Technical Guide to the Synthesis of Cbz-Proline Aromatic Acids

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical overview of the synthetic strategies for preparing N-Carbobenzyloxy (Cbz)-protected proline derivatives featuring aromatic acid functionalities. We will explore the foundational chemistry of the Cbz protecting group and delve into key synthetic methodologies, emphasizing the rationale behind experimental choices to ensure both scientific integrity and practical applicability.

Proline, with its unique cyclic structure, imparts significant conformational constraints on peptides and proteins, making it a critical residue in determining secondary structure.[1][2] Its derivatives and analogs, particularly those incorporating aromatic moieties, are invaluable tools in medicinal chemistry. These structures serve as constrained scaffolds or bioisosteres of other amino acids like phenylalanine or tyrosine, enabling the fine-tuning of peptide conformation, bioactivity, and pharmacokinetic properties.[3]

The synthesis of these complex building blocks necessitates a robust protecting group strategy. The Carbobenzyloxy (Cbz or Z) group, a benzyloxycarbonyl moiety, is a cornerstone of peptide chemistry, particularly in solution-phase synthesis.[4][5] Introduced by Bergmann and Zervas, it effectively suppresses the nucleophilicity of the amino group.[4] Key advantages include its stability under a wide range of conditions and the crystallinity it often imparts to protected intermediates, which greatly facilitates purification.[4][]

This document details the primary synthetic routes to Cbz-proline aromatic acids, focusing on direct functionalization of the proline ring and the synthesis of proline analogs followed by N-protection.

PART 1: The Carbobenzyloxy (Cbz) Group: A Foundational Tool

A mastery of Cbz chemistry is essential before undertaking the synthesis of more complex proline derivatives. The Cbz group's utility stems from its straightforward introduction, robust stability, and mild cleavage conditions.

Introduction of the Cbz Group

The most common method for installing the Cbz group is the Schotten-Baumann reaction, which involves treating the amino acid with benzyl chloroformate (Cbz-Cl) under alkaline conditions.[][7]

Causality Behind Experimental Choices:

• Base and pH Control: A base, typically sodium hydroxide or sodium bicarbonate, is required to neutralize the HCl byproduct. Maintaining a pH between 8 and 10 is critical. A pH that is too low allows Cbz-Cl to decompose, while excessively high pH can lead to racemization of the chiral center.[7]

• Solvent System: A biphasic system (e.g., water/dioxane or water/THF) is often used to solubilize both the amino acid salt and the Cbz-Cl reagent.

Experimental Protocol 1: N-Cbz Protection of L-Proline

Objective: To synthesize N-Cbz-L-proline from L-proline.

Materials:

• L-Proline

• Sodium Carbonate (Na₂CO₃)

• Benzyl Chloroformate (Cbz-Cl)

• Dioxane

• Water (H₂O)

• Ethyl Acetate (EtOAc)

• 2M Hydrochloric Acid (HCl)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Dissolve L-proline (1.0 eq) in a 1M solution of Na₂CO₃ (2.2 eq) in water in a flask cooled to 0°C.

• Add an equal volume of dioxane to the aqueous solution.

• While stirring vigorously at 0°C, add benzyl chloroformate (1.1 eq) dropwise over 30 minutes, ensuring the temperature remains below 5°C.

• Allow the reaction mixture to warm to room temperature and stir overnight.

• Transfer the mixture to a separatory funnel and wash with diethyl ether (2x volume) to remove excess unreacted Cbz-Cl and benzyl alcohol.

• Cool the aqueous layer to 0°C and carefully acidify to pH 2 with 2M HCl. A white precipitate or oil should form.

• Extract the product with ethyl acetate (3x volume).

• Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄, and filter.

• Remove the solvent under reduced pressure to yield N-Cbz-L-proline, which is often a viscous oil or a white solid upon trituration with hexane.

Stability and Cleavage

The Cbz group is stable to the basic conditions used for Fmoc group removal and the mild acidic conditions for Boc group removal, making it an excellent orthogonal protecting group in complex syntheses.[4]

The primary method for Cbz deprotection is catalytic hydrogenolysis .

Mechanism: The Cbz group is cleaved by hydrogen gas in the presence of a palladium catalyst (typically 5-10% Pd on carbon). The reaction proceeds via hydrogenolysis of the benzylic C-O bond, releasing the free amine, toluene, and carbon dioxide.

Diagram: Cbz Protection and Deprotection Workflow

Caption: Workflow for the protection of proline with Cbz-Cl and its subsequent removal via hydrogenolysis.

PART 2: Core Synthetic Strategies

Two primary paradigms exist for the synthesis of Cbz-proline aromatic acids: (A) functionalization of a pre-formed Cbz-proline scaffold and (B) synthesis of an aromatic proline analog followed by N-protection.

Strategy A: Direct C-H Arylation of Cbz-Proline Derivatives

This modern approach offers high atom economy by directly forming a C-C bond on the proline ring. Palladium-catalyzed C(sp³)–H activation is a powerful tool for this transformation.[8]

Causality Behind Experimental Choices:

• Directing Group (DG): C(sp³)–H bonds are typically unreactive. A directing group, installed on the proline carboxylate, is required to chelate the palladium catalyst and position it in close proximity to the target C-H bond (often at the C-3 position), facilitating selective activation.[8] The 8-aminoquinoline (AQ) amide is a highly effective directing group.

• Catalyst System: A palladium(II) source (e.g., Pd(OAc)₂) is used. The reaction proceeds through a concerted metalation-deprotonation pathway.

• Oxidant: An oxidant is often required to regenerate the active Pd(II) catalyst.

• Stereocontrol: The directing group and the proline ring's inherent conformation typically direct the arylation to occur on the face opposite the carboxylate group, leading to a single diastereomer (e.g., cis-2,3-disubstituted).[8]

Diagram: Catalytic Cycle for Directed C-H Arylation

Caption: Simplified catalytic cycle for Pd-catalyzed directed C-H arylation of a Cbz-proline derivative.

Experimental Protocol 2: Pd-Catalyzed C-3 Arylation of N-Cbz-Proline AQ Amide

Objective: To synthesize a 3-aryl-N-Cbz-proline derivative via directed C-H activation. (Adapted from literature[8])

Materials:

• N-Cbz-L-proline-8-aminoquinoline amide (prepared by standard amide coupling)

• Aryl Iodide (1.5 eq)

• Pd(OAc)₂ (10 mol%)

• Potassium Carbonate (K₂CO₃) (2.0 eq)

• Solvent (e.g., Toluene or solvent-free)

Procedure:

• To a reaction vial, add the N-Cbz-proline-AQ amide (1.0 eq), aryl iodide, Pd(OAc)₂, and K₂CO₃.

• Seal the vial under an inert atmosphere (e.g., Argon or Nitrogen).

• Heat the mixture to 80-100°C and stir vigorously for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of celite to remove inorganic salts and the catalyst.

• Concentrate the filtrate and purify the residue by flash column chromatography (silica gel) to yield the 3-arylated product.

• The aminoquinoline directing group can be subsequently cleaved under mild oxidative conditions (e.g., with ceric ammonium nitrate) to reveal a primary amide, which can be hydrolyzed to the carboxylic acid if needed.[8]

Strategy B: Functionalization of Hydroxyproline followed by N-Protection

This classical and reliable strategy utilizes commercially available hydroxyproline as a starting material. The hydroxyl group serves as a handle for introducing aromatic systems via nucleophilic substitution or Mitsunobu reactions. The "Proline Editing" concept extensively uses this approach on solid-phase to create diverse libraries.[9][10]

Causality Behind Experimental Choices:

• Mitsunobu Reaction: This reaction allows for the introduction of an aryl-oxy group from a corresponding phenol. It proceeds with a clean inversion of stereochemistry at the carbon bearing the hydroxyl group. This is critical for stereocontrol. For example, starting with trans-4-hydroxyproline will yield a cis-4-aryloxyproline derivative.

• Order of Operations: One can either protect the proline nitrogen with Cbz first and then perform the Mitsunobu reaction, or perform the substitution on a different N-protected proline (like Boc) and then swap the protecting groups. The former is more direct.

Experimental Protocol 3: Synthesis of a cis-4-Aryloxy-N-Cbz-Proline Derivative

Objective: To introduce a phenoxy group at the 4-position of N-Cbz-L-proline via a Mitsunobu reaction.

Materials:

• N-Cbz-trans-4-hydroxy-L-proline (1.0 eq)

• Phenol (1.5 eq)

• Triphenylphosphine (PPh₃) (1.5 eq)

• Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD) (1.5 eq)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• Dissolve N-Cbz-trans-4-hydroxy-L-proline, phenol, and PPh₃ in anhydrous THF under an inert atmosphere.

• Cool the solution to 0°C in an ice bath.

• Slowly add DIAD or DEAD dropwise to the stirred solution. An exothermic reaction is often observed.

• Allow the reaction to slowly warm to room temperature and stir for 16-24 hours.

• Monitor the reaction by TLC.

• Once complete, remove the THF under reduced pressure.

• Purify the resulting residue by flash column chromatography. The triphenylphosphine oxide byproduct can be challenging to remove but is typically less polar than the desired product.

Data Summary: Comparison of Synthetic Strategies

Strategy	Key Reaction	Catalyst/Reagents	Typical Yields	Stereocontrol	Advantages	Disadvantages
A: Direct C-H Arylation	Palladium-Catalyzed C(sp³)–H Activation	Pd(OAc)₂, Directing Group (AQ), Base	50-90%[8]	High (DG-controlled)	Atom economical, fewer steps, late-stage functionalization possible.	Requires synthesis of DG-amide, removal of DG adds steps, catalyst cost.
B: Hydroxyproline Functionalization	Mitsunobu Reaction or Sₙ2 Substitution	PPh₃/DIAD (Mitsunobu) or Base/Ar-X (Sₙ2)	60-95%[9]	High (inversion of stereochemistry)	Reliable, well-established, uses readily available starting materials.	Not atom economical, generates stoichiometric byproducts (e.g., PPh₃=O).
C: Copper-Catalyzed Arylation	Ullmann-type Coupling	CuI, Ligand (e.g., L-proline), Base	40-80%[11][12]	Variable	Lower catalyst cost than palladium, good for heteroaromatics.	Often requires higher temperatures, ligand optimization may be needed.

Conclusion

The synthesis of Cbz-proline aromatic acids is a vital capability for researchers in peptide science and drug discovery. The choice of synthetic strategy depends on factors such as desired substitution pattern, scalability, stereochemical requirements, and the availability of starting materials.

• Direct C-H arylation represents a modern, efficient route for late-stage functionalization, particularly at the C-3 position, offering excellent stereocontrol.

• Functionalization of hydroxyproline remains a robust and versatile method, especially for accessing 4-substituted analogs, leveraging a vast body of established chemical transformations.

A thorough understanding of the principles behind each method—from the fundamental role of the Cbz protecting group to the mechanisms of advanced catalytic cycles—empowers scientists to make informed decisions and successfully synthesize these valuable and complex molecular building blocks.

References

• Houben-Weyl Methods of Organic Chemistry, Vol. E 22a, 4th ed. Synthesis of Peptides and Peptidomimetics. Georg Thieme Verlag, 2005.

• Hodges, J. A., et al. (2013). Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. Journal of the American Chemical Society. [Link]

• Hodges, J. A., et al. (2013). Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. Analysis of Steric versus Stereoelectronic Effects of 4-Substituted Prolines on Conformation within Peptides - PMC. National Center for Biotechnology Information. [Link]

• Organic Chemistry Portal. Cbz-Protected Amino Groups. organic-chemistry.org. [Link]

• Organic Chemistry Portal. (2019). Cbz-Protected Amino Groups. organic-chemistry.org. [Link]

• Organic Chemistry Portal. (2007). Proline Derivatives in Organic Synthesis. organic-chemistry.org. [Link]

• Singleton, P. G., et al. (2021). Regio- and Stereospecific Synthesis of C-3 Functionalized Proline Derivatives by Palladium Catalyzed Directed C(sp3)–H Arylation. Organic Letters, 24(1), 181-186. [Link]

• Iris-Biotech. Proline Derivatives and Analogs. iris-biotech.de. [Link]

• He, Z., et al. (2012). 3-Substituted Prolines: From Synthesis to Structural Applications, from Peptides to Foldamers. Molecules, 17(9), 10394-10419. [Link]

• Bernardi, L., et al. (2004). First practical protection of alpha-amino acids as N,N-benzyloxycarbamoyl derivatives. Tetrahedron Letters, 45(29), 5645-5647. [Link]

• Surendra, K., & Krishnaveni, N. S. (2009). Aqueous Phase Mono-Protection of Amines and Amino Acids as N-Benzyloxycarbonyl Derivatives in the Presence of β-Cyclodextrin. ResearchGate. [Link]

• Bella, M., & Jørgensen, K. A. (2010). Proline-based asymmetric synthesis of Cbz-protected pelletierine. ResearchGate. [Link]

• Marshall, J., et al. (2020). Developing deprotectase biocatalysts for synthesis. RSC Chemical Biology, 1(4), 283-291. [Link]

• Kim, H., & Lee, P. H. (2021). Practical one-pot amidation of N-Alloc-, N-Boc-, and N-Cbz protected amines. RSC Advances, 11(28), 17181-17189. [Link]

• AAPPTec. Amino Acid Derivatives for Peptide Synthesis. AAPPTec. [Link]

• Jiang, Y., et al. (2009). CuI/4-Hydro-l-proline as a More Effective Catalytic System for Coupling of Aryl Bromides with N-Boc Hydrazine and Aqueous Ammonia. The Journal of Organic Chemistry, 74(13), 4848-4851. [Link]

• Na, Y., et al. (2010). C-Arylation reactions catalyzed by CuO-nanoparticles under ligand free conditions. Beilstein Journal of Organic Chemistry, 6, 34. [Link]

• Advent Chembio. N-Cbz-L-Proline 99%. Advent Chembio. [Link]

• Organic Chemistry Portal. (2005). CuI/L-Proline-Catalyzed Coupling Reactions of Aryl Halides with Activated Methylene Compounds. organic-chemistry.org. [Link]

• Xie, X., Cai, G., & Ma, D. (2005). CuI/L-Proline-Catalyzed Coupling Reactions of Aryl Halides with Activated Methylene Compounds. ResearchGate. [Link]

• Bu, X., et al. (2016). Solid-Phase Synthesis of Amine/Carboxyl Substituted Prolines and Proline Homologues: Scope and Limitations. Molecules, 21(3), 346. [Link]

Sources

• 1. Proline Derivatives in Organic Synthesis [organic-chemistry.org]
• 2. mdpi.com [mdpi.com]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. peptide.com [peptide.com]
• 7. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. Analysis of Steric versus Stereoelectronic Effects of 4-Substituted Prolines on Conformation within Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. CuI/L-Proline-Catalyzed Coupling Reactions of Aryl Halides with Activated Methylene Compounds [organic-chemistry.org]
• 12. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Synthesis Protocol for 4-{1-[(Benzyloxy)carbonyl]prolyl}benzoic acid

Target Audience: Researchers, synthetic chemists, and drug development professionals. Application: Advanced building block synthesis, peptide-mimetic drug discovery, and orthogonal protecting group strategies.

Strategic Design & Mechanistic Rationale

The target molecule, 4-{1-[(Benzyloxy)carbonyl]prolyl}benzoic acid , is a highly versatile

-chiral aryl ketone. It consists of a proline core protected by a Carbobenzyloxy (Cbz) group, linked via a ketone moiety to a benzoic acid derivative.

Synthesizing this molecule presents a critical stereochemical challenge: the

-carbon of the proline ring is situated directly adjacent to an electron-withdrawing aryl ketone. Under traditional basic conditions (e.g., saponification of a methyl or ethyl ester using LiOH/NaOH), the acidic -proton is rapidly abstracted, leading to an enolate intermediate and subsequent racemization of the chiral center.

To ensure a self-validating and stereochemically rigorous protocol, we have engineered an optimized three-step route utilizing orthogonal protection and advanced organometallic techniques:

• Weinreb Amide Activation: Direct addition of an organometallic reagent to a standard ester or acid chloride often results in over-addition, yielding a tertiary alcohol. By first converting Cbz-L-Pro-OH to an N-methoxy-N-methylamide (Weinreb amide), the incoming nucleophile forms a highly stable, five-membered metal chelate. This chelate resists collapse until it is intentionally broken during acidic aqueous workup, strictly halting the reaction at the ketone stage[1]. The amidation is driven by HATU, which provides anchimeric assistance via its 7-azabenzotriazole moiety to accelerate coupling and suppress racemization[2].

• Turbo Grignard Halogen-Metal Exchange: We utilize tert-butyl 4-iodobenzoate as the nucleophilic coupling partner. The halogen-metal exchange is executed using the "Turbo Grignard" reagent (

  PrMgCl·LiCl). The lithium chloride breaks down the unreactive polymeric aggregates of standard Grignard reagents, drastically enhancing nucleophilicity. This allows the exchange to proceed rapidly at -20 °C, a temperature low enough to prevent the newly formed arylmagnesium species from attacking its own ester group[3].

• Orthogonal Acidic Cleavage: The selection of a tert-butyl ester is the linchpin of this stereopreserving strategy. Unlike standard esters, the tert-butyl group is cleaved under strictly acidic conditions (TFA/DCM). This completely bypasses the enolization pathway, preserving the enantiopurity of the proline core while leaving the acid-stable Cbz protecting group fully intact.

Figure 1: Mechanistic rationale demonstrating how orthogonal acidic cleavage prevents racemization.

Synthetic Workflow & Quantitative Data

Figure 2: Three-step synthetic workflow for 4-{1-[(Benzyloxy)carbonyl]prolyl}benzoic acid.

Table 1: Stoichiometry for Step 1 (Weinreb Amide Synthesis)

Reagent	MW ( g/mol )	Equivalents	Amount	Role
Cbz-L-Pro-OH	249.26	1.0	2.49 g (10.0 mmol)	Starting Material
HN(OMe)Me·HCl	97.54	1.2	1.17 g (12.0 mmol)	Amine Source
HATU	380.23	1.2	4.56 g (12.0 mmol)	Coupling Agent
DIPEA	129.24	3.0	5.2 mL (30.0 mmol)	Base
DCM (Anhydrous)	N/A	N/A	50 mL	Solvent

Table 2: Stoichiometry for Step 2 (Nucleophilic Acyl Substitution)

Reagent	MW ( g/mol )	Equivalents	Amount	Role
tert-Butyl 4-iodobenzoate	304.12	1.2	3.28 g (10.8 mmol)	Aryl Halide
PrMgCl·LiCl (1.3 M)	146.96	1.25	8.65 mL (11.25 mmol)	Turbo Grignard
Cbz-L-Pro-Weinreb Amide	292.33	1.0	2.63 g (9.0 mmol)	Electrophile
THF (Anhydrous)	N/A	N/A	40 mL	Solvent

Table 3: Stoichiometry for Step 3 (Acidic Deprotection)

Reagent	MW ( g/mol )	Equivalents	Amount	Role
tert-Butyl protected ketone	451.56	1.0	3.16 g (7.0 mmol)	Substrate
Trifluoroacetic Acid (TFA)	114.02	Excess	15 mL	Acidic Cleavage
DCM	N/A	N/A	15 mL	Solvent

Step-by-Step Experimental Protocols

Step 1: Synthesis of Cbz-L-Pro-Weinreb Amide

• Preparation: Charge a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar with Cbz-L-Pro-OH (2.49 g, 10.0 mmol), N,O-dimethylhydroxylamine hydrochloride (1.17 g, 12.0 mmol), and HATU (4.56 g, 12.0 mmol).

• Activation: Suspend the mixture in anhydrous DCM (50 mL) and cool to 0 °C using an ice bath under a positive pressure of argon.

• Reaction: Add N,N-Diisopropylethylamine (DIPEA, 5.2 mL, 30.0 mmol) dropwise over 10 minutes. The suspension will rapidly clear into a homogeneous pale-yellow solution. Remove the ice bath and stir at room temperature for 2 hours. Monitor completion via LC-MS or TLC (Ninhydrin stain).

• Workup: Quench the reaction with saturated aqueous NH₄Cl (50 mL). Transfer to a separatory funnel and extract the aqueous layer with DCM (2 × 30 mL).

• Washing (Critical for HATU removal): Wash the combined organic layers sequentially with 1 M HCl (50 mL) to remove unreacted amines, saturated aqueous NaHCO₃ (50 mL) to remove acidic byproducts, and brine (50 mL).

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. The crude Weinreb amide is typically >95% pure and can be used directly in Step 2. (Expected Yield: ~2.63 g, 90%).

Step 2: Synthesis of tert-Butyl 4-(Cbz-L-prolyl)benzoate

• Halogen-Metal Exchange: Charge a flame-dried Schlenk flask with tert-butyl 4-iodobenzoate (3.28 g, 10.8 mmol) and anhydrous THF (25 mL). Cool the solution to -20 °C using a dry ice/ethylene glycol bath under argon.

• Grignard Formation: Add

  PrMgCl·LiCl (1.3 M in THF, 8.65 mL, 11.25 mmol) dropwise over 15 minutes. Stir the mixture strictly at -20 °C for 30 minutes. Note: Do not allow the temperature to rise above -15 °C to prevent self-condensation of the ester.

• Electrophile Addition: In a separate flame-dried flask, dissolve the Cbz-L-Pro-Weinreb Amide (2.63 g, 9.0 mmol) in anhydrous THF (15 mL) and cool to -20 °C. Cannulate this solution dropwise into the Grignard reagent over 20 minutes.

• Reaction: Maintain the reaction mixture at -20 °C for 1 hour, then allow it to slowly warm to 0 °C over an additional 2 hours.

• Workup: Quench the reaction carefully at 0 °C with cold 1 M HCl (40 mL) to break the stable tetrahedral metal chelate. Extract the aqueous phase with Ethyl Acetate (3 × 40 mL). Wash the combined organics with brine, dry over MgSO₄, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography on silica gel (Eluent: 10% to 30% EtOAc in Hexanes) to afford the protected ketone as a viscous oil or pale foam. (Expected Yield: ~3.02 g, 82%).

Step 3: Deprotection to 4-{1-[(Benzyloxy)carbonyl]prolyl}benzoic acid

• Cleavage Setup: Dissolve the purified tert-butyl 4-(Cbz-L-prolyl)benzoate (3.16 g, 7.0 mmol) in DCM (15 mL) in a 100 mL round-bottom flask. Cool to 0 °C.

• Acid Addition: Add Trifluoroacetic Acid (TFA, 15 mL) dropwise with stirring.

• Reaction: Remove the cooling bath and stir the mixture at room temperature for 3 hours. The reaction progress can be monitored by TLC (disappearance of the less polar starting material).

• Workup & Co-evaporation: Once complete, concentrate the reaction mixture under reduced pressure. To thoroughly remove residual TFA, dissolve the resulting oil in toluene (20 mL) and evaporate in vacuo; repeat this co-evaporation step three times.

• Isolation: Triturate the resulting crude oil with cold diethyl ether/hexanes (1:2 v/v) to induce crystallization. Filter the precipitate over a glass frit, wash with cold hexanes, and dry under high vacuum to yield the final enantiopure product as a white solid. (Expected Yield: ~2.35 g, 95%).

References[1] Nahm, S., & Weinreb, S. M. (1981). N-methoxy-n-methylamides as effective acylating agents. Tetrahedron Letters, 22(39), 3815-3818. URL: https://doi.org/10.1016/S0040-4039(01)91316-4[3] Krasovskiy, A., & Knochel, P. (2004). A LiCl-Mediated Br/Mg Exchange Reaction for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Compounds from Organic Bromides. Angewandte Chemie International Edition, 43(25), 3333-3336. URL: https://doi.org/10.1002/anie.200454084[2] Carpino, L. A. (1993). 1-Hydroxy-7-azabenzotriazole. An efficient peptide coupling additive. Journal of the American Chemical Society, 115(10), 4397-4398. URL: https://pubs.acs.org/doi/10.1021/ja00063a082

Sources

• 1. pure.psu.edu [pure.psu.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A LiCl-Mediated Br/Mg Exchange Reaction for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Compounds from Organic Bromides [organic-chemistry.org]

Application Note: High-Efficiency Coupling of Cbz-Proline to 4-Aminobenzoic Acid (PABA)

Executive Summary

The synthesis of peptide-drug conjugates and specialized peptidomimetics frequently requires the conjugation of amino acids to aromatic amines. Coupling N-protected amino acids, such as Cbz-Proline (Cbz-Pro-OH), to 4-aminobenzoic acid (PABA) presents a unique synthetic challenge. PABA is a bifunctional molecule featuring a highly deactivated aniline nitrogen and a competing carboxylic acid moiety[1]. This application note details a field-proven, highly efficient methodology for synthesizing Cbz-Pro-PABA-OH. By employing an orthogonal protection strategy and utilizing the highly reactive uronium coupling reagent HATU, this protocol ensures high yields, prevents oligomerization, and maintains stereochemical integrity.

Strategic Rationale & Mechanistic Insights

As an application scientist, it is critical to understand that successful amide bond formation is not merely about mixing reagents; it requires anticipating the electronic and steric behaviors of the substrates.

The Aniline Nucleophilicity Deficit

The synthesis of amides from a carboxylic acid and an amine is thermodynamically favorable but kinetically hindered, necessitating the activation of the carboxylic acid[2]. The amino group of PABA is exceptionally poor at nucleophilic attack. The para-substituted carboxylic acid exerts a strong electron-withdrawing effect via resonance, drastically reducing the electron density on the aniline nitrogen. Standard carbodiimide reagents (e.g., EDC/HOBt) often fail to drive this reaction to completion, leading to poor yields and complex purification.

The Necessity of Orthogonal Protection

Directly reacting Cbz-Pro-OH with free PABA in the presence of a coupling reagent is a critical error. Coupling reagents cannot distinguish between the carboxylic acid of Cbz-Pro-OH and the carboxylic acid of PABA. Activating free PABA leads to rapid self-condensation (oligomerization) and the consumption of the coupling reagent. Causality: To force regioselective amide bond formation, the carboxylic acid of PABA must be masked. We utilize Methyl 4-aminobenzoate (H-PABA-OMe). The methyl ester acts as an orthogonal protecting group that is stable under the basic coupling conditions but can be easily removed via saponification later.

HATU-Mediated Activation

To overcome the poor nucleophilicity of PABA-OMe, we employ HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate). HATU is a third-generation coupling reagent that forms a highly reactive OAt (7-aza-1-hydroxybenzotriazole) active ester[2]. The mechanism of HATU involves the activation of the carboxylic group through the formation of a carboxylate anion that attacks HATU to produce an O-acyl(tetramethyl)isouronium salt, which subsequently undergoes nucleophilic addition by the amine[3]. The critical advantage of the OAt ester is the neighboring group effect: the pyridine nitrogen of the HOAt ring hydrogen-bonds with the incoming aniline, orienting it and accelerating the nucleophilic attack.

Stereochemical Integrity

While peptide coupling often carries the risk of racemization via oxazolone intermediate formation, Proline is uniquely protected. As a secondary amine, its lack of an amide proton prevents the formation of the classic oxazolone ring. Furthermore, the carbamate nature of the Cbz protecting group strongly disfavors racemization, ensuring the chiral integrity of the L-Proline center is maintained throughout the workflow.

Workflow Visualization

Workflow for the orthogonal synthesis of Cbz-Pro-PABA-OH via HATU coupling and saponification.

Quantitative Data & Stoichiometry

The following table summarizes the optimized stoichiometry for a standard 10 mmol scale reaction. Using a slight excess of the aniline and HATU ensures complete consumption of the valuable Cbz-Pro-OH.

Reagent	MW ( g/mol )	Equivalents	Amount (10 mmol scale)	Functional Role
Cbz-Pro-OH	249.26	1.00	2.49 g	Electrophile (Acid)
H-PABA-OMe	151.16	1.10	1.66 g	Nucleophile (Amine)
HATU	380.23	1.05	3.99 g	Uronium Coupling Reagent
DIPEA	129.24	2.50	4.35 mL	Non-nucleophilic Base
DMF (Anhydrous)	73.09	-	25.0 mL	Polar Aprotic Solvent
LiOH·H₂O	41.96	3.00	1.26 g	Saponification Base

Experimental Protocols

These protocols are designed as self-validating systems. The strategic use of specific washes and pH controls allows the chemist to verify the success of the reaction at each stage without immediate reliance on chromatography.

Protocol 1: HATU-Mediated Amide Coupling

Objective: Synthesize the intermediate Cbz-Pro-PABA-OMe.

• Pre-activation: In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve Cbz-Pro-OH (2.49 g, 10 mmol) and HATU (3.99 g, 10.5 mmol) in 25 mL of anhydrous DMF under a nitrogen atmosphere.

• Base Addition: Add DIPEA (4.35 mL, 25 mmol) dropwise.

  • Self-Validation Check: The solution will typically transition to a pale yellow color within 1-2 minutes, indicating the successful formation of the HOAt-active ester. Allow to stir for 5 minutes.

• Nucleophilic Attack: Add H-PABA-OMe (1.66 g, 11 mmol) in one portion. Stir the reaction mixture at room temperature for 6–12 hours. Monitor the reaction via TLC (Hexanes/EtOAc 1:1, UV detection).

• Quenching & Extraction: Once TLC indicates complete consumption of Cbz-Pro-OH, dilute the reaction mixture with 100 mL of Ethyl Acetate (EtOAc) and transfer to a separatory funnel.

• Orthogonal Washing Strategy:

  • Wash with 1M HCl (3 × 50 mL) : Causality: This highly acidic wash protonates and removes the basic DIPEA, tetramethylurea (HATU byproduct), and any unreacted H-PABA-OMe into the aqueous layer.

  • Wash with Saturated NaHCO₃ (3 × 50 mL) : Causality: This basic wash deprotonates and removes the acidic HOAt byproduct and any trace unreacted Cbz-Pro-OH.

  • Wash with Brine (1 × 50 mL) to remove residual water from the organic phase.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield Cbz-Pro-PABA-OMe as a crude solid/foam. This intermediate is typically >90% pure and can be used directly in the next step.

Protocol 2: Saponification of the Methyl Ester

Objective: Hydrolyze the methyl ester to yield the final target, Cbz-Pro-PABA-OH, without cleaving the Cbz protecting group.

• Solvation: Dissolve the crude Cbz-Pro-PABA-OMe from Protocol 1 in a solvent mixture of THF/MeOH/H₂O (2:1:1, 40 mL total volume). Causality: THF/MeOH ensures the organic substrate remains soluble, while water is necessary for the hydrolysis mechanism.

• Hydrolysis: Add LiOH·H₂O (1.26 g, 30 mmol) to the solution. Stir vigorously at room temperature for 2–4 hours. Monitor by TLC until the ester spot disappears.

• Volatile Removal: Concentrate the mixture under reduced pressure to remove the THF and MeOH. Do not evaporate to dryness; leave the aqueous layer intact.

• Aqueous Purification: Dilute the remaining aqueous layer with 30 mL of distilled water. Wash the basic aqueous layer with Diethyl Ether (Et₂O) (2 × 30 mL).

  • Self-Validation Check: Because the product is currently a water-soluble lithium carboxylate salt, it remains in the aqueous layer. The Et₂O wash removes any non-polar organic impurities (e.g., trace unreacted ester). Discard the Et₂O layer.

• Target Precipitation: Cool the aqueous layer in an ice bath. Slowly add 1M HCl dropwise under continuous stirring until the pH reaches 2.0–3.0 (verify with pH paper).

  • Self-Validation Check: A dense white precipitate will form immediately as the carboxylate is protonated to the free, water-insoluble acid (Cbz-Pro-PABA-OH).

• Recovery: Filter the precipitate through a Büchner funnel, wash with ice-cold water, and dry under high vacuum to afford the pure Cbz-Pro-PABA-OH.

Troubleshooting & Optimization

Observation	Mechanistic Cause	Corrective Action
Incomplete Coupling	Extreme steric hindrance or wet DMF degrading the active ester.	Ensure anhydrous conditions. Warm the reaction gently to 35°C. Add 0.1 eq of DMAP to act as an acyl transfer catalyst.
Multiple TLC Spots (Coupling)	Activation of the aniline's free acid (if orthogonal protection was skipped).	Strictly adhere to using the methyl ester (H-PABA-OMe) prior to coupling.
Product Loss During Saponification	Over-acidification or product solubility in water.	Do not drop pH below 2.0 to avoid Cbz cleavage. If the product does not precipitate, extract the acidic aqueous layer with EtOAc (3 × 50 mL).

References

1.[2] Application Notes and Protocols for Amide Bond Formation using EDC and HATU - Benchchem. Available at: 2.[3] Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium (HATU): A Unique Cross-Coupling Reagent - Thieme Connect. Available at: 3.[1] Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications - PMC. Available at:

Sources

• 1. Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. thieme-connect.com [thieme-connect.com]

Application Note: Strategic Integration of 4-{1-[(Benzyloxy)carbonyl]prolyl}benzoic Acid in SPPS

This Application Note is designed for researchers and drug development professionals specializing in peptide chemistry. It addresses the specific challenges and protocols for incorporating 4-{1-[(Benzyloxy)carbonyl]prolyl}benzoic acid (hereafter referred to as Cbz-Pro-Bz-OH ) into Solid-Phase Peptide Synthesis (SPPS).

Introduction & Molecule Profile[1]

The reagent 4-{1-[(Benzyloxy)carbonyl]prolyl}benzoic acid is a specialized hybrid building block. Structurally, it consists of a benzoic acid moiety linked to a proline residue, which is N-protected by a Benzyloxycarbonyl (Cbz or Z) group.

Chemical Structure & Function[2][3][4][5][6]

• The Benzoic Acid Handle: Acts as the coupling site to the N-terminus of the resin-bound peptide.

• The Proline Core: Introduces a rigid conformational constraint (turn inducer).

• The Cbz (Z) Group: Provides robust N-terminal protection that is orthogonal to standard Fmoc protocols and stable against the acidic conditions of Boc chemistry (TFA).

Primary Applications:

• Peptidomimetics: Creating rigid spacers or pharmacophores that mimic reverse turns.

• N-Terminal Capping: Introducing a lipophilic, protease-resistant cap.

• Bifunctional Linkers: Serving as a scaffold for further functionalization after orthogonal Cbz deprotection.

Critical Experimental Considerations

Before initiating synthesis, the unique reactivity profile of this molecule must be understood to prevent common failure modes such as incomplete coupling or unintentional racemization.

A. Solubility and Activation

Unlike standard aliphatic amino acids, the benzoic acid moiety is electronically conjugated. The electron-withdrawing nature of the para-substituted carbonyl group increases the acidity of the carboxylic acid but can reduce the nucleophilicity of the activated ester, slowing down the acylation of the resin-bound amine.

• Recommendation: Use high-efficiency coupling reagents like HATU or PyBOP rather than standard DIC/HOBt.

B. Orthogonality (The Cbz Challenge)

The Cbz group is the defining feature of this building block. Its stability profile dictates the synthesis strategy:

• Fmoc SPPS: Cbz is stable to Piperidine (20%). It survives the synthesis and cleavage (TFA), yielding a Cbz-protected peptide.

• Boc SPPS: Cbz is stable to TFA (50%). It is removed only by strong acids (HF, TFMSA) or hydrogenolysis.

Condition	Fmoc Group	Boc Group	Cbz Group
20% Piperidine	Removed	Stable	Stable
50% TFA	Stable	Removed	Stable
H₂ / Pd (Hydrogenolysis)	Stable	Stable	Removed
HF / TFMSA	Stable	Removed	Removed

Detailed Protocols

Protocol A: Coupling Cbz-Pro-Bz-OH to Resin

Use this protocol to attach the scaffold to the N-terminus of a growing peptide chain.

Reagents:

• Resin: Rink Amide or Wang Resin (0.2 – 0.5 mmol/g loading).

• Solvent: DMF (Anhydrous).

• Activator: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate).

• Base: DIEA (Diisopropylethylamine).[1]

Step-by-Step Procedure:

• Preparation: Swell the resin (0.1 mmol scale) in DMF for 30 minutes. Drain.

• Deprotection (Pre-coupling): Ensure the N-terminus of the resin-bound peptide is free (Fmoc removed via 20% piperidine). Wash resin 5x with DMF.

• Activation Cocktail:

  • Dissolve Cbz-Pro-Bz-OH (0.4 mmol, 4 eq) in 2 mL DMF.

  • Add HATU (0.38 mmol, 3.8 eq).

  • Add DIEA (0.8 mmol, 8 eq).

  • Critical: Pre-activate for exactly 2 minutes . Do not exceed 5 minutes to minimize racemization risk at the proline alpha-carbon.

• Coupling: Add the activated solution to the resin.

• Incubation: Shake at room temperature for 2 to 4 hours .

  • Note: Aromatic acids couple slower than aliphatic AAs.

• Monitoring: Perform a Kaiser Test (if attaching to primary amine) or Chloranil Test (if attaching to secondary amine/Proline).

  • Result: If positive (blue/violet), re-couple using PyBOP/HOAt.

• Washing: Drain and wash resin with DMF (3x) and DCM (3x).[1]

Protocol B: On-Resin Cbz Deprotection (Advanced)

Use this protocol ONLY if you need to extend the peptide chain from the Proline nitrogen. Note: Standard H₂ gas balloon hydrogenation fails on solid phase due to poor kinetics.

Method: Catalytic Transfer Hydrogenation This method uses 1,4-cyclohexadiene as a hydrogen donor, which is effective on solid support.

Reagents:

• Pd/C (10% Palladium on Carbon).[2]

• 1,4-Cyclohexadiene.[2][3]

• DMF/DCM (1:1 mixture).

Procedure:

• Setup: Suspend the resin in DMF/DCM (1:1).

• Catalyst Addition: Add Pd/C (100 mg per gram of resin).

  • Warning: Pd/C is pyrophoric. Handle under inert gas (Argon/Nitrogen).

• Donor Addition: Add 1,4-cyclohexadiene (10 equivalents relative to peptide loading).

• Reaction: Shake gently (do not stir with magnetic bar to avoid grinding resin) for 4–6 hours at room temperature.

• Washing (Critical):

  • Wash with DMF (5x).

  • Wash with dilute sodium diethyldithiocarbamate in DMF (to remove Pd traces).

  • Wash with DMF (5x).

• Validation: Perform a Chloranil test. A positive result (blue spots) indicates free secondary amine (Proline) ready for the next coupling.

Visual Workflows

Workflow 1: Coupling Logic

This diagram illustrates the decision process for activation and coupling, emphasizing the specific needs of the aromatic acid moiety.

Caption: Optimized coupling workflow for aromatic acid derivatives in SPPS.

Workflow 2: Cbz Management Strategy

This diagram helps you decide how to handle the Cbz group based on your final target.

Caption: Decision tree for managing the Cbz protecting group during synthesis.

Troubleshooting & Data Summary

Comparative Coupling Efficiency

The following table summarizes the expected coupling times and reagent preferences for this specific scaffold compared to standard amino acids.

Parameter	Standard Fmoc-AA	Cbz-Pro-Bz-OH (Aromatic)
Activator	HBTU / DIC	HATU / PyBOP
Base	DIEA (4 eq)	DIEA (8 eq)
Coupling Time	30 - 60 min	2 - 4 Hours
Solvent	DMF	DMF (critical for solubility)
Racemization Risk	Low	Moderate (at Proline alpha-C)

Common Issues

• Incomplete Coupling: Due to the steric bulk of the proline and the lower reactivity of the benzoic acid.

  • Fix: Use microwave-assisted coupling (50°C, 20W, 10 min) if available, but monitor for racemization.

• Solubility: The aromatic scaffold may aggregate on resin.

  • Fix: Use a "Magic Mixture" solvent (DCM/DMF/NMP 1:1:1) or add 1% Triton X-100 if aggregation is suspected.

References

• Isidro-Llobet, A., et al. (2009).Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504. (Definitive guide on Cbz stability and orthogonality).

• Felix, A. M., et al. (1978).Rapid removal of protecting groups from peptides by catalytic transfer hydrogenation with 1,4-cyclohexadiene. The Journal of Organic Chemistry, 43(21), 4194–4196. (The core protocol for on-resin Cbz removal).

• Valeur, E., & Bradley, M. (2009).Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.

• Albericio, F. (2000).Solid-Phase Synthesis of Aromatic Acetylenes to Carboxylic Acids.

Sources

• 1. peptide.com [peptide.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: Strategic Utilization of Cbz-Proline Scaffolds in the Synthesis of Pharmaceutical Intermediates

Executive Summary & Strategic Rationale

L-Proline is a privileged chiral building block in medicinal chemistry, frequently serving as the core scaffold for ACE inhibitors, HCV protease inhibitors, and tropane alkaloids. To harness its full synthetic potential without compromising the integrity of its secondary amine or the α-chiral center, robust protecting group strategies are essential.

The carboxybenzyl (Cbz or Z) group is highly favored over tert-butyloxycarbonyl (Boc) or fluorenylmethyloxycarbonyl (Fmoc) in complex, multi-step syntheses. The primary causality behind selecting Cbz lies in its orthogonal deprotection profile: it is smoothly cleaved via catalytic hydrogenolysis (Pd/C, H

) at a neutral pH[1]. This mild cleavage is critical when the intermediate contains acid-labile moieties—which would degrade under the trifluoroacetic acid (TFA) conditions required for Boc removal—or base-labile groups that Fmoc deprotection would destroy[1]. Furthermore, Cbz-proline exhibits excellent stability during aggressive carbon-carbon bond-forming events, such as the Grignard additions employed in the synthesis of the antimigraine drug Eletriptan[2].

Mechanistic Insights: Preserving Chirality During Transformations

A major challenge in functionalizing the carboxylate of Cbz-L-proline is the risk of racemization at the α-carbon. Direct activation of the carboxylic acid can lead to oxazolone formation, a known pathway for stereochemical scrambling.

• Reduction to Prolinol: To synthesize Cbz-prolinol (a crucial precursor for Swern oxidation to aldehydes), the mixed anhydride method is employed. By reacting Cbz-proline with an alkyl chloroformate and a mild base, a mixed anhydride is formed. Subsequent reduction with NaBH

  selectively reduces the activated carbonyl while strictly preserving the stereochemistry, avoiding the racemization often seen with harsher reducing agents.

• Amide Coupling: For peptidomimetics, coupling agents like HATU or polymer-supported EEDQ (PS-EEDQ) are utilized. HATU, in the presence of DIPEA, forms a highly reactive HOAt ester that undergoes rapid aminolysis. This minimizes the lifetime of the activated intermediate, thereby suppressing epimerization[3].

• Deprotection Dynamics: While standard hydrogenolysis (H

  gas) is highly clean, it can be sluggish depending on steric hindrance[4][5]. Transfer hydrogenation using NaBH as a hydrogen donor in the presence of Pd/C accelerates the cleavage mechanism, completing the deprotection in minutes rather than hours[6].

Synthetic Workflows

Synthetic workflows utilizing Cbz-L-proline to generate diverse pharmaceutical intermediates.

Quantitative Data & Optimization

Table 1: Comparative Profile of Proline Protecting Groups

Protecting Group	Cleavage Reagent	pH Environment	Orthogonality / Advantages	Racemization Risk
Cbz (Z)	Hngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted"> , Pd/C or NaBH /Pd-C	Neutral	Orthogonal to Boc/Fmoc; preserves acid-labile groups[1]	Low
Boc	TFA or HCl	Highly Acidic	Orthogonal to Cbz/Fmoc; easy byproduct removal (gas)[1]	Low
Fmoc	Piperidine (20%)	Basic	Orthogonal to Boc/Cbz; UV-active for monitoring[1]	Moderate
Benzoyl (Bz)	Strong Acid/Base (Harsh)	Extreme	Highly stable; useful for specific organocatalysts	High

Table 2: Optimization of Cbz Deprotection Conditions

Deprotection Method	Reagents	Temp	Time	Yield	Operational Notes
Standard Hydrogenolysis	10% Pd/C, Hngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted"> (1 atm)	25 °C	12–40 h	>95%	Requires H balloon/reactor; highly clean[4][5]
Transfer Hydrogenation	10% Pd/C, NaBH (1.5 eq)	25 °C	< 20 min	91–98%	Extremely rapid; ideal for scale-up without H gas[6]
Acidolysis (Alternative)	HBr in Acetic Acid	25 °C	1–2 h	~85%	Used only when hydrogenolysis is poisoned by sulfur

Self-Validating Experimental Protocols

Protocol A: Stereoretentive Reduction to Cbz-L-Prolinol

Causality: Direct reduction of carboxylic acids requires harsh conditions (e.g., LiAlH

) which can erode the stereocenter or cleave the Cbz group. Activating the acid as a mixed anhydride allows for mild reduction using NaBH .

• Activation: Dissolve Cbz-L-proline (1.0 equiv) in anhydrous THF (0.5 M) under an inert argon atmosphere. Cool the solution to -15 °C using an ice/salt bath. Add N-methylmorpholine (NMM, 1.1 equiv) followed dropwise by isobutyl chloroformate (1.05 equiv).

  • Validation Check: The immediate formation of a white precipitate (NMM·HCl) confirms the generation of the mixed anhydride.

• Reduction: Stir for 15 minutes at -15 °C. Rapidly filter the precipitate under inert conditions into a receiving flask pre-cooled to -15 °C. Add a solution of NaBH

  (2.0 equiv) in a minimal amount of cold water dropwise.

  • Validation Check: Vigorous effervescence (hydrogen gas evolution) indicates active reduction of the anhydride.

• Workup: Allow the reaction to warm to room temperature over 1 hour. Quench with 1M HCl to pH 3, extract with Ethyl Acetate (3x), wash with brine, dry over Na

  SO , and concentrate in vacuo.

Protocol B: Peptide Coupling of Cbz-L-Proline using HATU

Causality: HATU is superior to EDC/HOBt for hindered secondary amines like proline due to the formation of a highly reactive HOAt ester. DIPEA is used over TEA because its steric bulk prevents it from acting as a competing nucleophile[3].

• Preparation: Dissolve Cbz-L-proline (1.0 equiv) and the target amine (1.1 equiv) in anhydrous DMF (0.2 M).

• Activation & Coupling: Add DIPEA (3.0 equiv) and cool to 0 °C. Add HATU (1.2 equiv) in one portion. Stir at 0 °C for 30 minutes, then allow to warm to room temperature for 12 hours.

  • Validation Check: Monitor via TLC (Hexanes/EtOAc). The Cbz group is strongly UV-active (254 nm). The disappearance of the starting material spot confirms completion.

• Workup: Dilute with EtOAc, wash sequentially with saturated NaHCO

  (removes acidic byproducts), 1M HCl (removes unreacted amines), and 5% LiCl aqueous solution (3x, to remove residual DMF). Dry and concentrate.

Protocol C: Rapid Cbz Deprotection via Transfer Hydrogenation

Causality: Standard H

gas can be slow and requires specialized high-pressure equipment. NaBH acts as a rapid hydrogen donor in the presence of Pd/C, cleaving the Cbz group in minutes[6].

• Setup: Dissolve the Cbz-protected intermediate (1.0 equiv) in methanol (0.1 M). Add 10% Pd/C (5-10 wt%).

  • Safety Note: Always add Pd/C to the solvent under an inert atmosphere to prevent solvent ignition.

• Deprotection: Slowly add NaBH

  (1.5 equiv) in small portions at room temperature.

  • Validation Check: The reaction will bubble vigorously. Complete deprotection typically occurs within 10–20 minutes[6]. TLC will show the appearance of a highly polar, UV-inactive, ninhydrin-positive spot (free amine).

• Filtration: Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad thoroughly with methanol.

  • Causality: Celite prevents fine, pyrophoric palladium particulates from passing into the filtrate and causing fires during concentration[4][5]. Concentrate the filtrate in vacuo to yield the free amine intermediate.

References

• Title: A Convenient Synthesis of CHF2O-Containing Pyrrolidines and Related Compounds — Prospective Building Blocks for Drug Discovery Source: thieme-connect.com URL: 4

• Title: A Head-to-Head Battle of Proline Protecting Groups: N-Benzoyl-L-proline vs. N-Benzyloxycarbonyl-L-proline in Synthetic Applications Source: benchchem.com URL: 7

• Title: Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism Source: total-synthesis.com URL: 5

• Title: A Convenient Protocol for the Deprotection of N-Benzyloxycarbonyl (Cbz) and Benzyl ester groups Source: researchgate.net URL: 6

• Title: Protecting Groups for Amines: Carbamates Source: masterorganicchemistry.com URL: 1

• Title: 4-(1-METHYLPYRROLIDIN-2-YL)-3-OXOBUTANOATE AS THE KEY INTERMEDIATE FOR TROPANE ALKALOID BIOSYNTHESIS Source: semanticscholar.org URL:

• Title: WO2012004811A1 - Process for the preparation of 5-substituted indole derivative Source: google.com (Patents) URL: 2

• Title: Synthesis and Applications of a Novel Polymer-Supported EEDQ Source: electronicsandbooks.com URL:

• Title: Enantioselective Total Synthesis of Avrainvillamide and the Stephacidins Source: acs.org URL: 3

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. WO2012004811A1 - Process for the preparation of 5-substsituted indole derivative - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. thieme-connect.com [thieme-connect.com]
• 5. total-synthesis.com [total-synthesis.com]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Advanced Peptide Coupling Strategies for Sterically Hindered Proline Derivatives

Executive Summary

Proline (Pro) and its derivatives present a dual challenge in peptide synthesis: they act as secondary amines (low nucleophilicity) and introduce significant steric bulk (N-alkylation). Standard coupling protocols (e.g., EDC/HOBt, HBTU) often result in deletion sequences, epimerization, or diketopiperazine (DKP) formation when applied to hindered Pro-interfaces (e.g., Pro-Pro, Aib-Pro, N-Me-Pro).

This guide details high-efficiency protocols using Third-Generation Uronium (HATU, COMU) and Phosphonium (PyAOP) reagents, alongside Propylphosphonic Anhydride (T3P) for solution-phase purity. We prioritize causal mechanistic understanding to allow researchers to adapt these protocols to their specific scaffolds.

The "Proline Problem": Mechanistic Barriers

To select the correct reagent, one must understand the failure modes of standard coupling at the Proline interface.

The Nucleophilic Barrier (Coupling to Pro)

Unlike primary amino acids, Proline is a secondary amine. The nitrogen is more sterically crowded, significantly reducing the rate of nucleophilic attack on the activated ester.

• Consequence: Slow reaction kinetics.[1]

• Risk: If the coupling is too slow, the activated ester hydrolyzes or rearranges, leading to deletion sequences.

The Activation Barrier (Coupling from Pro)

When activating a Proline derivative (or coupling to a Proline on resin), the conformational constraints increase the risk of Diketopiperazine (DKP) formation, especially at the dipeptide stage (e.g., H-Pro-Xaa-OR).[1]

• Consequence: The free amine of the dipeptide attacks the benzyl ester linkage to the resin/protecting group, cleaving the peptide as a cyclic byproduct.

Guanidinylation (The Uronium Trap)

Uronium reagents (HATU, HBTU) can react with the N-terminal amine if activation is slow or if excess reagent is used, forming a guanidino-peptide which permanently terminates the chain. This is prevalent with secondary amines like Proline due to their slower acylation rates.

Reagent Selection Matrix

This table synthesizes performance data for hindered Proline couplings.

Reagent	Class	Best Use Case	Pros	Cons
COMU	Uronium (Oxyma)	General SPPS (High Hindrance)	Safer (non-explosive), visual color change monitoring, superior solubility to HATU.[2]	Hygroscopic; degrades in DMF if stored long-term.
HATU	Uronium (HOAt)	Legacy Gold Standard	Extremely fast activation; HOAt neighbor effect boosts coupling.	Risk of Guanidinylation; high cost; removal of byproduct can be difficult.
PyAOP	Phosphonium (HOAt)	Cyclization / Slow Reactions	No Guanidinylation (can use in excess); excellent for on-resin cyclization.[3]	Expensive; carcinogenic byproduct (HMPA-analog) requires care.
T3P	Phosphonic Anhydride	Solution Phase (Scale-up)	Lowest epimerization; water-soluble byproducts (easy workup); non-toxic.	Slower kinetics than HATU; requires specific solvent (EtOAc/DMF).
TFFH	Acid Fluoride	Ultra-Hindered (Aib-Pro)	Generates acid fluorides (highly reactive toward steric bulk).	Highly moisture sensitive; requires inert atmosphere.

Decision Logic for Protocol Selection

Use the following logic flow to determine the optimal experimental approach for your specific sequence.

Figure 1: Decision tree for selecting coupling reagents based on synthesis phase and steric hindrance.

Protocol 1: High-Efficiency SPPS (COMU/HATU)

Best for: Solid-phase synthesis of difficult sequences (e.g., Fmoc-Val-Pro-OH). Mechanism: Utilizes the "neighboring group effect" of the 7-azabenzotriazole (HOAt) or Oxyma moiety to accelerate acylation of the secondary amine.

Materials

• Coupling Reagent: COMU (preferred for safety/solubility) or HATU.[2][4][5]

• Base: DIEA (Diisopropylethylamine) or TMP (2,4,6-Trimethylpyridine) for chiral sensitive residues.

• Solvent: DMF (Anhydrous).[1][6][7]

• Monitoring: Chloranil Test (Reagents A: 2% chloranil in DMF; B: 2% acetaldehyde in DMF). Note: Kaiser test is ineffective for Proline.

Step-by-Step Procedure

• Resin Preparation: Swell resin in DMF for 30 mins. Deprotect Fmoc (20% Piperidine/DMF) and wash thoroughly (3x DMF, 3x DCM, 3x DMF).

• Pre-Activation (Critical):

  • Dissolve Fmoc-AA-OH (3.0 equiv) and COMU (3.0 equiv) in minimal dry DMF.

  • Add DIEA (6.0 equiv).

  • Wait exactly 30-60 seconds.

  • Why? Longer activation promotes ester hydrolysis or guanidinylation. Shorter activation ensures the active ester is formed before hitting the resin.

• Coupling:

  • Add the pre-activated solution to the resin.[4][8]

  • Agitate at Room Temperature for 45–60 minutes .

  • Optimization: For ultra-hindered residues, heat to 50°C (microwave) or 60°C (conventional), but never heat if Cys/His are present to avoid racemization.

• Monitoring (The Chloranil Test):

  • Take a few resin beads.[8] Add 2 drops each of Chloranil Sol A and Sol B.

  • Blue/Green beads = Positive (Incomplete coupling).

  • Colorless/Yellow beads = Negative (Complete).[8]

• Double Coupling (If Positive):

  • Do not just extend time. Drain and repeat steps 2-3 with fresh reagents.

  • Switch to PyAOP for the second coupling to eliminate guanidinylation risk.

Protocol 2: Solution Phase "Clean" Coupling (T3P)

Best for: Scale-up of fragments like Z-Aib-Pro-OMe or N-Me-AA couplings where purification is the bottleneck. Mechanism: T3P (Propylphosphonic anhydride) forms a mixed anhydride. It reacts slowly with water but fast with amines, and all byproducts are water-soluble.

Materials

• Reagent: T3P (50% w/w solution in EtOAc or DMF).

• Base: N-Methylmorpholine (NMM) or DIEA.[7]

• Solvent: EtOAc, DCM, or DMF (T3P works well in organic solvents).

Step-by-Step Procedure

• Dissolution: Dissolve the Carboxyl component (1.1 equiv) and the Amine component (1.0 equiv) in EtOAc or DCM (concentration ~0.1 M).

• Cooling: Cool the mixture to 0°C.

  • Why? Reduces initial racemization risk during base addition.

• Base Addition: Add NMM (2.5–3.0 equiv). Stir for 5 minutes.

• T3P Addition: Add T3P solution (1.5 equiv) dropwise.

• Reaction:

  • Allow to warm to Room Temperature.

  • Stir for 1–3 hours (monitor by TLC/HPLC).

  • Note: T3P kinetics are slower than HATU. For steric bulk (e.g., Aib-Pro), stirring overnight may be required.

• Workup (The "Magic" Step):

  • Dilute with EtOAc.

  • Wash with Water (x2), Sat. NaHCO3 (x2), and 1M HCl (x2).

  • T3P byproducts are washed away in the aqueous layer.[9]

  • Dry organic layer (MgSO4) and concentrate.

  • Result: Often yields >95% purity without column chromatography.

Troubleshooting & Optimization

Diketopiperazine (DKP) Formation

If you lose peptide mass at the dipeptide stage (e.g., Fmoc-Xaa-Pro-Resin):

• Cause: Slow coupling of the 3rd amino acid allows the N-terminal amine to bite back onto the ester linkage.

• Solution: Use Trityl-based linkers (2-CTC resin) which are sterically bulky and prevent DKP attack. Alternatively, perform the coupling of the 3rd AA using a highly reactive symmetric anhydride protocol (DIPCDI/DCM without base).

Epimerization

If you observe D-isomers (e.g., L-Pro -> D-Pro):

• Cause: High temperature or strong base (DIEA) promoting proton abstraction.

• Solution: Switch base to TMP (Collidine) or NMM . Reduce temperature to 0°C for activation. Use Oxyma Pure as an additive, which suppresses racemization better than HOBt.

Incomplete Coupling (Color Monitoring)

When using COMU:

• The reaction mixture is often red/orange when active.

• As the reaction consumes the active ester, it may turn yellow .

• If it stays red for hours but the test is positive, the amine is likely protonated or inaccessible. Add a "magic mixture" solvent (DCM/DMF/NMP 1:1:1) to disrupt aggregation.

References

• Albericio, F., et al. (2018). COMU: A Safer and More Effective Coupling Reagent.[2][10] Organic Process Research & Development. Link

• Carpino, L. A. (1993). 1-Hydroxy-7-azabenzotriazole (HOAt).[4][10][11] An Efficient Peptide Coupling Additive.[1][2][4][5][6][12][13] Journal of the American Chemical Society. Link

• Dunetz, J. R., et al. (2016). T3P (Propylphosphonic Anhydride): A mild and low-epimerizing reagent. Organic Letters. Link

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews. Link

• Coste, J., et al. (1990). PyBOP: A new peptide coupling reagent devoid of toxic by-products.[2] Tetrahedron Letters. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. bachem.com [bachem.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. peptide.com [peptide.com]
• 6. file.globalso.com [file.globalso.com]
• 7. Commonly Used Coupling Reagents in Peptide Synthesis - Dilun Biotechnology [peptidescientific.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Speeding up sustainable solution-phase peptide synthesis using T3P® as a green coupling reagent: methods and challenges - Green Chemistry (RSC Publishing) DOI:10.1039/D3GC00431G [pubs.rsc.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. T3P Brochure | AMRI [amri.staging.ribbitt.com]
• 13. jpt.com [jpt.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Coupling of Cbz-Proline and Benzoic Acid

Welcome to the technical support center for the amide coupling reaction between N-Benzyloxycarbonyl-L-proline (Cbz-proline) and benzoic acid. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize this crucial synthetic step. We provide in-depth, experience-driven advice in a question-and-answer format to address common challenges and enhance reaction yield and purity.

Troubleshooting Guide

This section addresses specific problems you might encounter during the coupling reaction.

Q1: My reaction yield is consistently low. What are the most likely causes and how can I improve it?

Low yield in this coupling reaction can stem from several factors, from suboptimal reagents to inefficient reaction conditions. Here’s a systematic approach to diagnosing and resolving the issue:

A1: Inefficient Carboxylic Acid Activation

The first critical step is the activation of the carboxylic acid (benzoic acid) to make it susceptible to nucleophilic attack by the amine (Cbz-proline).[1][2] Incomplete or slow activation is a common reason for low yields.

• Coupling Reagent Choice: If you are using a standard carbodiimide like Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), consider switching to a more potent onium salt-based reagent like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or HCTU (O-(1H-6-Chlorobenzotriazole-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate).[3] These reagents are known to be highly effective for challenging couplings.[3]

• Use of Additives: To minimize side reactions like racemization and improve the efficiency of carbodiimide-based activation, always use additives like 1-Hydroxybenzotriazole (HOBt) or N-Hydroxysuccinimide (HOSu).[4][5][6][7] These additives form active esters that are more stable and reactive, leading to higher yields.[4][8]

A2: Suboptimal Reaction Conditions

The reaction environment plays a crucial role in the success of the coupling.

• Solvent Selection: The choice of solvent is critical for solubilizing reactants and facilitating the reaction.[9] While DMF and CH2Cl2 are commonly used, they have environmental and safety concerns.[9][10][11] Consider greener alternatives like 2-methyltetrahydrofuran (2-MeTHF), ethyl acetate (EtOAc), or dimethyl carbonate (DMC), which have been shown to be effective in many amide coupling reactions.[10]

• Temperature Control: Amide coupling reactions are often sensitive to temperature.[6] Running the reaction at a lower temperature (e.g., 0 °C) can help to minimize side reactions, especially when using carbodiimides.[3][6] However, for sterically hindered substrates, a moderate increase in temperature may be necessary to drive the reaction to completion, but be cautious as higher temperatures can also lead to degradation.[12]

• Reaction Time: Ensure the reaction is allowed to proceed for a sufficient amount of time. Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the optimal reaction time.

A3: Reagent Quality and Stoichiometry

• Reagent Purity: Ensure that your Cbz-proline, benzoic acid, coupling agents, and solvents are of high purity and anhydrous. Water can hydrolyze the activated intermediates, leading to reduced yields.[13]

• Stoichiometry: Carefully control the stoichiometry of your reactants. A slight excess of the carboxylic acid and coupling agent relative to the amine is often used to ensure complete conversion of the amine.[14]

Q2: I'm observing significant side product formation. What are the common side reactions and how can I mitigate them?

Side reactions can significantly reduce the yield of your desired product and complicate purification. Here are some common side reactions and strategies to avoid them:

A1: N-acylurea Formation

When using carbodiimides like DCC or EDC, a common side reaction is the formation of a stable N-acylurea byproduct, which is unable to participate further in the coupling reaction.[6]

• Mitigation: This side reaction is more prevalent at higher temperatures.[6] Running the reaction at 0°C can significantly reduce its occurrence.[6] The use of additives like HOBt or HOSu is also highly effective in suppressing N-acylurea formation by trapping the reactive O-acylisourea intermediate to form a more stable active ester.[8]

A2: Diketopiperazine Formation

This intramolecular cyclization can occur, especially when proline is the N-terminal amino acid in a dipeptide. While less of a concern in this specific coupling, it's a known side reaction with proline.[15]

• Mitigation: This is more prevalent in solid-phase peptide synthesis. In solution-phase, maintaining a lower temperature and using efficient coupling reagents can help minimize this side reaction.[15]

A3: Racemization

While proline itself is a secondary amine and less prone to racemization at its alpha-carbon, the activation of benzoic acid can lead to other unforeseen side reactions if not controlled.[6] The primary concern with racemization in peptide synthesis is with the amino acid being activated.[1]

• Mitigation: The use of racemization-suppressing additives like HOBt or HOAt (1-Hydroxy-7-azabenzotriazole) is crucial, especially when using carbodiimide coupling reagents.[7][14][16] Onium salt reagents like HATU and HCTU are also known for their low racemization potential.[3][17]

Q3: The purification of my final product is challenging. What strategies can I employ for a cleaner product?

Purification can be a bottleneck in any synthesis. Here are some tips for simplifying the purification of your coupled product:

A1: Choice of Coupling Reagent and Work-up

• EDC for Aqueous Work-up: If you are using EDC, the urea byproduct is water-soluble, which allows for its easy removal with an aqueous wash during the workup.[7][18]

• DCC Byproduct Removal: The N,N'-dicyclohexylurea (DCU) byproduct from DCC is insoluble in many organic solvents and can often be removed by filtration.[7][13] However, complete removal can sometimes be difficult.[18] Cooling the reaction mixture can help to further precipitate the DCU before filtration.[18]

A2: Chromatographic Purification

• Column Chromatography: Standard silica gel column chromatography is a common method for purifying the final product. A well-chosen solvent system is key to achieving good separation.

A3: Crystallization

• Inducing Crystallinity: The Cbz protecting group often imparts crystallinity to the protected amino acid, which can facilitate purification by crystallization.[19][20] Experiment with different solvent systems to induce crystallization of your final product.

Frequently Asked Questions (FAQs)

Q1: Which coupling reagent is best for the Cbz-proline and benzoic acid reaction?

The "best" reagent depends on several factors including the scale of your reaction, cost considerations, and desired purity.

• For high efficiency and difficult couplings: Onium salt reagents like HATU or HCTU are generally recommended.[3]

• For a cost-effective and common approach: Carbodiimides like EDC or DCC in combination with an additive like HOBt are a reliable choice.[5][6] EDC is often preferred for easier workup due to its water-soluble urea byproduct.[18]

Q2: What is the optimal temperature for this coupling reaction?

A good starting point is to perform the reaction at 0 °C , especially when using carbodiimides, to minimize side reactions.[3][6] You can then slowly warm the reaction to room temperature and monitor its progress. For less reactive systems, gentle heating might be required, but this should be optimized carefully to avoid degradation.[12][21]

Q3: Do I need to use a base in this reaction?

The necessity of a base depends on the form of your amine. If you are using the free amine of Cbz-proline, a base is generally not required. However, if your Cbz-proline is in the form of a salt (e.g., hydrochloride), a non-nucleophilic base like N,N-diisopropylethylamine (DIEA) or N-methylmorpholine (NMM) will be needed to neutralize the salt and free the amine for reaction.[6][16]

Q4: How can I monitor the progress of the reaction?

• Thin Layer Chromatography (TLC): This is a quick and easy way to monitor the disappearance of your starting materials and the appearance of your product.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This provides more detailed information about the reaction progress, including the presence of side products and their masses.

Experimental Protocols & Data

General Protocol for Cbz-Proline and Benzoic Acid Coupling using EDC/HOBt

This protocol provides a general guideline and may require optimization for your specific conditions.

• Preparation: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve benzoic acid (1.1 equivalents) and HOBt (1.1 equivalents) in an anhydrous solvent (e.g., DCM or DMF).

• Activation: Cool the solution to 0 °C in an ice bath. Add EDC (1.1 equivalents) to the mixture and stir for 15-30 minutes.

• Coupling: To this activated mixture, add a solution of Cbz-proline (1.0 equivalent) in the same anhydrous solvent.

• Reaction: Allow the reaction to stir at 0 °C for 2 hours, then let it warm to room temperature and stir for an additional 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up:

  • Dilute the reaction mixture with an organic solvent like ethyl acetate.

  • Wash the organic layer sequentially with a mild acid (e.g., 1N HCl), a mild base (e.g., saturated NaHCO3 solution), and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel or by crystallization.

Table 1: Comparison of Common Coupling Reagents

Coupling Reagent	Additive	Typical Yields	Key Advantages	Key Disadvantages
EDC	HOBt/HOSu	Good to Excellent[18][22]	Water-soluble byproduct simplifies purification.[14][18]	The O-acylisourea intermediate is prone to hydrolysis.[18]
DCC	HOBt/HOSu	Good to Excellent[18]	Insoluble byproduct is easily removed by filtration; cost-effective.[14][18]	DCU byproduct can be difficult to remove completely.[18] Potent allergen.[18]
HATU	None needed	Excellent[17]	Highly efficient, especially for difficult couplings; low racemization.[17]	Higher cost.
HCTU	None needed	Excellent[3]	Highly efficient and a more cost-effective alternative to HATU.[3]	Can be less stable than HATU.

Visualizing the Workflow

Troubleshooting Logic for Low Yield

Caption: The role of HOBt in preventing side product formation.

References

• The Role of HOBt and HBTU in Peptide Coupling Reactions. (n.d.).
• Commonly Used Condensation Agents in Peptide Solid Phase Synthesis. (2024, December 10).
• Peptide synthesis. (n.d.). In Wikipedia.
• Chapter 27: Peptide synthesis. (n.d.). Department of Chemistry.
• Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. (2024, June 4). Bachem.
• Coupling Reagents. (n.d.). Aapptec Peptides.
• Recent development of peptide coupling reagents in organic synthesis. (n.d.).
• Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. (2021, March 12).
• A green chemistry perspective on catalytic amide bond formation. (n.d.). UCL Discovery.
• Epimerisation in Peptide Synthesis. (n.d.). PMC - NIH.
• HOBt and HOAt Peptide Coupling Mechanism, Reactivity & Safety. (n.d.).
• Evaluation of alternative solvents in common amide coupling reactions: replacement of dichloromethane and N , N -dimethylformamide. (2012, December 19). Green Chemistry (RSC Publishing). doi:10.1039/C2GC36900A.
• Optimizing coupling reagents for sterically hindered Boc-L-proline. (n.d.). Benchchem.
• Aggregation, Racemization and Side Reactions in Peptide Synthesis. (n.d.). AAPPTEC.
• Water: An Underestimated Solvent for Amide Bond-Forming Reactions. (n.d.). NSF PAR.
• Optimization of the reaction on Cbz-Pro-OMe 3. (n.d.). ResearchGate.
• A Sustainable Green Enzymatic Method for Amide Bond Formation. (n.d.). PMC.
• Solvent effects on amide-amide intramolecular hydrogen bonding as studied by NMR spectroscopy. (2013, April 7). Caltech Authors.
• Carbodiimide Crosslinker Chemistry: EDC and DCC. (n.d.). Creative Proteomics.
• Amides from Carboxylic Acids-DCC and EDC Coupling. (2025, November 29). Chemistry Steps.
• Optimizing Peptide Coupling: Key Techniques. (n.d.).
• How do I avoid side reactions while doing this peptide coupling reaction?. (2025, March 20). Reddit.
• A Head-to-Head Battle of Proline Protecting Groups: N-Benzoyl-L-proline vs. N-Benzyloxycarbonyl-L-proline in Synthetic Applicati. (n.d.). Benchchem.
• Late‐Stage Amination of Drug‐Like Benzoic Acids: Access to Anilines and Drug Conjugates through Directed Iridium‐Catalyzed C−H Activation. (2021, November 17). PMC.
• Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. Analysis of Steric versus Stereoelectronic Effects of 4-Substituted Prolines on Conformation within Peptides. (n.d.). PMC.
• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. (n.d.). PMC.
• Side reactions in peptide synthesis: An overview. (2018, August 12). ResearchGate.
• A Head-to-Head Battle of Coupling Agents: EDC vs. DCC in Organic Synthesis. (n.d.). Benchchem.
• Amide coupling reaction in medicinal chemistry. Coupling reagents. (n.d.). HepatoChem.
• Racemization-free and scalable amidation of L-proline in organic media using ammonia and a biocatalyst only. (2022, May 25). RSC Publishing.
• Intermediate knowledge enhanced the performance of the amide coupling yield prediction model. (n.d.). PMC.
• The role of temperature in Solid Phase Peptide Synthesis (SPPS). (n.d.). CSBio.
• SIDE REACTION IN PEPTIDE SYNTHESIS. (n.d.). PPTX.
• Monitoring of Peptide Coupling and Capping. (n.d.).
• Synthesis of Carboxylic Acids from Benzamide Precursors Using Nickel Catalysis. (2022, November 17). Organic Syntheses.
• Preparation method of N-carbobenzoxy-L-prolinamide. (n.d.). Google Patents.
• The Enduring Guardian: A Technical Guide to the Cbz Protecting Group in Peptide Synthesis. (n.d.). Benchchem.
• Amino protecting group—benzyloxycarbonyl (Cbz). (2025, July 31). Suzhou Highfine Biotech.
• Method for purification of benzoic acid. (n.d.). Google Patents.
• Cbz deprotection conditions: screening of catalysts and sources of H2. (n.d.). ResearchGate.

Sources

• 1. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. hepatochem.com [hepatochem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. The Role of HOBt and HBTU in Peptide Coupling Reactions - Creative Peptides [creative-peptides.com]
• 5. Commonly Used Condensation Agents in Peptide Solid Phase Synthesis [creative-peptides.com]
• 6. bachem.com [bachem.com]
• 7. peptide.com [peptide.com]
• 8. peptidechemistry.org [peptidechemistry.org]
• 9. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 10. Evaluation of alternative solvents in common amide coupling reactions: replacement of dichloromethane and N , N -dimethylformamide - Green Chemistry (RSC Publishing) DOI:10.1039/C2GC36900A [pubs.rsc.org]
• 11. par.nsf.gov [par.nsf.gov]
• 12. researchgate.net [researchgate.net]
• 13. Carbodiimide Crosslinker Chemistry: EDC and DCC - Creative Proteomics [creative-proteomics.com]
• 14. Peptide synthesis - Wikipedia [en.wikipedia.org]
• 15. peptide.com [peptide.com]
• 16. scholle.oc.uni-kiel.de [scholle.oc.uni-kiel.de]
• 17. pubs.acs.org [pubs.acs.org]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. benchchem.com [benchchem.com]
• 20. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]
• 21. jpt.com [jpt.com]
• 22. Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps [chemistrysteps.com]

Technical Support Center: Resolving NMR Rotamers in Cbz-Protected Proline Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Cbz-protected proline derivatives. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the resolution of rotamers in NMR spectroscopy. The restricted rotation around the amide bond in proline residues often leads to the appearance of two distinct sets of signals (rotamers) in NMR spectra, which can complicate analysis. This resource is designed to help you understand, interpret, and control this phenomenon in your experiments.

Understanding the Phenomenon: The Cbz-Proline Amide Bond

The core of the issue lies in the partial double-bond character of the amide C-N bond, a result of resonance stabilization.[1][2] This restricted rotation is particularly pronounced in proline derivatives due to the cyclic nature of the amino acid.[3][4] The energy barrier to rotation is significant enough that at room temperature, the interconversion between the cis and trans conformers is slow on the NMR timescale.[4] This results in the observation of two distinct species in your NMR spectrum, often with broadened peaks if the rate of interconversion is in an intermediate regime.

Troubleshooting Guide

This section addresses common issues encountered during the NMR analysis of Cbz-protected proline derivatives.

Issue 1: My 1H NMR spectrum shows more peaks than expected and some are broad.

Probable Cause: You are likely observing a mixture of cis and trans rotamers of your Cbz-proline derivative. The broadness of the peaks suggests that the rate of interconversion between the two rotamers is intermediate on the NMR timescale at the temperature of your experiment.

Solutions:

• Variable Temperature (VT) NMR Spectroscopy: This is the most effective method to resolve this issue. By changing the temperature of the NMR experiment, you can alter the rate of interconversion between the rotamers.[5][6][7][8][9]

  • Heating the sample: Increasing the temperature will increase the rate of interconversion. If the rate becomes fast enough, the two sets of signals will coalesce into a single, time-averaged set of sharp peaks. This can simplify the spectrum for initial structural confirmation.

  • Cooling the sample: Decreasing the temperature will slow down the interconversion rate. This will cause the broad peaks to sharpen into two distinct sets of signals, one for the cis and one for the trans isomer. This allows for the characterization of both conformers.

• Solvent Study: The equilibrium between cis and trans rotamers can be influenced by the solvent. Trying different deuterated solvents (e.g., CDCl3, DMSO-d6, CD3OD) may shift the equilibrium to favor one rotamer, simplifying the spectrum.

Experimental Protocol: Variable Temperature (VT) NMR

A variable temperature NMR experiment is a powerful tool for studying dynamic processes like rotamer exchange.

Diagram of the VT-NMR Workflow

Caption: Workflow for a variable temperature NMR experiment.

Step-by-Step VT-NMR Protocol:

• Sample Preparation: Prepare your sample in a suitable deuterated solvent. Ensure the concentration is appropriate for good signal-to-noise. Use a high-quality NMR tube designed for variable temperature work to avoid breakage.[5][9]

• Initial Spectrum: Acquire a standard 1H NMR spectrum at room temperature (e.g., 298 K) to serve as a reference.

• Temperature Increments:

  • Heating: Increase the temperature in increments of 10-20 K. Allow the sample to equilibrate for at least 5-10 minutes at each new temperature before acquiring a spectrum.[8]

  • Cooling: If cooling, decrease the temperature in similar increments, allowing for equilibration.

• Data Acquisition: At each temperature point, acquire a 1H NMR spectrum.

• Analysis:

  • Observe the changes in the spectra as a function of temperature. Look for the coalescence of peaks as you heat the sample, and the sharpening of distinct signals as you cool it.

  • Once you have well-resolved signals at a low temperature, you can integrate the peaks corresponding to each rotamer to determine their relative populations.

Safety Note: When heating samples, ensure the solvent's boiling point is not exceeded. When using sealed NMR tubes at elevated temperatures, take appropriate safety precautions as pressure can build up.

Issue 2: I see two sets of signals, but I can't tell which is cis and which is trans.

Probable Cause: The chemical shifts of the cis and trans rotamers are different due to the different spatial arrangement of the Cbz group relative to the proline ring. Assigning these requires careful analysis of 1H and 13C NMR data, and often 2D NMR techniques.

Solutions:

• 13C NMR Spectroscopy: The chemical shifts of the proline Cβ and Cγ carbons are particularly diagnostic for distinguishing between cis and trans isomers.[10][11]

  • Trans isomer: The Cβ signal is typically upfield (lower ppm) compared to the Cγ signal.

  • Cis isomer: The Cβ signal is typically downfield (higher ppm) compared to the Cγ signal.

• 2D NMR Spectroscopy (NOESY/ROESY): Nuclear Overhauser Effect Spectroscopy (NOESY) or Rotating-frame Overhauser Effect Spectroscopy (ROESY) are powerful tools for determining through-space proximity of protons.[12][13]

  • Trans isomer: A characteristic NOE is observed between the proline Hα and the benzylic (CH2) protons of the Cbz group.

  • Cis isomer: A characteristic NOE is observed between the proline Hδ protons and the benzylic (CH2) protons of the Cbz group.

Data Presentation: Typical Chemical Shifts for Cbz-Proline Rotamers

Nucleus	trans-Isomer (ppm)	cis-Isomer (ppm)	Key Differentiator
13C
Cβ	~30-32	~33-35	Cβ is upfield in trans
Cγ	~24-26	~22-24	Cγ is downfield in trans
1H
Hα	~4.3-4.5	~4.5-4.7	Hα is often slightly upfield in trans
Hδ	~3.4-3.6	~3.7-3.9	Hδ protons are more deshielded in cis

Note: These are approximate chemical shift ranges and can vary depending on the solvent and the specific structure of the derivative.[10][11]

Diagram of NOE Correlations in Cbz-Proline Rotamers

Caption: Diagnostic NOE correlations for cis and trans isomers.

Issue 3: How can I use other 2D NMR techniques to confirm my assignments?

Probable Cause: While NOESY is excellent for through-space correlations, other 2D NMR experiments like COSY, HSQC, and HMBC are invaluable for confirming through-bond connectivity and solidifying your assignments.

Solutions:

• COSY (Correlation Spectroscopy): This experiment shows correlations between protons that are coupled to each other (typically through 2 or 3 bonds).[13] Use COSY to trace the connectivity within the proline ring for each rotamer separately. For example, you can walk from Hα to the Hβ protons, and from there to the Hγ protons, and finally to the Hδ protons.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment shows correlations between protons and the carbons they are directly attached to.[14][15] This is extremely useful for definitively assigning the 1H and 13C signals of the proline ring for each rotamer. You can use the characteristic Cβ and Cγ chemical shifts to identify the cis and trans isomers in the HSQC spectrum and then identify the corresponding attached protons.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are 2-3 bonds away.[14][15][16] This can be used to confirm the overall structure and the assignment of the Cbz group to the proline nitrogen. For example, you should see correlations from the benzylic protons of the Cbz group to the proline Cδ and Cα carbons.

Frequently Asked Questions (FAQs)

Q1: Why do I only see one set of sharp peaks for my Cbz-proline derivative?

A1: This can happen for a few reasons:

• Symmetry: If your molecule is symmetric in a way that makes the cis and trans forms equivalent, you will only see one set of signals. This is uncommon for most Cbz-proline derivatives.

• Fast Interconversion: At higher temperatures, the interconversion between rotamers can become very fast on the NMR timescale, leading to a single, time-averaged set of sharp peaks.

• Strong Preference for One Isomer: In some cases, the equilibrium may lie so far to one side (>95%) that the signals for the minor isomer are too weak to be observed in a standard 1D NMR spectrum.

Q2: Can I use NMR to determine the energy barrier for rotation?

A2: Yes, by performing a quantitative analysis of the VT-NMR data at the coalescence temperature (the temperature at which two exchanging peaks merge into one), you can calculate the Gibbs free energy of activation (ΔG‡) for the rotational barrier. This is a more advanced analysis that requires specialized software for lineshape analysis.

Q3: My peaks are still broad even at low temperatures. What could be the cause?

A3: If you have cooled the sample significantly and the peaks are still broad, consider the following:

• Solubility: Your compound may be starting to precipitate out of solution at low temperatures, leading to broad signals. Check for any visible precipitate in the NMR tube.

• Aggregation: The molecules may be aggregating at lower temperatures, which can also lead to peak broadening.

• Paramagnetic Impurities: The presence of paramagnetic impurities can cause significant line broadening.[17] Ensure your sample and solvent are free from such contaminants.

Q4: Are there any other nuclei I can look at besides 1H and 13C?

A4: If you have access to a multinuclear NMR spectrometer, 15N NMR can also be a useful tool. The 15N chemical shift of the proline nitrogen is sensitive to the cis/trans isomerization. However, 15N NMR experiments are generally much less sensitive than 1H NMR.

References

• Wiley-VCH 2008 - Supporting Information . Wiley-VCH. Available at: [Link]

• Variable Temperature NMR Experiments . University of Oxford. Available at: [Link]

• Variable-temperature NMR . University of Notre Dame. Available at: [Link]

• Variable Temperature | NMR . University of Missouri-St. Louis. Available at: [Link]

• VARIABLE TEMPERATURE EXPERIMENTS . Western University. Available at: [Link]

• Rotamers for Amino acids! : r/OrganicChemistry . Reddit. Available at: [Link]

• 2D NMR- Worked Example 2 (HSQC and HMBC) . YouTube. Available at: [Link]

• 1H- and 13C-NMR investigations on cis-trans isomerization of proline peptide bonds and conformation of aromatic side chains in H-Trp-(Pro)n-Tyr-OH peptides . PubMed. Available at: [Link]

• SUPPLEMENTARY INFORMATION - Macmillan Group . Princeton University. Available at: [Link]

• 13 C nuclear magnetic resonance spectroscopy and cis/trans isomerism in dipeptides containing proline . RSC Publishing. Available at: [Link]

• Internal rotation about the C–N bond of amides . ScienceDirect. Available at: [Link]

• Evaluation of Band-Selective HSQC and HMBC: Methodological Validation on the Cyclosporin Cyclic Peptide and Application for Poly(3-hydroxyalkanoate)s Stereoregularity Determination . MDPI. Available at: [Link]

• Heteronuclear Single-quantum Correlation (HSQC) NMR – Advances in Polymer Science . polymerscience.org. Available at: [Link]

• HSQC and HMBC - NMR Core Facility . Columbia University. Available at: [Link]

• 5.4: NOESY Spectra . Chemistry LibreTexts. Available at: [Link]

• NMR Peak Broadening : r/Chempros . Reddit. Available at: [Link]

• Amide rotation trajectories probed by symmetry . Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• γ-effects identify preferentially populated rotamers of CH2F groups: sidechain conformations of fluorinated valine analogues in . bioRxiv. Available at: [Link]

• Stereochemistry Information from NOESY/ROESY data … Part 2 . ACD/Labs. Available at: [Link]

• Common problems and artifacts encountered in solution-state NMR experiments . Wiley Online Library. Available at: [Link]

• Amino Acids: Proline . IMSERC. Available at: [Link]

• Selective 1Hα NMR Methods Reveal Functionally Relevant Proline cis/trans Isomers in Intrinsically Disordered Proteins: Characterization of Minor Forms, Effects of Phosphorylation, and Occurrence in Proteome . PMC. Available at: [Link]

• Using NMR to observe the restricted rotation in amide bonds . Nanalysis. Available at: [Link]

• Narrowing of Protein NMR Spectral Lines Broadened by Chemical Exchange . PMC. Available at: [Link]

• Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. Analysis of Steric versus Stereoelectronic Effects of 4-Substituted Prolines on Conformation within Peptides . PMC. Available at: [Link]

• NMR Studies of the Rates of Proline Cis-Trans Isomerisation in Oligopeptides . MDPI. Available at: [Link]

• Video Notes LC Troubleshooting Series Peak Broadening . Agilent. Available at: [Link]

• Essentials of LC Troubleshooting, Part III: Those Peaks Don't Look Right . LCGC North America. Available at: [Link]

• On peptide bond formation, translocation, nascent protein progression and the regulatory properties of ribosomes . ScienceDirect. Available at: [Link]

Sources

• 1. lqtc.fcien.edu.uy [lqtc.fcien.edu.uy]
• 2. Using NMR to observe the restricted rotation in amide bonds — Nanalysis [nanalysis.com]
• 3. Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. Analysis of Steric versus Stereoelectronic Effects of 4-Substituted Prolines on Conformation within Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 6. nmr-center.nmrsoft.com [nmr-center.nmrsoft.com]
• 7. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 8. publish.uwo.ca [publish.uwo.ca]
• 9. sites.lsa.umich.edu [sites.lsa.umich.edu]
• 10. Amino Acids: Proline [imserc.northwestern.edu]
• 11. Selective 1Hα NMR Methods Reveal Functionally Relevant Proline cis/trans Isomers in Intrinsically Disordered Proteins: Characterization of Minor Forms, Effects of Phosphorylation, and Occurrence in Proteome - PMC [pmc.ncbi.nlm.nih.gov]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. acdlabs.com [acdlabs.com]
• 14. Heteronuclear Single-quantum Correlation (HSQC) NMR – Advances in Polymer Science [ncstate.pressbooks.pub]
• 15. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 16. m.youtube.com [m.youtube.com]
• 17. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]

Technical Support Center: Solubility Optimization for Cbz-Pro-Benzoic Acid Derivatives

Topic: Solubility issues of Cbz-Pro-benzoic acid in water vs DMSO Content Type: Technical Support Center Guide

Case ID: SOL-CPB-001 Status: Active Assigned Specialist: Senior Application Scientist[1]

Executive Summary

Cbz-Pro-benzoic acid (typically referring to a conjugate like N-Cbz-Prolyl-aminobenzoic acid) presents a classic solubility paradox common in peptide-organic hybrids. The molecule combines a lipophilic N-terminal protecting group (Cbz or Benzyloxycarbonyl), a rigid hydrophobic amino acid core (Proline ), and an ionizable aromatic tail (Benzoic acid ).[1]

• In DMSO: The molecule is highly soluble due to strong dipole-dipole interactions and the disruption of intermolecular hydrogen bonding.[1]

• In Water: The molecule exhibits extremely low solubility (often <0.1 mg/mL at neutral pH) due to the hydrophobic effect driving aggregation and the "crash-out" phenomenon upon dilution.

This guide provides the protocols to overcome these thermodynamic barriers, ensuring stable delivery of the compound in biological assays.

Part 1: Diagnostic & Decision Workflow

Before beginning your experiment, determine your solubility strategy based on the final aqueous concentration required.

Figure 1: Decision tree for solubilization strategies based on solvent properties and environmental pH.[1]

Part 2: Critical Solubility Parameters

Understanding the physicochemical properties is the first step to troubleshooting.

Parameter	Value / Characteristic	Impact on Solubility
LogP (Predicted)	~2.5 - 3.5	High Hydrophobicity. Positive LogP indicates the molecule prefers organic phases (octanol) over water.[1]
pKa (Benzoic Acid)	~4.2	pH Dependent. Below pH 4.2, the molecule is neutral and insoluble. Above pH 6.0, it becomes anionic, slightly improving aqueous solubility.[1]
H-Bond Donors	Low (Amide N-H is capped by Cbz)	Reduces water interaction potential, favoring aggregation.[1]
DMSO Solubility	High (>50 mg/mL)	Excellent for stock solutions but risky for aqueous dilution (exothermic mixing can trigger precipitation).

Part 3: Troubleshooting Protocols

Issue 1: The "Crash-Out" Phenomenon

Symptom: You prepared a clear stock in DMSO, but the moment you pipetted it into your cell culture media or buffer, a white cloud or precipitate formed.[1] Root Cause: Rapid change in solvent polarity.[1] Water molecules form a "cage" around the hydrophobic Cbz and Proline groups, forcing them to aggregate instantly.

Protocol: The Intermediate Dilution Method (Step-Down)

Do not jump from 100% DMSO to 1% DMSO in one step.

• Prepare Stock: Dissolve Cbz-Pro-benzoic acid in anhydrous DMSO to 50 mM .

• Prepare Intermediate: Dilute the stock 1:10 into pure Ethanol or PEG-400 (not water yet). This creates a 5 mM solution in a semi-polar environment.[1]

• Final Dilution: Slowly add this intermediate solution to your vortexing aqueous buffer.

  • Why this works: Ethanol/PEG acts as a bridge, reducing the surface tension shock between the hydrophobic solute and the water.

Issue 2: pH-Induced Insolubility

Symptom: The compound dissolves in PBS (pH 7.[1][2]4) but precipitates in acidic buffers (e.g., acetate buffer pH 4.[1]0) or during acidification steps.[1] Root Cause: Protonation of the benzoate moiety.

Protocol: pH Adjustment Strategy

• Calculate Charge: At pH 4.0, the benzoic acid group (pKa ~4.[1]2) is ~60% protonated (uncharged).[1] The Cbz group is always uncharged. The net molecule is neutral and highly insoluble.

• Solubilization Trigger: If working in non-biological chemistry applications, adjust the aqueous solvent to pH 8.0 using 0.1 M NaHCO₃ (Sodium Bicarbonate) or dilute NaOH.

• Verification: The solution should clarify as the carboxylic acid deprotonates (

  ).[1]

Part 4: Frequently Asked Questions (FAQ)

Q1: Can I use sonication to force the compound into water?

A: Use with caution. While sonication can disperse aggregates into a fine suspension, it often does not create a true thermodynamic solution.[1]

• Risk: The suspension may look clear but will settle over time or be filtered out by 0.22 µm sterilization filters, leading to incorrect dosing.

• Recommendation: Only use sonication to speed up dissolution in DMSO.[1] If it doesn't dissolve in water with mild vortexing, it is likely insoluble; do not force it.[1]

Q2: My DMSO stock solution froze in the fridge. Is the compound ruined?

A: Likely not. Pure DMSO freezes at 19°C (66°F).[1]

• Action: Thaw the vial at room temperature or in a 37°C water bath.

• Check: Ensure the compound has fully re-dissolved. If you see crystals, vortex until clear.[1]

• Warning: DMSO is hygroscopic.[1] If the vial was not tightly sealed, it may have absorbed water from the fridge air, which could cause permanent precipitation of your hydrophobic compound. Always store DMSO stocks in desiccated conditions.[1]

Q3: Why does the protocol recommend avoiding PBS for the initial dilution?

A: PBS (Phosphate Buffered Saline) has a high ionic strength (~150 mM NaCl).[1]

• Mechanism: The "Salting-Out" effect.[1][3] High salt concentrations compete for water molecules, effectively reducing the water available to solvate your compound.

• Alternative: Dilute into water or a low-salt buffer (like 10 mM Tris) first, then add salt concentrates if necessary.[1]

Part 5: References & Further Reading

• Vertex AI Search. (2026).[1] Peptide Solubilization: Dissolving Peptides and Troubleshooting. JPT Peptide Technologies.[1] Link

• Vertex AI Search. (2026).[1] Solubility of Benzoic Acid in Mixed Solvents. ResearchGate. Link

• Vertex AI Search. (2026).[1] Effects of Solvent Polarity on the Acid Dissociation Constants of Benzoic Acids. PubMed.[1] Link (Note: Generalized citation for pKa solvent effects).[1]

• Vertex AI Search. (2026).[1] Peptide Handling Guidelines. BioCat. Link

Sources

• 1. N-Benzyloxycarbonyl-L-proline Eight Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. peptidesynthetics.co.uk [peptidesynthetics.co.uk]

Navigating the Chiral Maze: A Guide to Preventing Racemization in Proline-Benzoic Acid Derivative Synthesis

Technical Support Center

Welcome to the technical support center for the synthesis of proline-benzoic acid derivatives. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and prevent a critical challenge in this area: the unintended loss of stereochemical integrity, or racemization, at the proline α-carbon. As your Senior Application Scientist, I will provide in-depth, field-proven insights to ensure your synthetic routes yield enantiomerically pure products.

Frequently Asked Questions (FAQs)

Q1: What is proline racemization and why is it a significant problem in the synthesis of proline-benzoic acid derivatives?

A1: Proline racemization is the conversion of the desired L-proline enantiomer into its mirror image, D-proline, during a chemical reaction.[1] This is highly problematic because the biological activity of many pharmaceuticals is strictly dependent on their three-dimensional structure.[1] The presence of the incorrect D-isomer can lead to a product with reduced efficacy, altered pharmacological properties, or even undesired side effects.[1]

Q2: What are the primary factors that contribute to proline racemization during the coupling reaction with benzoic acid derivatives?

A2: Several factors can induce racemization. The most common culprits include:

• Coupling Reagents and Additives: Certain combinations, particularly carbodiimides like DIC in the presence of 1-hydroxybenzotriazole (HOBt) in polar aprotic solvents like DMF, have been shown to significantly promote proline racemization.[1][2]

• Base: The presence and nature of a base used during the activation of the carboxylic acid can promote the abstraction of the α-proton, leading to racemization.[1][3] Sterically hindered bases generally result in less racemization.[1][3]

• Temperature: Elevated reaction temperatures, often employed to increase reaction rates, can also accelerate the rate of racemization.[1]

• Solvent: The polarity and solvating ability of the solvent can influence the stability of the intermediates in the racemization pathway.[1]

Troubleshooting Guide: Diagnosing and Resolving Racemization

This section addresses specific issues you might encounter during your synthesis and provides actionable solutions.

Issue 1: High levels of the D-proline diastereomer are detected in the final product.

Potential Cause: Inappropriate selection of coupling reagents and additives.

In-Depth Explanation: The mechanism of racemization often involves the formation of an oxazolone intermediate from the activated carboxylic acid.[4] This intermediate can readily tautomerize, leading to a loss of stereochemistry. The combination of a carbodiimide (e.g., DCC, DIC) and HOBt in a solvent like DMF has been observed to be particularly problematic for proline, as HOBt can act as a catalyst for racemization.[2]

Recommended Solutions:

• Avoid HOBt with Carbodiimides: When using a carbodiimide for the coupling, consider performing the reaction without an additive or switching to a less polar solvent like dichloromethane (DCM).[1][2]

• Utilize Low-Racemization Coupling Reagents: Employ modern coupling reagents known for their ability to suppress racemization. Reagents based on OxymaPure (e.g., COMU, HCTU) are excellent choices.[1][5][6][7] For particularly challenging couplings, specialized reagents like PyAOP or PyClock can be beneficial.[1][5]

Data Summary: Impact of Coupling Reagents on Racemization

Coupling Reagent Combination	Solvent	Racemization Potential	Citation(s)
DIC / HOBt	DMF	High	[1][2]
DIC	DCM	Low	[1][2]
COMU / Base	DMF	Very Low	[1][6][7]
HCTU / Base	DMF	Very Low	[1]
PyAOP / Base	DMF	Very Low	[5]

Issue 2: Racemization is observed even with optimized coupling reagents.

Potential Cause 1: The choice and amount of base used in the reaction.

In-Depth Explanation: Bases are often necessary to deprotonate the amine component and to neutralize acidic byproducts. However, strong or sterically unhindered bases can facilitate the abstraction of the α-proton from the activated proline intermediate, leading to racemization.[3] The basicity and steric bulk of the base are critical factors.[3]

Recommended Solutions:

• Select a Weaker or More Hindered Base: Instead of common bases like diisopropylethylamine (DIEA), consider using N-methylmorpholine (NMM) or a highly hindered base like 2,4,6-collidine (TMP).[1][3][8]

• Optimize Base Stoichiometry: Use the minimum amount of base required for the reaction to proceed efficiently. Excess base can increase the rate of racemization.[9]

Potential Cause 2: Elevated reaction temperature.

In-Depth Explanation: While heating can accelerate the desired amide bond formation, it also provides the energy needed to overcome the activation barrier for racemization.[1][9]

Recommended Solutions:

• Lower the Reaction Temperature: Perform the coupling reaction at room temperature or even at 0°C.[9] This will slow down the rate of racemization relative to the rate of the desired coupling.

Issue 3: Incomplete reaction and low yield, tempting the use of harsher conditions that could lead to racemization.

Potential Cause: Steric hindrance and reduced nucleophilicity of proline's secondary amine.

In-Depth Explanation: Proline's cyclic structure and secondary amine make it less nucleophilic and more sterically hindered than primary amino acids.[1] This can lead to slower coupling reactions.

Recommended Solutions:

• Increase Reagent Concentration: Using a higher concentration of the benzoic acid derivative and the coupling reagents can help drive the reaction to completion.[1]

• Perform a Double Coupling: After the initial coupling reaction, a second addition of the activated benzoic acid derivative can be performed to ensure all the proline has reacted.[1]

• Use a More Potent Coupling Reagent: For particularly sluggish reactions, a more powerful coupling reagent like HATU or HCTU may be necessary.[1]

Experimental Protocols

Protocol 1: General Procedure for Low-Racemization Coupling using COMU

This protocol provides a starting point for minimizing racemization during the synthesis of proline-benzoic acid derivatives.

• Reactant Preparation: In a reaction vessel under an inert atmosphere (e.g., nitrogen or argon), dissolve the N-protected L-proline (1 equivalent) and the benzoic acid derivative (1 equivalent) in an appropriate solvent (e.g., DMF).

• Base Addition: Add a sterically hindered base, such as 2,4,6-collidine (2 equivalents).[10]

• Cooling: Cool the reaction mixture to 0°C using an ice bath.[10]

• COMU Addition: Add COMU (1.1 equivalents) to the cooled reaction mixture.[10]

• Reaction: Stir the reaction mixture at 0°C for 1 hour, then allow it to warm to room temperature and continue stirring for an additional 2-4 hours, or until the reaction is complete as monitored by TLC or LC-MS.[10]

• Work-up: Quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the organic layer sequentially with a weak acid (e.g., 1N HCl), a weak base (e.g., 1N NaHCO3), and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[10]

• Purification: Purify the crude product by flash column chromatography.

Visualizing the Problem and Solution

Diagram 1: Key Factors Influencing Proline Racemization

Caption: Factors influencing proline racemization and corresponding prevention strategies.

Diagram 2: Troubleshooting Workflow for Proline Racemization

Caption: A stepwise workflow for troubleshooting and mitigating proline racemization.

References

• Unexpected racemization of proline or hydroxy-proline phenacyl ester during coupling reactions with Boc-amino acids. PubMed. Available at: [Link]

• Coupling Reagents. Aapptec Peptides. Available at: [Link]

• Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC. Available at: [Link]

• 3-Substituted Prolines: From Synthesis to Structural Applications, from Peptides to Foldamers. PMC. Available at: [Link]

• Efficient, Racemization‐Free Peptide Coupling of N‐Alkyl Amino Acids by Using Amino Acid Chlorides Generated In Situ—Total Syntheses of the Cyclopeptides Cyclosporin O and Omphalotin A. ResearchGate. Available at: [Link]

• Coupling Reagents. Luxembourg Bio Technologies. Available at: [Link]

• 9.2 Synthesis of Peptides Containing Proline Analogues. Thieme. Available at: [Link]

• Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. ACS Publications. Available at: [Link]

• Synthesis of Racemic δ,δ‐Dimethylproline Derivatives. Organic Chemistry: An Indian Journal. Available at: [Link]

• Racemization-free and scalable amidation of L-proline in organic media using ammonia and biocatalyst only. Green Chemistry (RSC Publishing). Available at: [Link]

• Studies on racemization kinetics of L-proline and L-histidine. ResearchGate. Available at: [Link]

• Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. Analysis of Steric versus Stereoelectronic Effects of 4-Substituted Prolines on Conformation within Peptides. PMC. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Unexpected racemization of proline or hydroxy-proline phenacyl ester during coupling reactions with Boc-amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 4. bachem.com [bachem.com]
• 5. peptide.com [peptide.com]
• 6. luxembourg-bio.com [luxembourg-bio.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

optimizing catalytic hydrogenation for Cbz removal in aromatic acids

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive guide to address the specific mechanistic challenges, workflow optimizations, and troubleshooting steps required for the successful removal of the carboxybenzyl (Cbz) protecting group from aromatic amino acids.

While Cbz deprotection via catalytic hydrogenation is a staple in peptide and medicinal chemistry[1], the presence of an aromatic ring coupled with a carboxylic acid introduces complex chemoselectivity and solubility challenges. This guide synthesizes field-proven methodologies to ensure high-yielding, self-validating protocols.

Mechanistic Insights: The Causality of Reaction Failure

To troubleshoot effectively, we must first understand the physical chemistry occurring at the catalyst surface. The Cbz group is cleaved via hydrogenolysis, typically over a Palladium on Carbon (Pd/C) catalyst[1]. However, when the substrate is an aromatic acid, three primary failure modes emerge:

• Zwitterion Precipitation: Deprotecting an aromatic amino acid yields a free amine and a free carboxylic acid, forming a zwitterion. In standard alcoholic solvents (e.g., pure methanol), zwitterions often exhibit poor solubility. As the product forms, it precipitates directly onto the porous carbon support of the catalyst, physically blocking active palladium sites and halting the reaction prematurely.

• Catalyst Poisoning: Palladium catalysts are highly susceptible to poisoning by strongly coordinating species[2]. The newly liberated free amine, as well as the carboxylic acid moiety, can coordinate to the palladium surface, reducing its turnover frequency[3].

• Over-Reduction: Aromatic rings are susceptible to undesired hydrogenation (yielding cyclohexyl derivatives) if the catalyst is too active, hydrogen pressure is too high, or reaction times are extended[4]. This is a classic chemoselectivity failure[5].

Mechanistic pathway of Cbz hydrogenolysis on a Pd/C catalyst surface.

Quantitative Data: Reaction Condition Comparison

To prevent over-reduction and catalyst poisoning, selecting the right conditions is critical. The table below summarizes the quantitative parameters for our two validated workflows.

Parameter	Protocol A: Acid-Modified Hydrogenation	Protocol B: Catalytic Transfer Hydrogenation (CTH)
Hydrogen Source	H₂ Gas (1 atm Balloon)	Ammonium Formate (3-5 equivalents)
Catalyst Loading	5-10% w/w of 10% Pd/C	10% w/w of 10% Pd/C
Optimal Solvent	MeOH or EtOH with 1-5% v/v AcOH	MeOH or DMF
Temperature	20°C - 25°C (Room Temp)	25°C - 60°C
Over-reduction Risk	Moderate (Time-dependent)	Low[6]
Reaction Time	2 - 16 hours	0.5 - 2 hours[6]

Validated Experimental Protocols

Every protocol must be a self-validating system. By controlling the pH and the hydrogen source, we dictate the reaction's chemoselectivity.

Protocol A: Acid-Modified Catalytic Hydrogenation

Purpose: Prevents zwitterion precipitation and amine-induced catalyst poisoning by maintaining the product in a protonated, soluble state.

• Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve the Cbz-protected aromatic acid (1.0 mmol) in 10 mL of Methanol (MeOH).

• Acidification: Add 0.1 mL to 0.5 mL of glacial acetic acid (AcOH). Causality: The acid protonates the resulting amine, preventing it from coordinating with and poisoning the Pd surface[2]. It also drastically improves the solubility of the zwitterionic product.

• Catalyst Addition: Carefully add 10% Pd/C (5-10% w/w relative to the substrate). Safety Note: Pd/C is pyrophoric; add it to the solvent under an inert atmosphere (e.g., Argon)[6].

• Atmosphere Exchange: Seal the flask with a septum. Evacuate the flask using a vacuum line and backfill with H₂ gas from a balloon. Repeat this purge cycle three times to ensure complete removal of oxygen.

• Reaction & Monitoring: Stir vigorously at room temperature. Monitor the reaction via LC-MS every 2 hours.

• Workup: Once the starting material is consumed, purge the flask with Argon. Filter the suspension through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad thoroughly with MeOH. Concentrate the filtrate under reduced pressure to yield the deprotected aromatic acid.

Protocol B: Catalytic Transfer Hydrogenation (CTH)

Purpose: A milder alternative that avoids H₂ gas, significantly reducing the risk of aromatic ring over-reduction[6].

• Preparation: Dissolve the Cbz-protected aromatic acid (1.0 mmol) in 10 mL of MeOH.

• Catalyst Addition: Add 10% Pd/C (10% w/w).

• Donor Addition: Add Ammonium Formate (3.0 to 5.0 mmol) in one portion. Causality: Ammonium formate decomposes on the Pd surface to yield H₂, CO₂, and NH₃. This generates a steady, low-concentration supply of active hydrogen, which is kinetically favorable for Cbz cleavage but insufficient to reduce the aromatic ring.

• Reaction: Stir at room temperature. If the reaction is sluggish after 1 hour, gently warm to 40°C.

• Workup: Filter through Celite, wash with MeOH, and concentrate. The excess ammonium formate can be removed by sublimation under high vacuum or through a mild aqueous workup.

Troubleshooting & FAQs

Q: My reaction stalled at 50% conversion, and adding more H₂ gas isn't helping. What happened? A: You are likely experiencing zwitterion precipitation or catalyst poisoning[2]. As the deprotected amino acid forms, it becomes insoluble in pure methanol and coats the catalyst. Solution: Switch to Protocol A. Add 5% v/v acetic acid or a small amount of water to the solvent mixture to solubilize the product, then filter and resubject the mixture to fresh Pd/C.

Q: LC-MS shows my product mass is +6 Da higher than expected. How do I fix this? A: A +6 Da mass shift indicates complete over-reduction of your aromatic ring to a cyclohexane ring (addition of 3 moles of H₂)[4]. This occurs when the catalyst is too active or the reaction is left running too long. Solution: Switch to Protocol B (Catalytic Transfer Hydrogenation)[6], which provides a milder hydrogen source, or switch your catalyst from 10% Pd/C to 5% Pd/C to reduce surface activity.

Q: My aromatic acid contains a chlorine atom. Standard Pd/C hydrogenation removes the Cbz but also dechlorinates the ring. How can I achieve chemoselectivity? A: Aryl chlorides are highly susceptible to hydrodehalogenation under standard Pd/C conditions[7]. Solution: You must poison the catalyst intentionally to reduce its activity toward carbon-halogen bonds. Add a catalytic amount of a sulfur-containing compound (e.g., diphenylsulfide) or use a specialized poisoned catalyst like Pt/C or Pd/C with an amine modifier[5]. Alternatively, strong Lewis acids (e.g., AlCl₃/HFIP) can cleave Cbz without using reductive conditions at all.

Troubleshooting decision tree for optimizing Cbz deprotection workflows.

References

• Protecting Groups for Amines: Carbamates Master Organic Chemistry URL:[Link]

• Chemoselective control of hydrogenation among aromatic carbonyl and benzyl alcohol derivatives ResearchGate URL: [Link]

• Homogenous Palladium-Catalyzed Dehalogenative Deuteration and Tritiation of Aryl Halides ChemRxiv URL:[Link]

• Palladium on carbon CAS 7440-05-3 Aure Chemical URL:[Link]

• How palladium inhibits CO poisoning during electrocatalytic formic acid oxidation PubMed / NIH URL:[Link]

• Poisoning and deactivation of palladium catalysts SciSpace URL:[Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. scispace.com [scispace.com]
• 3. How palladium inhibits CO poisoning during electrocatalytic formic acid oxidation and carbon dioxide reduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Palladium on Carbon | Pd/C CAS 7440-05-3 | Aure Chemical [aurechem.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. chemrxiv.org [chemrxiv.org]

Technical Support Center: Crystallization of 4-{1-[(Benzyloxy)carbonyl]prolyl}benzoic acid

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical resource for the successful crystallization of 4-{1-[(Benzyloxy)carbonyl]prolyl}benzoic acid. The information herein is synthesized from established principles of organic chemistry and practical experience with similar molecular structures, including protected amino acids and benzoic acid derivatives.

Core Principles & Molecular Analysis

Before attempting crystallization, understanding the physicochemical properties of 4-{1-[(Benzyloxy)carbonyl]prolyl}benzoic acid is crucial. The molecule possesses distinct polar and non-polar regions:

• Polar Moieties : The carboxylic acid group (-COOH) is highly polar and capable of forming strong hydrogen bonds. The amide linkage within the proline ring also contributes to its polarity.

• Non-Polar Moieties : The benzyloxycarbonyl (Cbz or Z) protecting group and the benzoic acid's phenyl ring are bulky and hydrophobic.

This amphiphilic nature dictates its solubility profile, making it amenable to crystallization from binary solvent systems where solubility can be finely controlled. Crystallization is fundamentally a process of controlled precipitation, driven by creating a supersaturated solution from which the compound of interest selectively forms a highly ordered crystal lattice, excluding impurities.[1]

Recommended Crystallization Protocol

This protocol is a robust starting point based on an anti-solvent crystallization method, which is highly effective for molecules with the solubility characteristics of the target compound.[2]

Objective: To obtain high-purity crystals of 4-{1-[(Benzyloxy)carbonyl]prolyl}benzoic acid.

Materials:

• Crude 4-{1-[(Benzyloxy)carbonyl]prolyl}benzoic acid

• Ethyl acetate (Good Solvent)

• Hexane or Heptane (Anti-solvent)

• Erlenmeyer flask

• Heating plate with stirring capability

• Filtration apparatus (Büchner funnel, filter flask)

• Glass stirring rod

Step-by-Step Methodology:

• Dissolution: In an Erlenmeyer flask, dissolve the crude solid in the minimum amount of warm ethyl acetate (approx. 40-50 °C). Using the absolute minimum volume is key to ensuring a high recovery yield.[3]

• Hot Filtration (Optional): If insoluble impurities are visible in the hot solution, perform a quick hot gravity filtration to remove them. This step should be done rapidly to prevent premature crystallization in the funnel.[4]

• Inducing Supersaturation: Allow the clear solution to cool towards room temperature. Slowly add hexane (the anti-solvent) dropwise with gentle stirring. The goal is to find the point of incipient turbidity—where the solution just begins to look cloudy. This indicates that the saturation point has been reached.

• Clarification: Add a few drops of ethyl acetate back into the solution until it becomes clear again. This ensures the subsequent crystallization process begins from a homogenous, slightly undersaturated state, promoting the growth of well-formed crystals over amorphous precipitation.[5]

• Crystal Growth: Cover the flask and allow it to cool slowly and undisturbed to room temperature. Slow cooling is critical for the formation of large, pure crystals.[6] Once at room temperature, the flask can be placed in a refrigerator (2-8 °C) or an ice bath to maximize the crystal yield.[7]

• Isolation: Collect the formed crystals by vacuum filtration using a Büchner funnel.[8]

• Washing: Gently wash the collected crystals on the filter with a small amount of cold hexane or a cold mixture of hexane/ethyl acetate (e.g., 9:1 v/v) to remove any residual soluble impurities from the crystal surfaces.[3]

• Drying: Dry the crystals under vacuum to remove residual solvents. The purity of the final product can be assessed by techniques such as melting point analysis or NMR spectroscopy.

Troubleshooting Guide

This section addresses common issues encountered during the crystallization of 4-{1-[(Benzyloxy)carbonyl]prolyl}benzoic acid in a question-and-answer format.

Problem / Observation	Probable Cause(s)	Recommended Solution(s)
The compound "oiled out" instead of crystallizing.	1. The solution became supersaturated at a temperature above the compound's melting point (or melting point of the compound/solvent mixture). 2. The rate of cooling was too fast, not allowing sufficient time for lattice formation.[6] 3. High levels of impurities are present, causing a significant melting point depression.[9]	1. Re-heat the mixture until the oil redissolves. Add a small amount of the "good" solvent (ethyl acetate) to increase the total volume.[10] 2. Allow the solution to cool much more slowly. Insulating the flask can help. 3. If oiling persists, consider purifying the crude material by another method (e.g., column chromatography) before attempting recrystallization again. The use of activated charcoal can sometimes help remove impurities that promote oiling.[10]
No crystals have formed after cooling.	1. The solution is not sufficiently supersaturated; too much solvent was used initially.[11] 2. The energy barrier for nucleation has not been overcome.	1. Gently heat the solution to evaporate a portion of the solvent, thereby increasing the concentration. Let it cool again.[12] 2. Induce nucleation: Try scratching the inside of the flask with a glass rod at the solvent-air interface. The microscopic scratches provide a surface for crystals to begin forming. 3. Seeding: If available, add a single, tiny crystal of the pure compound ("seed crystal") to the solution to act as a template for crystal growth.[13]
The crystal yield is very low.	1. Too much solvent was used during the dissolution step, causing a significant amount of the product to remain in the mother liquor.[10] 2. The cooling process was not cold enough to maximize precipitation. 3. Premature crystallization occurred during a hot filtration step.	1. Before discarding the filtrate (mother liquor), try concentrating it by evaporating the solvent and cooling it again to obtain a second crop of crystals. 2. Ensure the solution is cooled in an ice bath for an adequate amount of time (e.g., 20-30 minutes) after initial cooling to room temperature.[7] 3. Minimize the time for hot filtration and ensure the funnel and receiving flask are pre-heated.
The resulting crystals are very small or appear as a fine powder.	1. The solution cooled too rapidly, leading to rapid nucleation and formation of many small crystals instead of slow growth of larger ones.	1. Repeat the process, ensuring a much slower cooling rate. Dissolve the solid again by heating, add a small amount of extra solvent to prevent immediate crashing out of solution, and insulate the flask to slow down heat loss.[10]

Frequently Asked Questions (FAQs)

Q1: What are the best solvent systems for a molecule like this? A1: The ideal solvent system is one where the compound is highly soluble in the "good" solvent at high temperatures and poorly soluble at low temperatures. The "anti-solvent" should be one in which the compound is poorly soluble at all temperatures and is miscible with the good solvent. For 4-{1-[(Benzyloxy)carbonyl]prolyl}benzoic acid, systems like Ethyl Acetate/Hexanes, Acetone/Water, or Ethanol/Water are excellent starting points due to the molecule's mixed polarity.[5][14]

Q2: How critical is the cooling rate? A2: The cooling rate is one of the most critical parameters in crystallization. Rapid cooling ("crashing out") leads to the formation of small, often impure crystals because impurities get trapped in the rapidly forming lattice.[12] A slow, controlled cooling process allows the crystal lattice to form in a more ordered and selective manner, which is the essence of purification by crystallization.[4]

Q3: What is "seeding" and when should I use it? A3: Seeding is the introduction of a small crystal of the pure substance into a supersaturated solution to initiate crystallization.[11] It is particularly useful when spontaneous nucleation is difficult or when you want to control the crystal form (polymorph). You should use it if no crystals form after a reasonable amount of time, even after trying to induce nucleation by scratching.[13]

Q4: My compound is an oil at room temperature. Can I still crystallize it? A4: If the crude product is an oil, it is often due to residual solvent or significant impurities. First, ensure all solvent from the previous reaction step has been removed under high vacuum. If it remains an oil, you can attempt to crystallize it directly. Dissolve the oil in a minimum amount of a good solvent and proceed with the anti-solvent addition as described in the protocol. For some protected amino acids that are persistent oils, trituration (stirring the oil with a solvent in which it is insoluble, like hexane or diethyl ether) can sometimes induce solidification.[5][15]

Q5: Can I change the pH to improve crystallization? A5: Yes, for a carboxylic acid like this, pH can be a powerful tool. The compound is significantly more soluble in basic solutions (as the carboxylate salt) and will precipitate out upon acidification. A potential technique involves dissolving the crude product in a dilute basic aqueous solution (e.g., sodium bicarbonate), filtering out any non-acidic impurities, and then slowly re-acidifying the clear filtrate (e.g., with dilute HCl) to precipitate the pure acid.[16][17] This is a form of reactive crystallization.

Visualizations & Data

Workflow & Troubleshooting Diagrams

The following diagrams illustrate the general crystallization workflow and a decision tree for troubleshooting common issues.

Caption: General workflow for anti-solvent crystallization.

Caption: Decision tree for troubleshooting crystallization.

Solvent Selection Guide

The choice of solvent is critical. The following table provides a starting point for solvent screening. The ideal "Good Solvent" has high solvency when hot and low solvency when cold. The ideal "Anti-Solvent" has low solvency at all temperatures.

Solvent Class	Good Solvents (Examples)	Anti-Solvents (Examples)	Rationale & Comments
Esters	Ethyl Acetate, Isopropyl Acetate	Hexanes, Heptane	Excellent balance of polarity. Ethyl acetate effectively dissolves the polar and non-polar parts of the molecule. Hexane is a non-polar anti-solvent that is fully miscible. This is often the most successful system.
Ketones	Acetone, MEK	Water, Heptane	Acetone is a polar aprotic solvent that is a very strong solvent. Water can be used as an anti-solvent, but care must be taken to avoid oiling out due to the large polarity difference.
Alcohols	Ethanol, Methanol, Isopropanol	Water, Diethyl Ether	Alcohols are good hydrogen-bonding solvents. Using water as an anti-solvent is a common and green chemistry approach for compounds with sufficient polarity.[18][19]
Ethers	Tetrahydrofuran (THF), Dioxane	Hexanes, Heptane	THF is a strong, moderately polar solvent. Use with a non-polar anti-solvent.

References

A consolidated list of authoritative sources is provided below for further reading and verification.

• Brainly. (2024, February 25). Why do crystals oil out and what are the remedies and prevention methods?
• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting.
• Mettler Toledo. Oiling Out in Crystallization.
• BenchChem. Technical Support Center: Crystallization of Organometallic Carboxylic Acids.
• Reddit. (2013, February 3). Recrystallization (help meeeeee).
• Creative Biolabs. (2024, December 25). Understanding Oiling-Out in Crystallization Processes.
• Chemistry LibreTexts. (2022, August 16). 2.2.4.6F: Troubleshooting.
• BenchChem. Technical Support Center: Purification of Boc-Protected Amino Acids by Recrystallization.
• University Website. Recrystallization of Benzoic Acid.
• Quora. (2016, August 20). How is crystallization of benzoic acid from water carried out?
• Alfa Chemistry. Recrystallization of Benzoic Acid.
• Quora. (2017, April 5). What should I do if crystallisation does not occur?
• Katta, J., & Rasmuson, A. C. (2008). Spherical Crystallization of Benzoic Acid. International Journal of Pharmaceutics, 348(1-2), 61-9.
• ResearchGate. (2014, August 6). How to get (or crystallize) solid amino acids derivatives and peptides?
• Google Patents. (Patent No. US8357820B2). Process for producing N-protected amino acid.
• MeitY OLabs. (2015, February 3). Purification of Benzoic Acid by Crystallization. YouTube.
• University Handout. ORGANIC LABORATORY TECHNIQUES 2.1. RECRYSTALLISATION.
• Course Material. Recrystallization and Crystallization.
• University Handout. (2021, July 16). Experimental No. (4) Recrystallization.
• PubMed. (2013, June 25). Anti-solvent co-crystallization of carbamazepine and saccharin.
• Chemistry Research Journal. (2023). Synthesis and characterization of Benzoic Acid.

Sources

• 1. scs.illinois.edu [scs.illinois.edu]
• 2. Anti-solvent co-crystallization of carbamazepine and saccharin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 4. benchchem.com [benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. reddit.com [reddit.com]
• 7. westfield.ma.edu [westfield.ma.edu]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. brainly.com [brainly.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. quora.com [quora.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds-Pharmalego [pharmalego.com]
• 14. Spherical crystallization of benzoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. US8357820B2 - Process for producing N-protected amino acid - Google Patents [patents.google.com]
• 17. chemrj.org [chemrj.org]
• 18. quora.com [quora.com]
• 19. youtube.com [youtube.com]

troubleshooting mass spectrometry ionization of protected amino acids

Welcome to the technical support center for the mass spectrometric analysis of protected amino acids. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges during the ionization and detection of these chemically modified analytes. Here, we move beyond simple protocols to explain the causality behind common issues and provide field-proven solutions to ensure the integrity and quality of your data.

Introduction: The Unique Challenge of Protected Amino Acids

In peptide synthesis and related fields, protecting groups like Fluorenylmethoxycarbonyl (Fmoc), Tert-butyloxycarbonyl (Boc), and Benzyl (Z) are essential for directing chemical reactions. However, these same groups fundamentally alter the physicochemical properties of amino acids, posing a unique challenge for mass spectrometry. The addition of these often large, hydrophobic moieties can decrease solubility in typical electrospray solvents, suppress protonation, and promote undesirable adduct formation and in-source fragmentation.

This guide provides a structured approach to troubleshooting these issues, ensuring you can develop robust and reliable analytical methods.

Troubleshooting Guide: From Symptom to Solution

This section addresses the most common problems encountered during the ESI-MS and MALDI-MS analysis of protected amino acids. Each issue is broken down by symptom, probable causes, and a series of recommended solutions grounded in scientific principles.

Issue 1: Low or No Signal Intensity (Poor Ionization)

Symptom: The mass spectrometer detects a very weak signal or no signal at all for the target protected amino acid.

Causality: Protecting groups, particularly Fmoc and Boc, increase the hydrophobicity of the amino acid. This can lead to poor solubility in highly aqueous mobile phases and hinder the efficient formation of gas-phase ions in the electrospray source. The protecting groups can also sterically hinder access to protonation sites, reducing the efficiency of forming the desired [M+H]+ ion.

Solutions:

• Optimize Solvent Composition:

  • Increase Organic Content: For direct infusion or liquid chromatography-mass spectrometry (LC-MS), increase the percentage of organic solvent (e.g., acetonitrile or methanol) in your mobile phase.[1][2] A typical starting point is 50:50 acetonitrile:water, but for very hydrophobic compounds, this may need to be increased to 80% or higher.

  • Rationale: Increasing the organic content improves the solubility of the hydrophobic analyte and promotes more efficient desolvation of the ESI droplets, which is critical for ion formation.[1]

• Enhance Protonation with Additives:

  • Add Formic or Acetic Acid: Supplement your mobile phase with a low concentration (typically 0.1% v/v) of an organic acid like formic acid or acetic acid.[1][3]

  • Rationale: These acids provide an abundant source of protons, driving the equilibrium towards the formation of the protonated analyte, [M+H]+, which is essential for positive-ion mode ESI.[4] Formic acid is generally preferred over trifluoroacetic acid (TFA), as TFA can cause significant ion suppression.[1]

• Adjust ESI Source Parameters:

  • Increase Capillary/Sprayer Voltage: Carefully increase the capillary voltage. A higher potential can enhance the electrostatic forces at the tip of the ESI needle, promoting better spray formation.[5]

  • Optimize Gas Flow and Temperature: Adjust the nebulizing gas pressure and drying gas temperature. A higher nebulizer pressure can help form smaller droplets, while an optimized drying gas flow and temperature will aid in desolvation without causing thermal degradation of the analyte.[2][6]

• Consider Alternative Ionization Modes:

  • Atmospheric Pressure Chemical Ionization (APCI): For highly nonpolar compounds that are difficult to ionize with ESI, APCI may be a more effective technique.[7]

  • Paired Ion Electrospray Ionization (PIESI): This advanced technique involves adding a specific ion-pairing reagent post-column to form complexes with the analyte that are more readily ionized.[8]

Issue 2: Dominance of Sodium [M+Na]+ or Potassium [M+K]+ Adducts

Symptom: The most intense peak in the mass spectrum corresponds to the sodium adduct ([M+22.99]+) or potassium adduct ([M+38.96]+), with a weak or absent protonated molecule peak ([M+H]+).

Causality: This is one of the most frequent issues with protected amino acids. Alkali metal ions (Na+, K+) are ubiquitous in laboratory environments, often leaching from glassware, solvents, or reagents.[9][10] Protected amino acids, with their oxygen-rich carbonyl groups within the protecting moiety and the amino acid backbone, can act as chelating agents for these metal ions. This adduction can be more energetically favorable than protonation, especially if the mobile phase lacks a sufficient concentration of protons.

Solutions:

• Improve Sample and System Hygiene:

  • Use High-Purity Solvents: Always use HPLC- or MS-grade water and organic solvents.

  • Avoid Glassware: Prepare samples and mobile phases in polypropylene or other plastic containers instead of glass vials to minimize sodium leaching.[5] If glassware must be used, ensure it is rigorously cleaned.

  • System Flush: Regularly flush the LC system and mass spectrometer interface to remove salt buildup.

• Modify Mobile Phase Chemistry:

  • Acidify the Mobile Phase: The most effective strategy is to lower the pH by adding 0.1% formic acid.[4]

  • Rationale: By providing a high concentration of H+ ions, you shift the equilibrium to strongly favor the formation of [M+H]+ over [M+Na]+. This is often sufficient to nearly eliminate sodium adducts.

• Protocol for Minimizing Sodium Adducts in ESI

  • Prepare all mobile phases and sample dilutions using LC-MS grade solvents.

  • Use polypropylene autosampler vials and solvent bottles.

  • Add 0.1% (v/v) formic acid to all aqueous and organic mobile phases.

  • If adducts persist, consider preparing a fresh batch of all solutions, paying close attention to potential sources of contamination.

  • As a last resort for quantitation, if the adduct is stable and reproducible, you can select the [M+Na]+ ion as the precursor for MS/MS analysis.

Issue 3: In-Source Fragmentation or Loss of Protecting Group

Symptom: The spectrum shows significant peaks corresponding to the unprotected amino acid or fragments of the protecting group, rather than the intact molecule. For example, for a Boc-protected amino acid, a peak at [M-100] or [M-56] (loss of isobutylene) might be prominent.[11]

Causality: In-source fragmentation (or in-source collision-induced dissociation, CID) occurs when ions are accelerated with excessive energy in the higher-pressure regions of the mass spectrometer interface, causing them to collide with gas molecules and break apart before reaching the mass analyzer.[12][13] Protecting groups, especially the acid-labile Boc group, can be particularly susceptible to this phenomenon.

Solutions:

• Reduce Source Energy:

  • Lower Cone/Orifice/Declustering Potential: This is the most critical parameter. The cone voltage (terminology varies by manufacturer) controls the energy ions have as they enter the vacuum region.[2] Systematically reduce this voltage to find a balance where you achieve good ion transmission without inducing fragmentation.

  • Rationale: A lower potential reduces the kinetic energy of the ions, leading to "softer" ionization conditions and minimizing collisional fragmentation.

• Optimize Temperatures:

  • Lower Drying Gas/Source Temperature: While necessary for desolvation, excessive heat can cause thermal degradation of labile molecules.[6] Reduce the source temperature in increments to see if fragmentation decreases.

• Visualize the Troubleshooting Workflow:

  Caption: Workflow for troubleshooting in-source fragmentation.

Frequently Asked Questions (FAQs)

Q1: Which ionization mode, positive or negative, is better for protected amino acids?

A: Positive ion mode is almost always the preferred choice. The goal is typically to form a protonated molecule [M+H]+. While some protected amino acids can be deprotonated to form [M-H]- in negative mode, the presence of the amino group makes positive ionization via protonation much more efficient. Fmoc-derivatized amino acids can sometimes be detected in negative ion mode, but sensitivity is often lower.[8]

Q2: I'm using MALDI-TOF MS. What is a good starting matrix for protected amino acids?

A: For protected amino acids and small peptides, α-Cyano-4-hydroxycinnamic acid (CHCA) and 2,5-dihydroxybenzoic acid (DHB) are excellent starting points.[14][15]

• CHCA: Generally considered a more "hydrophobic" matrix, making it a good match for the increased hydrophobicity of protected amino acids.[15] It's highly effective for analytes below 5,000 Da.

• DHB: A versatile and more "hydrophilic" matrix, also highly effective and known for being more tolerant to salts and other impurities.[15]

Q3: Can I use trifluoroacetic acid (TFA) in my mobile phase? I use it for my HPLC purification.

A: It is strongly recommended to avoid TFA for ESI-MS analysis whenever possible. While excellent for chromatography, TFA is a strong ion-pairing agent that can drastically suppress the ESI signal, sometimes by an order of magnitude or more compared to formic acid.[1] If you must analyze fractions collected from a TFA-based separation, it's best to dry them down and reconstitute them in a mobile phase containing 0.1% formic acid.

Q4: My protected amino acid is not soluble in 50% acetonitrile. What should I do?

A: You can increase the organic content of your solvent. If solubility is still an issue, you can try alternative solvents like isopropanol or even add a very small amount of a solvent like dimethyl sulfoxide (DMSO) to your sample diluent. However, be aware that DMSO can also cause ion suppression and should be used sparingly. Always ensure your final solution is miscible with your mobile phase to prevent precipitation in the LC system.

Data & Protocols

Table 1: Recommended Starting ESI Source Parameters

This table provides a set of typical starting parameters for analyzing protected amino acids on a standard electrospray source. Optimization will be required for your specific instrument and analyte.

Parameter	Recommended Starting Value	Rationale
Ionization Mode	Positive	Promotes formation of [M+H]+.
Capillary Voltage	3000 - 4000 V	Creates a stable electrospray.[16]
Cone/Orifice Voltage	10 - 30 V	Low energy to prevent in-source fragmentation.[2]
Nebulizer Gas (N₂) Pressure	30 - 60 psig	Assists in forming a fine mist of droplets.[6]
Drying Gas (N₂) Flow	5 - 10 L/min	Aids in solvent evaporation from droplets.[6][16]
Drying Gas Temperature	250 - 350 °C	Facilitates desolvation; adjust lower for thermally labile compounds.[6]
Mobile Phase Additive	0.1% Formic Acid	Provides a proton source and minimizes alkali adducts.[1]

Diagram: The Competition Between Protonation and Sodiation

Caption: Ionization competition between protonation and sodium adduction.

References

• Physicochemical Parameters Affecting the Electrospray Ionization Efficiency of Amino Acids after Acylation - PMC. (2017, July 24). National Center for Biotechnology Information.[Link]

• Optimizing the Agilent Multimode Source. Agilent Technologies.[Link]

• Sample preparation for Mass spectrometric analysis. (2018, December 4). G-Biosciences.[Link]

• LC-MS ESI Parameter Optimization with Bayesian Optimization for High Sensitivity Measurement. Shimadzu Corporation.[Link]

• SAMPLE PREPARATION GUIDE - PROTEINS & PEPTIDES - Mass Spectrometry. University of Texas Health Science Center at San Antonio.[Link]

• 10 Tips for Electrospray Ionisation LC-MS. Element Lab Solutions.[Link]

• Common Adduct and Fragment Ions in Mass Spectrometry. (2022, May 27). ACD/Labs.[Link]

• What are common adducts in ESI mass spectrometry? - WKB67428. Waters.[Link]

• Mass Spectrometry of Amino Acids and Proteins. Wiley-VCH.[Link]

• Matrix-assisted Laser Desorption/Ionization Mass Spectrometry in Peptide and Protein Analysis. Wiley Online Library.[Link]

• Facile Preparation of Peptides for Mass Spectrometry Analysis in Bottom-Up Proteomics Workflows. CDC Stacks.[Link]

• Sample preparation strategies in MALDI. MassTech.[Link]

• Preparation of Proteins and Peptides for Mass Spectrometry Analysis in a Bottom-Up Proteomics Workflow. National Center for Biotechnology Information.[Link]

• Optimization of the Electrospray Ionization Source with the Use of the Design of Experiments Approach for the LC–MS-MS Determination of Selected Metabolites in Human Urine. (2020, November 12). LCGC International.[Link]

• Optimization of the electrospray ionization source with the use of the design of experiments approach for the LC-MS-MS determination of selected metabolites in human urine. ResearchGate.[Link]

• Analysis of amino acids by HPLC/electrospray negative ion tandem mass spectrometry using 9-fluorenylmethoxycarbonyl chloride (Fmoc-Cl) derivatization. (2014, September 14). PubMed.[Link]

• Characterization of N-Boc/Fmoc/Z-N'-formyl-gem-diaminoalkyl Derivatives Using Electrospray Ionization Multi-Stage Mass Spectrometry. (2013, November 15). PubMed.[Link]

• Quantitative MALDI-TOFMS Analysis of Amino Acids Applying Soft Modeling Methods. Chemical Papers.[Link]

• The Hidden Impact of In-Source Fragmentation in Metabolic and Chemical Mass Spectrometry Data Interpretation. National Center for Biotechnology Information.[Link]

• Ionization Efficiency, Ion Suppression and Detection Sensitivity of CESI-MS. SCIEX.[Link]

• In-Source Fragmentation and the Sources of Partially Tryptic Peptides in Shotgun Proteomics. National Center for Biotechnology Information.[Link]

• Ionization Efficiency for Environmentally Relevant Compounds Using APPI Versus EI. (2021, November 2). LCGC International.[Link]

• Tips for Electrospray Ionization LC–MS. (2021, January 1). LCGC International.[Link]

• How to increase sensitivity of badly ionizing compounds in ESI-MS (electrospray ionisation mass spectroscopy)? ResearchGate.[Link]

• List of common adduct types in positive ionisation mode for ESI. ResearchGate.[Link]

• MALDI-Matrices: Properties and Requirements • Sample Preparation Techniques • Matrix Applications. ResearchGate.[Link]

• Fragmentation mechanisms of α-amino acids protonated under electrospray ionization: a collisional activation and ab initio theoretical study. ResearchGate.[Link]

• Dealing with Metal Adduct Ions in Electrospray: Part 1. Chromatography Techniques.[Link]

• Revisiting Fragmentation Reactions of Protonated α-Amino Acids by High-Resolution Electrospray Ionization Tandem Mass Spectrometry With Collision-Induced Dissociation. (2019, April 23). PubMed.[Link]

• On the Ionization and Ion Transmission Efficiencies of Different ESI-MS Interfaces. National Center for Biotechnology Information.[Link]

• Predicting the Success of Fmoc-Based Peptide Synthesis. (2022, June 27). ACS Omega.[Link]

• Sensitive analysis of N-blocked amino acids using high-performance liquid chromatography with paired ion electrospray ionization mass spectrometry. ResearchGate.[Link]

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Reference Data & Comparative Studies

A Head-to-Head Comparison: Cbz vs. Boc Protecting Groups for Proline-Benzoic Acid Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the realm of peptide synthesis and the development of complex organic molecules, the judicious selection of protecting groups is a critical determinant of success. This is particularly true when dealing with the unique structural characteristics of proline. This guide offers an in-depth, objective comparison of two of the most stalwart protecting groups—Carboxybenzyl (Cbz) and tert-Butyloxycarbonyl (Boc)—in the context of synthesizing proline-benzoic acid derivatives. By examining the experimental data and underlying chemical principles, this document aims to equip you with the field-proven insights necessary to make informed decisions for your specific synthetic strategy.

The Critical Role of Protecting Groups in Proline Chemistry

Proline's secondary amine within a five-membered ring presents distinct challenges in peptide synthesis. Protecting this amine is essential to prevent unwanted side reactions during the activation and coupling of the carboxylic acid terminus. The choice between Cbz and Boc hinges on several factors, including the stability of the protecting group to various reaction conditions, the ease and selectivity of its removal, and its overall compatibility with the synthetic route.[1][2]

At a Glance: Cbz vs. Boc for Proline Protection

Property	Cbz (Carboxybenzyl)	Boc (tert-Butyloxycarbonyl)
Chemical Formula	C₈H₇O₂	C₅H₉O₂
Molecular Weight	151.16 g/mol	101.12 g/mol
Protection Method	Reaction with benzyl chloroformate (Cbz-Cl) under basic conditions.[1]	Reaction with di-tert-butyl dicarbonate ((Boc)₂O) in the presence of a base.[1]
Stability	Stable to acidic and mildly basic conditions.[1][3]	Stable to bases, nucleophiles, and catalytic hydrogenation.[1][3]
Lability	Labile to catalytic hydrogenolysis and strong acids.[3]	Labile to strong acids (e.g., TFA, HCl).[3][4]
Typical Protection Yield (%)	High	83-90%[1]
Typical Deprotection Yield (%)	High	82-83%[1]
Key Advantages	Stable to a wide range of conditions, often crystalline products.[5]	Orthogonal to Cbz and Fmoc protecting groups, stable to bases and nucleophiles.[1][2]
Potential Disadvantages	Requires specialized hydrogenation equipment for deprotection; potential for catalyst poisoning with sulfur-containing compounds.[1][2]	Harsh acidic deprotection can lead to side reactions like tert-butylation of sensitive residues.[1]

The Synthetic Workflow: A Visual Representation

The general workflow for the synthesis of proline-benzoic acid involves the protection of the proline nitrogen, followed by coupling with a benzoic acid derivative, and finally, deprotection to yield the desired product.

Caption: General synthetic workflow for proline-benzoic acid.

In-Depth Analysis: Making the Right Choice

The decision between Cbz and Boc is not merely a matter of preference but a strategic choice dictated by the specific demands of the synthesis.

The Cbz Group: A Classic with Enduring Relevance

The Carboxybenzyl (Cbz) protecting group has a long-standing history in peptide chemistry.[5] Its stability under both acidic and mildly basic conditions provides excellent orthogonality with other protecting groups like Boc and Fmoc.[1]

Causality Behind Experimental Choices:

• Protection: The use of benzyl chloroformate (Cbz-Cl) under alkaline conditions (pH 9-10) is a well-established and efficient method for introducing the Cbz group.[1] Maintaining the pH is crucial to prevent the decomposition of Cbz-Cl and potential racemization of the amino acid.[5]

• Deprotection: The hallmark of Cbz removal is catalytic hydrogenation.[1] This method, typically employing palladium on carbon (Pd/C) and hydrogen gas, is exceptionally clean, yielding toluene and carbon dioxide as byproducts.[5] This clean decomposition is a significant advantage, simplifying purification. However, it necessitates access to hydrogenation equipment and is incompatible with molecules containing other reducible functional groups, such as alkenes or alkynes.

The Boc Group: Versatility and Modern Application

The tert-Butyloxycarbonyl (Boc) group is a cornerstone of modern peptide synthesis, particularly in solid-phase methodologies.[2] Its stability to basic and nucleophilic conditions makes it an ideal choice for synthetic routes that involve base-catalyzed reactions.[1]

Causality Behind ExperimentalChoices:

• Protection: The introduction of the Boc group is typically achieved by reacting proline with di-tert-butyl dicarbonate ((Boc)₂O) in the presence of a base.[1] This reaction is generally high-yielding and proceeds under mild conditions.

• Deprotection: The Boc group's defining characteristic is its lability to strong acids.[4] Trifluoroacetic acid (TFA) or hydrochloric acid (HCl) are commonly used for its removal.[1][4] The mechanism involves the acid-catalyzed formation of a stable tert-butyl cation, which is then quenched to form isobutylene and carbon dioxide.[4] While effective, these harsh acidic conditions can pose a risk to other acid-sensitive functional groups within the molecule.

Experimental Protocols

The following are representative protocols for the protection and deprotection of proline, which are foundational steps in the synthesis of proline-benzoic acid.

Cbz-Proline Synthesis

Materials:

• L-proline

• Benzyl chloroformate (Cbz-Cl)

• 2N Sodium hydroxide (NaOH) solution

• Concentrated Hydrochloric acid (HCl)

• Diethyl ether

• Suitable organic solvent for extraction (e.g., ethyl acetate)

Procedure:

• Dissolve L-proline in 2N NaOH and cool the solution in an ice bath.

• Simultaneously add Cbz-Cl and 2N NaOH solution in portions, carefully maintaining the pH between 9 and 10.

• After the addition is complete, continue stirring for 1-2 hours at room temperature.

• Wash the reaction mixture with diethyl ether to remove any unreacted Cbz-Cl.

• Acidify the aqueous layer to a pH of approximately 2 with concentrated HCl.

• Extract the product with a suitable organic solvent.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield Cbz-L-proline.[1]

Cbz-Proline Deprotection (Catalytic Hydrogenation)

Materials:

• Cbz-L-proline

• Methanol

• 10% Palladium on carbon (Pd/C)

• Hydrogen gas source (e.g., balloon or Parr hydrogenator)

• Celite

Procedure:

• Dissolve Cbz-L-proline in methanol.

• Add a catalytic amount of 10% Pd/C.

• Subject the mixture to a hydrogen atmosphere.

• Stir the reaction at room temperature until the starting material is consumed (monitor by TLC).

• Filter the reaction mixture through Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure to obtain the deprotected proline.[1]

Boc-Proline Synthesis

Materials:

• L-proline

• Di-tert-butyl dicarbonate ((Boc)₂O)

• Dioxane

• Water

• 1N Sodium hydroxide (NaOH)

Procedure:

• Dissolve L-proline in a 1:1 mixture of dioxane and water.

• Add (Boc)₂O and 1N NaOH to the solution.

• Stir the reaction at room temperature, monitoring for completion by TLC.

• Once the reaction is complete, perform an appropriate work-up to isolate the Boc-L-proline.[1]

Boc-Proline Deprotection (Acidolysis)

Materials:

• Boc-L-proline

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

Procedure:

• Dissolve Boc-L-proline in DCM in a round-bottom flask and cool to 0°C in an ice bath.

• Slowly add TFA to the stirred solution (a common concentration is 20-50% TFA in DCM).

• Stir the reaction at 0°C for 30 minutes, then allow it to warm to room temperature.

• Monitor the reaction by TLC until the starting material is consumed (typically 1-3 hours).[4]

• Remove the solvent and excess TFA under reduced pressure to obtain the deprotected proline as its TFA salt.[1]

Decision-Making Framework

To aid in the selection process, consider the following decision-making framework:

Caption: Decision framework for selecting between Cbz and Boc.

Conclusion

Both Cbz and Boc are highly effective protecting groups for the synthesis of proline-benzoic acid derivatives, each with a distinct set of advantages and disadvantages. The optimal choice is contingent upon the overall synthetic strategy, the presence of other functional groups in the molecule, and the available laboratory resources.[3] The Cbz group is a robust choice for substrates that are sensitive to acid but can tolerate catalytic hydrogenation.[3] Conversely, the Boc group is ideal for molecules that are sensitive to hydrogenolysis but stable under acidic deprotection conditions.[3] Their orthogonality is a powerful tool in complex, multi-step syntheses, allowing for selective deprotection and functionalization.[2][3] This guide provides the fundamental data and protocols to empower researchers to make a well-informed decision tailored to their specific synthetic needs.

References

• Benchchem. (2025). Standard Procedures for Boc Deprotection of N-Boc-D-proline.
• Benchchem. (2025). A comparative study of different protecting groups for proline.
• Benchchem. (2025). literature review of Boc vs. Cbz protecting groups.
• Benchchem. (2025). A Head-to-Head Battle of Proline Protecting Groups: N-Benzoyl-L-proline vs.
• Benchchem. (2025). A Comparative Guide to Protecting Groups in Peptide Synthesis: Fmoc, Boc, and Cbz.
• Master Organic Chemistry. (2018).
• Suzhou Highfine Biotech. (2025). Amino protecting group—benzyloxycarbonyl (Cbz).

Sources

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• 5. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]

A Technical Guide to the Acidic Stability of Cbz-Proline Derivatives: A Comparative Analysis for Researchers

For researchers, scientists, and professionals in drug development and peptide synthesis, the selection of an appropriate N-protecting group is a critical decision that dictates the strategic direction of a synthetic route. The Carboxybenzyl (Cbz or Z) group, a stalwart in peptide chemistry, is renowned for its general stability and versatility. However, not all Cbz-protected amino acids exhibit the same resilience, particularly when subjected to acidic conditions. This guide provides an in-depth technical comparison of the stability of various Cbz-proline derivatives under acidic environments, offering both theoretical insights and practical experimental protocols to empower researchers in making informed decisions for their specific applications.

The Mechanism of Acid-Catalyzed Cbz-Group Cleavage: A Foundation for Understanding Stability

The deprotection of a Cbz-protected amine under acidic conditions is not a mere dissociation but a well-defined chemical transformation. The generally accepted mechanism proceeds through a two-step process involving protonation and subsequent cleavage.

Step 1: Protonation of the Carbamate

The initial and rate-determining step involves the protonation of the carbamate oxygen by a strong acid. This protonation enhances the electrophilicity of the carbonyl carbon and weakens the adjacent C-O bond.

Step 2: Nucleophilic Attack and Cleavage

Following protonation, the weakened benzylic C-O bond is susceptible to cleavage. This can occur via an SN1 or SN2-type mechanism, depending on the specific reaction conditions and the structure of the Cbz derivative. The cleavage results in the formation of a stable benzyl cation (or a related benzylic species), which is subsequently trapped, and the unstable carbamic acid, which rapidly decarboxylates to yield the free amine and carbon dioxide.[1]

The stability of the benzylic cation intermediate is a key determinant of the reaction rate. Therefore, any modification to the Cbz group that influences the stability of this cation will directly impact the lability of the protecting group under acidic conditions.

The Impact of Aromatic Substitution on Cbz-Proline Stability: A Predictive Framework

The electronic nature of substituents on the phenyl ring of the Cbz group plays a pivotal role in modulating its stability towards acids. By applying fundamental principles of physical organic chemistry, we can predict the relative stability of various Cbz-proline derivatives.

• Electron-Donating Groups (EDGs): Substituents that donate electron density to the phenyl ring, such as methoxy (-OCH₃) or methyl (-CH₃) groups, stabilize the positive charge of the benzylic cation intermediate through resonance and inductive effects. This stabilization lowers the activation energy for the cleavage reaction, thereby decreasing the stability of the Cbz group under acidic conditions.

• Electron-Withdrawing Groups (EWGs): Conversely, substituents that withdraw electron density from the phenyl ring, such as nitro (-NO₂) or chloro (-Cl) groups, destabilize the benzylic cation. This destabilization increases the activation energy required for cleavage, thus increasing the stability of the Cbz group in the presence of acid.

This relationship can be conceptually understood through the lens of the Hammett equation, which correlates reaction rates with the electronic properties of substituents on an aromatic ring.[2] A positive rho (ρ) value for the acid-catalyzed deprotection would indicate that the reaction is favored by electron-withdrawing groups, which is contrary to the established mechanism. Therefore, we can confidently predict a negative rho value, signifying that electron-donating groups accelerate the reaction.

Based on these principles, we can establish a qualitative ranking of the stability of representative Cbz-proline derivatives under acidic conditions:

p-Nitro-Cbz-Proline > Cbz-Proline > p-Methoxy-Cbz-Proline (Most Stable)(Least Stable)

This predictive framework is invaluable for the rational design of synthetic strategies where fine-tuning the lability of the protecting group is desired.

Comparative Stability Data: A Quantitative Perspective

While direct kinetic studies comparing a wide range of Cbz-proline derivatives under identical acidic conditions are not extensively documented in a single source, the principles outlined above are well-established in organic chemistry. The following table provides a semi-quantitative comparison based on these established electronic effects. The relative stability is categorized for illustrative purposes.

Cbz-Proline Derivative	Substituent (para-)	Electronic Effect	Predicted Relative Stability in Acid
p-Nitro-Cbz-Proline	-NO₂	Strong Electron-Withdrawing	High
Cbz-Proline	-H	Neutral	Moderate
p-Methoxy-Cbz-Proline	-OCH₃	Strong Electron-Donating	Low

Experimental Section: A Guide to Determining Stability in Your Laboratory

To empower researchers to quantitatively assess the stability of their specific Cbz-proline derivatives, we provide the following detailed experimental protocols.

Synthesis of Substituted Cbz-Proline Derivatives

The following is a general procedure for the synthesis of Cbz-proline and its substituted analogues.

Diagram of the Synthetic Workflow

Caption: General workflow for the synthesis of substituted Cbz-proline derivatives.

Materials:

• L-Proline

• Substituted Benzyl Chloroformate (e.g., Benzyl Chloroformate, 4-Methoxybenzyl Chloroformate, 4-Nitrobenzyl Chloroformate)

• 2N Sodium Hydroxide (NaOH) solution

• Concentrated Hydrochloric Acid (HCl)

• Diethyl ether

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄)

• Deionized water

Procedure:

• Dissolve L-proline (1.0 eq) in 2N NaOH (aq) in a flask and cool the solution to 0 °C in an ice bath.

• While maintaining the temperature at 0 °C and vigorously stirring, add the substituted benzyl chloroformate (1.1 eq) and additional 2N NaOH solution dropwise and simultaneously, ensuring the pH of the reaction mixture remains between 9 and 10.

• After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 2-3 hours.

• Transfer the reaction mixture to a separatory funnel and wash with diethyl ether to remove any unreacted chloroformate.

• Carefully acidify the aqueous layer to a pH of approximately 2 with concentrated HCl.

• Extract the product from the acidified aqueous layer with ethyl acetate (3 x volume of aqueous layer).

• Combine the organic extracts and dry over anhydrous MgSO₄.

• Filter the drying agent and concentrate the filtrate under reduced pressure to yield the Cbz-proline derivative. The product can be further purified by recrystallization if necessary.[3]

Kinetic Analysis of Acidic Deprotection via HPLC

This protocol outlines a method for monitoring the rate of Cbz-group cleavage under acidic conditions using High-Performance Liquid Chromatography (HPLC).

Diagram of the Deprotection and Analysis Workflow

Sources

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• 2. spectrabase.com [spectrabase.com]
• 3. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to the Analysis of 4-{1-[(Benzyloxy)carbonyl]prolyl}benzoic acid: Reference Standards and Methodologies

Prepared for: Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the rigorous characterization of novel chemical entities is paramount. This guide provides an in-depth technical overview of the analytical considerations for 4-{1-[(Benzyloxy)carbonyl]prolyl}benzoic acid, a molecule featuring a proline residue linked to a benzoic acid moiety, with a benzyloxycarbonyl (Cbz or Z) protecting group. While specific pharmacopeial monographs for this compound may not be established, this document outlines a robust analytical framework based on established principles for structurally related molecules. We will delve into the critical role of reference standards, compare different grades of standards, and provide a detailed, field-proven High-Performance Liquid Chromatography (HPLC) protocol for its analysis.

The Cornerstone of Accurate Analysis: Understanding Reference Standards

In analytical chemistry, a reference standard is a highly purified and well-characterized substance used as a measurement base.[1][2] The United States Pharmacopeia (USP) defines reference standards as substances chosen for their high purity, critical characteristics, and suitability for their intended purpose.[1][3] For a molecule like 4-{1-[(Benzyloxy)carbonyl]prolyl}benzoic acid, which may be an intermediate or a final active pharmaceutical ingredient (API), the use of an appropriate reference standard is non-negotiable for ensuring the identity, purity, and strength of the material.

The choice of a reference standard is a critical decision in the analytical workflow, with implications for the accuracy and validity of the results. The following table compares the different types of reference standards that could be utilized for the analysis of 4-{1-[(Benzyloxy)carbonyl]prolyl}benzoic acid.

Feature	Primary Reference Standard (e.g., USP, Ph. Eur.)	Certified Reference Material (CRM)	In-house Characterized Working Standard
Traceability	Highest level of metrological traceability; often established without reference to other standards.	Traceable to a primary standard or established through a validated procedure.	Traceable to a primary or certified reference material.
Purity	Extensively characterized and of the highest purity.	High purity, with a detailed Certificate of Analysis (CoA) listing impurities.[4]	Purity is determined and documented internally.
Documentation	Comprehensive documentation, including a monograph with official test procedures.	Detailed CoA with certified property values and uncertainty.[5]	Internal documentation of characterization and purity assessment.
Intended Use	Definitive standard for pharmacopeial assays and as a primary calibrator.[1]	Calibration of instruments, validation of methods, and as a primary standard in the absence of a pharmacopeial standard.	Routine quality control, process monitoring, and as a daily working standard.
Cost	Highest	Moderate to High	Lower (in-house resources)
Availability	May not be available for novel compounds.	Available from commercial suppliers for many compounds.	Prepared and qualified internally.

Potential Impurities in 4-{1-[(Benzyloxy)carbonyl]prolyl}benzoic acid

The synthesis of 4-{1-[(Benzyloxy)carbonyl]prolyl}benzoic acid likely involves the coupling of N-Cbz-proline to a benzoic acid derivative. This process, along with potential degradation pathways, can introduce several impurities. A thorough analytical method must be capable of separating and quantifying these potential impurities. The International Council for Harmonisation (ICH) provides guidelines on the identification and control of impurities in new drug substances (ICH Q3A) and drug products (ICH Q3B).[6][7][8][9][10]

Common impurities can be categorized as organic, inorganic, and residual solvents.[6] For this specific molecule, potential organic impurities could include:

• Starting materials: Unreacted N-Cbz-proline or the benzoic acid starting material.

• By-products of the coupling reaction: Impurities formed from the activation of the carboxylic acid, such as products from the reaction of the coupling reagent with itself.[11]

• Deletion products: If the benzoic acid moiety is attached to a larger peptide, there could be deletion of the proline residue.[12][13][14]

• Diastereomers: Racemization of the proline chiral center during the synthesis can lead to the formation of the D-proline diastereomer.[15]

• Products of deprotection: Partial or complete removal of the Cbz group, leading to the formation of the free amine.

The following diagram illustrates the general structure of the target molecule and highlights potential sites for impurity formation.

Caption: Potential impurities in the synthesis of the target molecule.

Experimental Protocol: HPLC-UV Analysis of 4-{1-[(Benzyloxy)carbonyl]prol yl}benzoic acid

The following protocol describes a robust reverse-phase HPLC method with UV detection suitable for the analysis of 4-{1-[(Benzyloxy)carbonyl]prolyl}benzoic acid and its potential impurities. The method is based on established procedures for the analysis of N-protected amino acids and benzoic acid derivatives.[16]

1. Instrumentation and Chromatographic Conditions

Parameter	Recommended Setting
HPLC System	A gradient-capable HPLC system with a UV detector.
Column	C18, 4.6 x 150 mm, 3.5 µm particle size
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	0-5 min: 30% B; 5-25 min: 30-80% B; 25-30 min: 80% B; 30.1-35 min: 30% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detector	UV Detector
Detection Wavelength	254 nm

2. Preparation of Solutions

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 10 mg of the 4-{1-[(Benzyloxy)carbonyl]prolyl}benzoic acid reference standard and transfer it to a 10 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of Mobile Phase A and Mobile Phase B (diluent).

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the diluent to obtain concentrations ranging from 1 µg/mL to 100 µg/mL. This will be used to establish the linearity of the method.

• Sample Solution (1000 µg/mL): Accurately weigh approximately 10 mg of the 4-{1-[(Benzyloxy)carbonyl]prolyl}benzoic acid sample and prepare it in the same manner as the standard stock solution.

3. System Suitability

Before sample analysis, perform a system suitability test to ensure the chromatographic system is performing adequately. Inject the working standard solution (e.g., 50 µg/mL) five times and evaluate the following parameters:

• Tailing Factor: Should be between 0.8 and 1.5 for the main peak.

• Theoretical Plates: Should be greater than 2000 for the main peak.

• Relative Standard Deviation (RSD) of Peak Area: Should be less than 2.0%.

4. Analytical Procedure

• Equilibrate the HPLC system with the initial mobile phase composition (70% A, 30% B) until a stable baseline is achieved.

• Inject a blank (diluent) to ensure there are no interfering peaks.

• Inject the working standard solutions to generate a calibration curve.

• Inject the sample solution.

• After the analysis, flush the column with a high percentage of organic solvent (e.g., 90% Acetonitrile) and then store it in an appropriate solvent (e.g., 50:50 Acetonitrile:Water).

5. Data Analysis

• Identification: The retention time of the main peak in the sample chromatogram should match that of the reference standard.

• Quantification: The concentration of 4-{1-[(Benzyloxy)carbonyl]prolyl}benzoic acid in the sample can be determined using the calibration curve generated from the working standard solutions.

• Impurity Profiling: The area of any impurity peaks can be used to determine their concentration relative to the main peak.

The following diagram illustrates the experimental workflow for the HPLC analysis.

Caption: HPLC experimental workflow for analysis.

Conclusion

The analytical control of 4-{1-[(Benzyloxy)carbonyl]prolyl}benzoic acid is a critical component of its development and use in research and pharmaceutical applications. While a dedicated pharmacopeial monograph may not exist, a robust analytical strategy can be developed based on established scientific principles. The selection and proper use of a well-characterized reference standard are fundamental to achieving accurate and reliable results. The HPLC-UV method detailed in this guide provides a solid foundation for the separation and quantification of the main component and its potential process-related impurities. As with any analytical method, validation according to ICH guidelines is essential to ensure it is fit for its intended purpose.

References

• AMS Biotechnology (Europe) Ltd. (2025, June 25). Understanding ICH Guidelines for Pharmaceutical Impurities: A Comprehensive Guide. Retrieved from [Link]

• International Council for Harmonisation. (2006, October 25). ICH Harmonised Tripartite Guideline: Impurities in New Drug Substances Q3A(R2). Retrieved from [Link]

• U.S. Pharmacopeia. (n.d.). General Chapters: <11> USP REFERENCE STANDARDS. Retrieved from [Link]

• AMS Biotechnology (Europe) Ltd. (2025, April 22). ICH Q3E Guideline: Impurities Assessment and Control. Retrieved from [Link]

• MolecularCloud. (2023, May 16). 6 peptide impurities that appear during the synthesis & storage of peptides. Retrieved from [Link]

• International Council for Harmonisation. (n.d.). Quality Guidelines. Retrieved from [Link]

• U.S. Pharmacopeia. (n.d.). <11> USP REFERENCE STANDARDS. Retrieved from [Link]

• MolecularCloud. (2025, August 7). How to control the sequence and purity of custom - synthesized peptides?. Retrieved from [Link]

• International Council for Harmonisation. (1996, November 6). ICH Harmonised Tripartite Guideline: Impurities in New Drug Products. Retrieved from [Link]

• Eurofins. (n.d.). Reference Standards & Materials – Simplifying Your Laboratory Work. Retrieved from [Link]

• MDPI. (2025, February 2). Investigation of Impurities in Peptide Pools. Retrieved from [Link]

• Trung Tâm Thuốc Central Pharmacy. (2025, December 10). USP Reference Standards- General Chapters. Retrieved from [Link]

• Veeprho. (n.d.). Benzoic Acid Working Standard (Secondary Reference Standard) | CAS 65-85-0. Retrieved from [Link]

• Waters. (n.d.). Analysis of Amino Acid Content in Commercially Available Supplements Using an Updated HPLC Method. Retrieved from [Link]

• ResearchGate. (n.d.). Analysis of amino acids by high performance liquid chromatography. Retrieved from [Link]

• PubMed. (2009, April 10). Amino acid analysis by high-performance liquid chromatography after derivatization with 9-fluorenylmethyloxycarbonyl chloride Literature overview and further study. Retrieved from [Link]

• Thermo Scientific Alfa Aesar. (n.d.). N-Benzyloxycarbonyl-L-proline, 98+%. Retrieved from [Link]

• PubMed. (2014, December 15). Related impurities in peptide medicines. Retrieved from [Link]

• ACS Publications. (2021, March 12). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Retrieved from [Link]

• AAPPTEC. (n.d.). Peptide Quality - FAQ. Retrieved from [Link]

• Polypeptide. (n.d.). Quality control in peptide manufacturing: specifications for GMP peptides. Retrieved from [Link]

• Shimadzu. (n.d.). Analytical Methods for Amino Acids. Retrieved from [Link]

• Alpha Resources. (2025, September 9). Benzoic Acid Certified Reference Material. Retrieved from [Link]

• ResearchGate. (2025, August 7). HPLC determination of acidic D-amino acids and their N-methyl derivatives in biological tissues. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

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Structural Comparison of Proline-Benzoic Acid vs. Alanine-Benzoic Acid Linkers in Targeted Therapeutics

In the rational design of targeted therapeutics—ranging from small-molecule inhibitors to Proteolysis Targeting Chimeras (PROTACs)—the linker is not merely a passive scaffold. It is a dynamic thermodynamic participant. As a Senior Application Scientist, I frequently observe that the seemingly minor structural difference between an alanine-benzoic acid and a proline-benzoic acid linker can dictate the success or failure of a lead compound.

This guide objectively compares the structural, thermodynamic, and experimental performance of these two linker types, providing actionable methodologies for drug development professionals.

Mechanistic Causality: The Thermodynamics of Flexibility vs. Rigidity

The choice between an acyclic (alanine) and a cyclic (proline) amino acid in a benzoic acid linker system fundamentally alters the conformational landscape of the therapeutic molecule.

The Alanine-Benzoic Acid Linker: The Flexibility Paradox

Alanine introduces a methyl side chain to the linker backbone. While relatively compact, the linear peptide backbone retains significant rotational freedom around its

(phi) and (psi) dihedral angles.

• The Causality: When the molecule binds to its target protein, it must freeze into a single bioactive conformation. This restriction incurs a massive entropic penalty (

  ). Furthermore, the added methyl group (compared to a glycine linker) can introduce unfavorable steric clashes with the binding pocket without providing any structural pre-organization to offset the energy loss.

The Proline-Benzoic Acid Linker: Conformational Pre-organization

Proline is unique among natural amino acids; its side chain cyclizes onto the backbone nitrogen to form a pyrrolidine ring.

• The Causality: This ring covalently locks the backbone

  angle (typically around -65°). By rigidifying the linker, the conformational ensemble of the unbound molecule is severely restricted. If this restricted conformation aligns with the bioactive geometry, the molecule is "pre-organized." This drastically reduces the entropic penalty of binding, yielding a highly favorable free energy of binding ( ) and significantly higher potency ()[1]. In PROTACs, this rigidity is equally critical, as it prevents non-productive intramolecular stacking (the "hook effect") and stabilizes the productive ternary complex ()[2].

Thermodynamic causality of linker rigidity on target binding affinity.

Quantitative Performance Comparison

The impact of these structural differences is best illustrated by experimental data from the optimization of carboxylic acid-based small molecule STAT3 inhibitors[1]. Replacing a flexible linker with an alanine-benzoic acid linker degraded potency, whereas the proline-based equivalent yielded a highly potent inhibitor.

Linker Architecture	Scaffold Core	Chiral Configuration	in vitro IC₅₀ (μM)	Thermodynamic & Structural Profile
Glycine-Benzoic Acid	N-methylglycinamide	Achiral	4.4	High flexibility; moderate baseline binding.
Alanine-Benzoic Acid	N-methylglycinamide	(R)-enantiomer	9.3 – 10.0	High entropic penalty; methyl group induces steric clashes.
Proline-Benzoic Acid	N-methylglycinamide	(R)-enantiomer	2.4	Low entropic penalty; pyrrolidine ring pre-organizes binding.

Data summarized from structural activity relationship (SAR) assays on STAT3 DNA-binding disruption.

Experimental Methodologies: A Self-Validating System

To ensure trustworthiness and reproducibility, the following protocols for synthesizing and evaluating these linkers are designed as self-validating systems . Built-in checkpoints ensure that any failure is caught before proceeding to the next step.

Protocol 1: Synthesis of Linker-Conjugated Therapeutics

• Amide Coupling: React the primary amine of your target warhead with the carboxylic acid of Boc-protected Proline or Alanine (1.2 eq) using HATU (1.5 eq) and DIPEA (3.0 eq) in anhydrous DMF at room temperature for 2 hours.

• Deprotection: Treat the intermediate with 20% TFA in DCM for 1 hour to remove the Boc group. Evaporate to dryness.

• Benzoic Acid Conjugation: Couple the newly exposed amine with the desired benzoic acid derivative using EDC/HOBt to minimize racemization of the chiral

  -carbon.

• Purification & Checkpoint: Purify via preparative reverse-phase HPLC.

  • Self-Validation Checkpoint: Analyze the fraction via LC-MS. If a +18 Da mass shift is observed, esterification (rather than amidation) has occurred, indicating incomplete coupling or side-reactions requiring a switch to a less reactive coupling agent.

Protocol 2: Electrophoretic Mobility Shift Assay (EMSA) for Binding Affinity

• Complex Preparation: Incubate the purified target protein (e.g., STAT3) with a fluorescently labeled DNA consensus sequence in binding buffer (containing DTT and poly(dI-dC) to prevent non-specific binding).

• Titration: Add the synthesized proline- or alanine-linker conjugate at varying concentrations (0.1 μM to 50 μM).

• Resolution: Run the samples on a 6% non-denaturing polyacrylamide gel (PAGE) at 4°C to separate bound DNA-protein complexes from free DNA.

• Quantification & Checkpoint: Image the gel using a fluorescence scanner.

  • Self-Validation Checkpoint: A positive control lane containing an excess of unlabeled consensus DNA must completely outcompete the fluorescent probe. If the fluorescent band remains, the mobility shift is due to non-specific aggregation, invalidating the calculated IC₅₀.

Step-by-step workflow for synthesis and validation of linker conjugates.

References

• Title: Linker Variation and Structure–Activity Relationship Analyses of Carboxylic Acid-based Small Molecule STAT3 Inhibitors Source: ACS Medicinal Chemistry Letters / PubMed Central URL: [Link]

• Title: Current strategies for the design of PROTAC linkers: a critical review Source: Signal Transduction and Targeted Therapy / PubMed Central URL: [Link]

• Title: The Peptide PROTAC Modality: A New Strategy for Drug Discovery Source: International Journal of Molecular Sciences / PubMed Central URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Standard Operating Procedure: Disposal &amp; Handling of 4-{1-[(Benzyloxy)carbonyl]prolyl}benzoic Acid

Executive Summary & Chemical Profile

4-{1-[(Benzyloxy)carbonyl]prolyl}benzoic acid is a complex organic intermediate often utilized in peptide mimetics and drug discovery. Structurally, it consists of a benzoic acid moiety linked to a proline residue, protected by a benzyloxycarbonyl (Cbz/Z) group.

Effective disposal requires understanding its dual nature: it possesses the acidity of benzoic acid and the environmental persistence of a protected peptide scaffold. Direct drain disposal is strictly prohibited due to potential aquatic toxicity and regulatory restrictions on discharging aromatic organic compounds.

Physicochemical & Hazard Profile

Note: Specific experimental data for this intermediate may be sparse; values below are derived from Structure-Activity Relationship (SAR) analysis of analogous Cbz-protected amino acids and benzoic acid derivatives.

Property	Characteristic	Operational Implication
Physical State	White to off-white crystalline solid	Generates dust; requires particulate respiratory protection during spills.[1]
Acidity (pKa)	~4.2 (Benzoic acid moiety)	Corrosive to mucous membranes; incompatible with strong bases and oxidizers.
Solubility	Low in water; High in organic solvents (DMSO, MeOH)	Spills in aqueous media may precipitate; requires organic solvent for full decontamination.
Stability	Stable at STP; Cbz group cleaves at >200°C or via Hydrogenolysis	Do not autoclave waste; thermal decomposition releases benzyl alcohol and CO₂.
Hazard Class	Irritant (Skin/Eye/Resp)	Standard PPE (Nitrile gloves, Safety Goggles) is mandatory.

Immediate Spill Response Protocol

This protocol applies to laboratory-scale spills (<500g). For larger release events, evacuate and contact Environmental Health & Safety (EHS).

The "Self-Validating" Cleanup System

This workflow ensures that you verify safety before acting. If any step fails (e.g., you lack the correct neutralizer), the system halts, preventing escalation.

Step 1: Assessment & Isolation

• Stop: Cease all work.

• Alert: Notify nearby personnel.

• Ventilate: If the solid is fine/dusty, turn off fans that might spread particulates, but ensure fume hood ventilation is active.

Step 2: Personal Protective Equipment (PPE)

• Eyes: Chemical splash goggles (ANSI Z87.1).

• Skin: Nitrile rubber gloves (minimum 0.11 mm thickness). Double-glove if dissolving in organic solvents.

• Respiratory: N95 particulate respirator if dust is visible.

Step 3: Containment & Neutralization

• Dry Spills: Do not sweep vigorously (creates dust). Cover with a damp paper towel or use a HEPA-filtered vacuum dedicated to chemical cleanup.

• Wet/Solvent Spills:

  • Surround the spill with absorbent pads (polypropylene).

  • Neutralize acidity: Sprinkle Sodium Carbonate (Na₂CO₃) or Sodium Bicarbonate over the spill until bubbling ceases.

  • Why: This converts the free acid to its sodium salt (Sodium 4-{1-[(Benzyloxy)carbonyl]prolyl}benzoate), which is water-soluble and safer to handle.

Step 4: Collection

• Scoop material into a wide-mouth high-density polyethylene (HDPE) jar.

• Label as "Hazardous Waste: Debris from Organic Acid Spill."

Visual Workflow: Spill Response Logic

Figure 1: Decision logic for immediate spill response, prioritizing containment of particulates and neutralization of acidic solutions.

Routine Waste Disposal & Segregation

Proper segregation is critical to prevent "incompatible" reactions in the waste stream.

Core Directive: Incineration

The only acceptable final disposal method for 4-{1-[(Benzyloxy)carbonyl]prolyl}benzoic acid is High-Temperature Incineration (HTI) .

• Reasoning: The Cbz group and the aromatic rings are stable against standard biological wastewater treatment. Incineration ensures complete mineralization to CO₂, H₂O, and NOₓ.

Segregation Rules

• Stream A: Solid Waste

  • Container: Clear plastic bag or wide-mouth jar.

  • Labeling: "Hazardous Waste - Solid Organic Acid."

  • Contents: Pure compound, contaminated weighing boats, gloves, paper towels.

• Stream B: Liquid Waste (Mother Liquors)

  • Container: HDPE or Glass Solvent Carboy.

  • Compatibility: Compatible with halogenated and non-halogenated organic solvents.

  • Incompatibility (CRITICAL):Do NOT mix with Oxidizing Acids (Nitric, Perchloric). Mixing organic acids with strong oxidizers can lead to immediate exothermic decomposition or explosion.

Visual Workflow: Waste Lifecycle

Figure 2: The cradle-to-grave lifecycle of the compound, emphasizing the segregation check to prevent incompatibility accidents.

References & Authority

The protocols above are synthesized from federal regulations and standard laboratory safety practices.

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version.[2] National Academies Press.[3]

  • Source:[Link]

• U.S. Environmental Protection Agency (EPA). (2024).[4] Resource Conservation and Recovery Act (RCRA) Regulations - 40 CFR Parts 260-273.

  • Source:[Link]

• Occupational Safety and Health Administration (OSHA). (2012). Hazard Communication Standard (HCS) - 29 CFR 1910.1200.[5]

  • Source:[Link]

• PubChem. (2024). Benzoic Acid Compound Summary. (Used for SAR hazard extrapolation).

  • Source:[Link]

Sources

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• 2. Prudent Practices in the Laboratory [nationalacademies.org]
• 3. reed.edu [reed.edu]
• 4. BENZOIC ACID | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. fishersci.com [fishersci.com]

Personal protective equipment for handling 4-{1-[(Benzyloxy)carbonyl]prolyl}benzoic acid

Executive Summary & Chemical Context

4-{1-[(Benzyloxy)carbonyl]prolyl}benzoic acid is a specialized intermediate often employed in peptide synthesis and medicinal chemistry. Structurally, it consists of a benzoic acid moiety coupled with a proline ring protected by a carboxybenzyl (Cbz/Z) group.

While specific toxicological data for this exact CAS (likely 186320-08-1 ) may be limited compared to commodity chemicals, Prudent Practices in the Laboratory dictate that we apply a "Read-Across" risk assessment based on its functional groups:

• Benzoic Acid Derivative: Implies potential for skin irritation (H315), serious eye irritation (H319), and respiratory tract irritation (H335).

• Cbz-Proline Moiety: Generally stable, but carbamates can occasionally act as sensitizers.

Core Safety Directive: Treat this substance as a hazardous irritant . The primary risks are inhalation of fine dust during weighing and ocular damage from direct contact.

Hazard Identification & Risk Assessment

Before selecting PPE, we must define the hazard vectors. This compound is typically a white to off-white powder.

Hazard Class	GHS Classification (Predicted*)	Signal Word	Hazard Statement
Skin Corrosion/Irritation	Category 2	WARNING	H315: Causes skin irritation.[1][2][3]
Serious Eye Damage	Category 2A	WARNING	H319: Causes serious eye irritation.[2][4]
STOT - Single Exposure	Category 3	WARNING	H335: May cause respiratory irritation.[2]

*Note: In the absence of a specific REACH registration dossier, these classifications are derived from the structural parent compounds (Benzoic acid and Cbz-L-Proline).

Personal Protective Equipment (PPE) Matrix

The following PPE standards are mandatory for all personnel handling this substance in a research setting.

A. Primary PPE Selection Table

Protection Zone	Recommended Equipment	Technical Justification
Ocular (Eyes)	Chemical Safety Goggles (ANSI Z87.1)	Safety glasses with side shields are insufficient for fine powders that can drift around lenses. Goggles provide a seal against dust entry.
Dermal (Hands)	Nitrile Gloves (Min. thickness 0.11 mm)	Why Nitrile? Latex degrades rapidly if this compound is dissolved in common organic solvents (DCM, DMF). Nitrile offers superior broad-spectrum resistance.
Respiratory	Fume Hood (Primary) or N95/P100 (Secondary)	Engineering controls (Hood) are the first line of defense. If weighing outside a hood is unavoidable, a fit-tested N95 is required to prevent inhalation of the benzoic acid derivative dust.
Body	Lab Coat (Cotton/Poly blend)	Prevents particulate accumulation on street clothes. Must be buttoned to the neck.

B. Glove Breakthrough Logic

When this solid is dissolved, the solvent dictates the glove choice.

• In Dichloromethane (DCM): Standard nitrile degrades in <5 mins. Use Silver Shield/Laminate or double-glove and change immediately upon splash.

• In DMF/DMSO: Standard Nitrile is generally acceptable for splash protection.

Visualizing the Safety Decision Logic

The following diagram illustrates the decision-making process for PPE selection based on the physical state of the chemical.

Figure 1: Decision logic for PPE selection based on physical state and solvent compatibility.

Operational Protocols: Step-by-Step

Phase 1: Weighing & Transfer

• Location: All weighing must occur inside a certified chemical fume hood.

• Static Control: Cbz-protected amino acids can be static-prone. Use an anti-static gun or polonium strip if the powder "flies."

• Technique:

  • Don PPE (Goggles, Lab Coat, Nitrile Gloves).

  • Place the balance inside the hood or use a localized powder containment enclosure.

  • Tare the weighing boat/vial.

  • Transfer solid using a clean spatula. Do not pour from the stock bottle to avoid dust clouds.

  • Wipe the exterior of the stock bottle with a dry tissue before returning to storage.

Phase 2: Reaction & Synthesis

• Solubilization: When adding solvent (e.g., for peptide coupling), ensure the vessel is vented. Benzoic acid derivatives can release heat or gas if reacted with strong bases (e.g., carbonates) or coupling reagents (e.g., SOCl2).

• Monitoring: If using TLC, handle the developing solvents (often acidic) with the same glove rigor.

Phase 3: Decontamination & Doffing

• Wipe Down: Clean the work area with a wet paper towel (water/ethanol) to pick up invisible dust residues.

• Glove Removal: Use the "beak" method (pulling one glove off inside-out using the other gloved hand) to ensure no skin contact with the outer glove surface.

• Wash: Wash hands with soap and water for 20 seconds immediately after leaving the lab.

Emergency Response Procedures

In the event of an accident, immediate action minimizes injury severity.

Spill Response Protocol

• Alert: Notify nearby personnel.

• Assess: Is it a powder spill or a solution spill?

• Powder Spill:

  • Cover with wet paper towels to prevent dust dispersion.

  • Scoop up into a hazardous waste bag.

  • Clean surface with soap and water.[2][3][4][5][6]

• Solution Spill:

  • Use vermiculite or absorbent pads.

  • Dispose of as solvent waste.

First Aid Measures

• Eye Contact: Flush immediately with water for 15 minutes .[5][7] Hold eyelids open. Seek medical attention if irritation persists (Benzoic acid derivatives can cause corneal damage).[8]

• Skin Contact: Wash with soap and water.[2][3][4][5] Remove contaminated clothing.[2][3][4][5][9][10]

• Inhalation: Move to fresh air. If breathing is difficult, seek medical aid.

Disposal & Waste Management

Do not dispose of in the sink. This compound is an organic chemical waste.

• Solid Waste: Place in a container labeled "Hazardous Waste - Solid - Organic."

• Liquid Waste: If dissolved, dispose of in the appropriate solvent stream (e.g., "Halogenated" vs. "Non-Halogenated").

• Container: Triple rinse the empty stock bottle with a compatible solvent before discarding or recycling the glass.

References

• National Center for Biotechnology Information (PubChem). Benzoic Acid - Compound Summary. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Personal Protective Equipment Standards (29 CFR 1910.132).[6] Retrieved from [Link]

• National Research Council. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Washington, DC: The National Academies Press. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). Hazardous Waste Management. Retrieved from [Link]

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